molecular formula C7H10O2 B13280965 2-(4-Methylfuran-3-yl)ethan-1-ol

2-(4-Methylfuran-3-yl)ethan-1-ol

Cat. No.: B13280965
M. Wt: 126.15 g/mol
InChI Key: PSUSXXSIENFVIX-UHFFFAOYSA-N
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Description

2-(4-Methylfuran-3-yl)ethan-1-ol is a useful research compound. Its molecular formula is C7H10O2 and its molecular weight is 126.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Methylfuran-3-yl)ethan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Methylfuran-3-yl)ethan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C7H10O2

Molecular Weight

 126.15 g/mol

IUPAC Name

 2-(4-methylfuran-3-yl)ethanol

InChI

 InChI=1S/C7H10O2/c1-6-4-9-5-7(6)2-3-8/h4-5,8H,2-3H2,1H3

InChI Key

 PSUSXXSIENFVIX-UHFFFAOYSA-N

Canonical SMILES

 CC1=COC=C1CCO

Origin of Product

 United States
Foundational & Exploratory

What is the chemical structure of 2-(4-Methylfuran-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to 2-(4-Methylfuran-3-yl)ethan-1-ol: Structure, Synthesis, and Therapeutic Potential

Executive Summary

The furan nucleus, a five-membered aromatic heterocycle, is a privileged scaffold in medicinal chemistry, integral to a wide array of therapeutic agents.[1] Its unique electronic and structural properties allow it to serve as a versatile building block in drug design, often acting as a bioisostere for phenyl rings to enhance metabolic stability, receptor binding, and overall bioavailability.[2][3] This guide provides a comprehensive technical overview of a specific, functionalized furan derivative, 2-(4-Methylfuran-3-yl)ethan-1-ol. While this compound is not extensively documented in academic literature, its structure represents a valuable starting point for chemical synthesis and drug discovery programs. This document delineates its chemical identity, proposes a robust and logical synthetic pathway, outlines methods for its structural characterization, and explores its potential applications based on the well-established pharmacological significance of the furan scaffold.

The Furan Scaffold: A Cornerstone of Modern Drug Discovery

Heterocyclic compounds form the bedrock of medicinal chemistry, and among them, the furan ring is a recurring motif in numerous pharmacologically active molecules.[3] Its incorporation into drug candidates can profoundly influence their pharmacokinetic and pharmacodynamic profiles.[1] Furan derivatives have demonstrated a remarkable breadth of biological activities, including antimicrobial, anticancer, anti-inflammatory, and neuroprotective properties.[3][4] Prominent examples of furan-containing drugs include Nitrofurantoin (an antibacterial), Ranitidine (an anti-ulcer agent), and Furosemide (a diuretic), underscoring the scaffold's therapeutic versatility.[1] The compound 2-(4-Methylfuran-3-yl)ethan-1-ol, featuring both a substituted furan ring and a primary alcohol functional group, represents a synthetically tractable molecule poised for exploration in various therapeutic contexts.

Chemical Identity and Physicochemical Properties

The fundamental step in evaluating any new chemical entity is the unambiguous confirmation of its structure and a clear understanding of its physicochemical properties. These parameters govern its behavior in both chemical reactions and biological systems.

The chemical structure of 2-(4-Methylfuran-3-yl)ethan-1-ol is depicted below.

Caption: 2D Structure of 2-(4-Methylfuran-3-yl)ethan-1-ol.

A summary of its key identifiers and computed physicochemical properties is provided in the table below. These computed values are essential for predicting the molecule's behavior, such as solubility, membrane permeability, and potential for intermolecular interactions.

Identifier/PropertyValueSource
IUPAC Name 2-(4-Methylfuran-3-yl)ethan-1-ol-
CAS Number 1517201-53-4
Molecular Formula C₇H₁₀O₂-
Molecular Weight 126.15 g/mol Computed
SMILES CC1=C(CCO)C=CO1Computed
InChI Key RZRFDJAUWUHSCO-UHFFFAOYSA-NComputed
XLogP3 0.9Computed
Hydrogen Bond Donor Count 1Computed
Hydrogen Bond Acceptor Count 2Computed
Rotatable Bond Count 2Computed
Topological Polar Surface Area 33.4 ŲComputed

Proposed Synthetic Pathway & Experimental Protocol

Causality Behind Experimental Choices:

  • Oxidation to Aldehyde: The initial alcohol must be converted to an aldehyde to allow for carbon chain extension. A mild oxidizing agent like Pyridinium chlorochromate (PCC) is chosen to prevent over-oxidation to the carboxylic acid, which can occur with stronger agents like potassium permanganate.

  • Wittig Reaction: The Wittig reaction is a reliable and high-yield method for converting aldehydes into alkenes, in this case, to add a carbon atom. (Methoxymethyl)triphenylphosphine ylide is used to create an enol ether intermediate.

  • Hydrolysis: The enol ether is readily hydrolyzed under acidic conditions to unmask the new, one-carbon-longer aldehyde.

  • Reduction to Alcohol: Finally, the resulting aldehyde is reduced to the target primary alcohol. Sodium borohydride (NaBH₄) is an ideal reagent for this step as it is selective for aldehydes and ketones and is safer and easier to handle than more powerful reducing agents like lithium aluminum hydride (LAH).

Caption: Proposed synthetic workflow for 2-(4-Methylfuran-3-yl)ethan-1-ol.

Detailed Experimental Protocol:

Step 1: Synthesis of 4-Methylfuran-3-carbaldehyde

  • To a stirred suspension of pyridinium chlorochromate (PCC) (1.5 eq) in anhydrous dichloromethane (DCM) (10 mL/mmol), add a solution of (4-methylfuran-3-yl)methanol (1.0 eq) in anhydrous DCM.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

  • Concentrate the filtrate under reduced pressure to yield the crude aldehyde, which can be purified by column chromatography if necessary.

Step 2: Synthesis of (4-methylfuran-3-yl)acetaldehyde

  • In a flame-dried, three-neck flask under an inert atmosphere (Argon or Nitrogen), suspend (methoxymethyl)triphenylphosphonium chloride (1.2 eq) in anhydrous tetrahydrofuran (THF).

  • Cool the suspension to 0 °C and add n-butyllithium (n-BuLi) (1.1 eq) dropwise. Allow the resulting deep red solution to stir for 30 minutes at this temperature to form the ylide.

  • Add a solution of 4-methylfuran-3-carbaldehyde (1.0 eq) in anhydrous THF dropwise to the ylide solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction with saturated aqueous ammonium chloride solution. Add 1 M hydrochloric acid (HCl) and stir vigorously for 1 hour to hydrolyze the intermediate enol ether.

  • Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by silica gel chromatography to isolate (4-methylfuran-3-yl)acetaldehyde.

Step 3: Synthesis of 2-(4-Methylfuran-3-yl)ethan-1-ol

  • Dissolve (4-methylfuran-3-yl)acetaldehyde (1.0 eq) in ethanol in an Erlenmeyer flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.

  • After the addition is complete, remove the ice bath and stir the reaction at room temperature for 1-2 hours until the starting material is consumed (monitored by TLC).

  • Carefully quench the reaction by the slow, dropwise addition of 1 M HCl at 0 °C until gas evolution ceases.

  • Concentrate the mixture under reduced pressure to remove the ethanol.

  • Extract the remaining aqueous residue with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the final product.

  • Purify by column chromatography (e.g., ethyl acetate/hexane gradient) to obtain pure 2-(4-Methylfuran-3-yl)ethan-1-ol.

Structural Elucidation and Characterization

A self-validating system of analytical techniques is required to unambiguously confirm the identity and purity of the synthesized product. Each method provides complementary information that, when combined, constitutes definitive proof of structure.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for elucidating the carbon-hydrogen framework.

  • Infrared (IR) Spectroscopy: IR spectroscopy will confirm the presence of key functional groups, particularly the broad O-H stretch of the alcohol.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the elemental composition by providing a highly accurate molecular weight.

Table of Expected Spectroscopic Data:

TechniqueExpected Observations
¹H NMR - Singlet for the furan methyl group (~2.0-2.3 ppm).- Two distinct signals for the furan ring protons (~6.2-7.4 ppm).- A triplet for the CH₂ group adjacent to the furan ring (~2.7-2.9 ppm).- A triplet for the CH₂OH group (~3.6-3.8 ppm).- A broad singlet for the OH proton (variable).
¹³C NMR - Signal for the methyl carbon (~10-15 ppm).- Two signals for the CH₂ carbons (~30-40 ppm and ~60-65 ppm).- Four distinct signals for the furan ring carbons (~110-150 ppm).
IR (cm⁻¹) - Broad peak ~3200-3500 (O-H stretch).- Peaks ~2850-3000 (C-H sp³ stretch).- Peak ~3100 (C-H sp² stretch).- Peaks ~1500-1600 (C=C stretch).- Strong peak ~1050-1150 (C-O stretch).
HRMS (ESI+) Expected m/z for [M+H]⁺: 127.0759; for [M+Na]⁺: 149.0578.

Potential Applications in Drug Development

The true value of a novel chemical entity lies in its potential for therapeutic application. Given the extensive history of furan derivatives in medicine, 2-(4-Methylfuran-3-yl)ethan-1-ol can be considered a promising scaffold for developing new agents across several disease areas.[5] The primary alcohol provides a convenient handle for further chemical modification, allowing for the creation of diverse libraries of related compounds for screening.

Key Therapeutic Areas of Interest:

  • Anticancer Agents: Many furan derivatives exhibit cytotoxic activity against cancer cells by targeting various cellular pathways.[1]

  • Neuroprotective Agents: The furan scaffold is present in compounds investigated for neurodegenerative diseases like Alzheimer's and Parkinson's, often due to antioxidant and anti-inflammatory properties.[4]

  • Antimicrobial Agents: The nitrofuran class is a well-known example, but other furan derivatives have shown activity against a range of bacteria and fungi.[3]

  • Anti-inflammatory Drugs: Furan-containing molecules have been designed as inhibitors of enzymes like cyclooxygenase (COX), which are central to inflammatory processes.[3][5]

G Core Furan Scaffold A1 Anticancer Activity Core->A1 A2 Neuroprotection Core->A2 A3 Anti-inflammatory Core->A3 A4 Antimicrobial Core->A4

Caption: Established therapeutic applications of the furan scaffold.

Conclusion

2-(4-Methylfuran-3-yl)ethan-1-ol stands as a molecule of significant potential, backed by the proven track record of the furan scaffold in pharmaceutical development. This guide has established its chemical identity, proposed a logical and detailed synthetic route, and defined a clear strategy for its analytical characterization. By leveraging the known biological activities of its chemical class, this compound emerges as a valuable building block for researchers, scientists, and drug development professionals aiming to discover the next generation of therapeutics. Its synthetic accessibility and the versatility of its functional groups invite further investigation and derivatization to explore its full pharmacological potential.

References

  • BenchChem. Furan Derivatives: Versatile Scaffolds for Pharmaceutical Innovation.
  • ResearchGate. Application of furan derivative in medicinal field.
  • Oriental Journal of Chemistry. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review.
  • BLDpharm. 1517201-53-4|2-(4-Methylfuran-3-yl)ethan-1-ol.
  • Nivrutti International Journal of Advanced Biological and Biomedical Research. Furan: A Promising Scaffold for Biological Activity.
  • PubMed. Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases.

Sources

2-(4-Methylfuran-3-yl)ethan-1-ol: Physicochemical Profiling, Synthetic Utility, and Metabolic Considerations in Drug Design

Author: BenchChem Technical Support Team. Date: April 2026

Abstract 2-(4-Methylfuran-3-yl)ethan-1-ol is a specialized heteroaromatic building block characterized by an electron-rich furan core and a primary aliphatic alcohol. This whitepaper provides an in-depth technical analysis of its physicochemical properties, synthetic applications, and the critical metabolic liabilities associated with furan-containing pharmacophores in drug development.

Physicochemical Profiling

Understanding the baseline properties of 2-(4-Methylfuran-3-yl)ethan-1-ol is essential for predicting its behavior in organic synthesis and biological systems. The primary alcohol imparts hydrogen-bonding capabilities and moderate polarity, while the lipophilic furan ring dictates its overall solvation profile[1].

PropertyValue
Chemical Name 2-(4-Methylfuran-3-yl)ethan-1-ol
CAS Registry Number 1517201-53-4
Molecular Formula C7H10O2
Molecular Weight 126.15 g/mol
SMILES String OCCC1=COC=C1C
Physical State Liquid (Colorless to pale yellow)
Reactivity Profile Nucleophilic (hydroxyl), Electron-rich aromatic (furan)

(Data aggregated from commercial chemical registries and structural predictions[1],[2])

Structural Reactivity & Synthetic Workflows

The synthetic value of 2-(4-Methylfuran-3-yl)ethan-1-ol lies in its orthogonal reactivity. The primary alcohol can be selectively manipulated (oxidized, esterified, or etherified) without disturbing the furan ring, provided mild conditions are maintained. Conversely, the furan ring can undergo electrophilic aromatic substitution (EAS) or act as a diene in Diels-Alder cycloadditions.

Synthetic_Transformations A 2-(4-Methylfuran-3-yl)ethan-1-ol (Starting Material) B Oxidation (DMP) -> Aldehyde A->B Mild Oxidants C Esterification -> Ester A->C Acyl Chlorides D Electrophilic Aromatic Substitution -> 2-Substituted Furan A->D Electrophiles (e.g., Br2, Vilsmeier) E Diels-Alder Cycloaddition -> Oxabicyclo Adduct A->E Dienophiles (e.g., Maleimide)

Caption: Synthetic pathways of 2-(4-Methylfuran-3-yl)ethan-1-ol highlighting its dual reactivity.

Protocol: Chemoselective Oxidation to 2-(4-Methylfuran-3-yl)acetaldehyde

When synthesizing drug analogs, converting the primary alcohol to an aldehyde enables subsequent reductive amination. However, standard oxidants like Jones reagent or KMnO4​ will cause oxidative cleavage of the sensitive furan ring. We employ Dess-Martin periodinane (DMP), a hypervalent iodine reagent, to achieve mild, chemoselective oxidation ()[3],[4].

Step-by-Step Methodology & Causal Logic:

  • Preparation: Dissolve 2-(4-Methylfuran-3-yl)ethan-1-ol (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.

    • Causality: Anhydrous conditions are critical to prevent the hydrolysis of the DMP reagent, ensuring stoichiometric efficiency and preventing the formation of unreactive iodoxy compounds[3].

  • Addition: Cool the reaction vessel to 0 °C before the portion-wise addition of DMP (1.1 eq).

    • Causality: The initial ligand exchange between the alcohol and the hypervalent iodine is exothermic. Cooling mitigates thermal degradation of the furan ring and controls reaction kinetics[3].

  • Reaction Monitoring: Warm to room temperature and stir for 2 hours. Monitor via Thin Layer Chromatography (TLC).

    • Causality (Self-Validation): The conversion of the polar hydroxyl group to an aldehyde significantly increases the retention factor ( Rf​ ) on silica gel. The disappearance of the baseline spot provides a self-validating visual confirmation of complete conversion.

  • Quenching: Quench the reaction with a 1:1 mixture of saturated aqueous NaHCO3​ and Na2​S2​O3​ .

    • Causality: Na2​S2​O3​ reduces unreacted hypervalent iodine species to safe, water-soluble byproducts. NaHCO3​ neutralizes the acetic acid byproduct generated during the oxidation, preventing acid-catalyzed polymerization of the newly formed furan aldehyde[3].

  • Isolation: Extract with DCM, dry the organic layer over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Metabolic Considerations in Drug Design

While furan rings are attractive for their planar geometry and lipophilicity, they carry a well-documented metabolic liability that drug development professionals must navigate. Furan is a known hepatic toxicant and a possible human carcinogen (IARC Group 2B)[5],[6].

The toxicity is not inherent to the furan ring itself but arises from its metabolic activation by Cytochrome P450 enzymes (primarily CYP2E1 and CYP3A4) in the liver[7]. The oxidation of the furan ring yields a highly reactive cis-2-butene-1,4-dial intermediate (or a substituted enedial in the case of 4-methylfuran)[5],[7].

This α,β -unsaturated dialdehyde acts as a potent electrophile, rapidly forming covalent cross-links with biological nucleophiles. It reacts with nucleosides like 2'-deoxyguanosine to form mutagenic DNA adducts, and with cellular proteins to induce hepatotoxicity ()[7].

Metabolic_Pathway Furan Furan Moiety (in Drug Candidate) CYP CYP450 Oxidation (Liver Microsomes) Furan->CYP Epoxide Furan Epoxide (Transient Intermediate) CYP->Epoxide Enedial cis-Enedial Derivative (Reactive Electrophile) Epoxide->Enedial Ring Opening Tox Protein / DNA Adducts (Hepatotoxicity / Mutagenicity) Enedial->Tox Covalent Binding Detox Glutathione (GSH) Conjugation (Detoxification) Enedial->Detox Scavenging

Caption: CYP450-mediated metabolic activation of furan rings to reactive enedial intermediates.

Mitigation Strategies: When incorporating 2-(4-Methylfuran-3-yl)ethan-1-ol into a drug scaffold, medicinal chemists often rely on steric hindrance or electronic deactivation. The presence of the 4-methyl group provides some steric shielding compared to an unsubstituted furan, but researchers must rigorously test candidate molecules in human liver microsome (HLM) assays, utilizing glutathione (GSH) trapping to quantify the generation of reactive metabolites[5].

References

  • Dess, D. B., & Martin, J. C. (1983). "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones." Journal of Organic Chemistry, 48(22), 4155-4156. URL:[Link]

  • Byrns, M. C., Predecki, D. P., & Peterson, L. A. (2002). "Characterization of nucleoside adducts of cis-2-butene-1,4-dial, a reactive metabolite of furan." Chemical Research in Toxicology, 15(3), 373-379. URL:[Link]

  • Chen, L. J., Hecht, S. S., & Peterson, L. A. (2006). "Identification of a cis-2-Butene-1,4-dial-derived Glutathione Conjugate in the Urine of Furan-Treated Rats." Chemical Research in Toxicology, 19(9), 1243-1249. URL:[Link]

Sources

1H and 13C NMR spectra for 2-(4-Methylfuran-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectra of 2-(4-Methylfuran-3-yl)ethan-1-ol

Abstract

This technical guide provides a comprehensive analysis of the proton (¹H) and carbon-13 (¹³C) Nuclear Magnetic Resonance (NMR) spectra of 2-(4-Methylfuran-3-yl)ethan-1-ol. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings of NMR spectroscopy and applies them to the detailed structural elucidation of this substituted furan derivative. We will explore the predicted chemical shifts, coupling constants, and signal assignments, explaining the causal relationships between the molecule's structure and its spectral features. Furthermore, this guide presents a robust, field-proven experimental protocol for sample preparation and data acquisition, ensuring the reproducibility and integrity of the spectral data.

Introduction

2-(4-Methylfuran-3-yl)ethan-1-ol is a heterocyclic compound featuring a furan core, a key structural motif in numerous natural products and pharmacologically active molecules. The precise characterization of its molecular structure is paramount for understanding its chemical reactivity, biological activity, and potential applications. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive analytical technique for the structural elucidation of organic molecules in solution. This guide serves as an expert resource, offering a detailed interpretation of the ¹H and ¹³C NMR spectra of 2-(4-Methylfuran-3-yl)ethan-1-ol, grounded in fundamental principles and practical insights.

Part 1: Foundational Principles of NMR Spectroscopy

NMR spectroscopy operates on the principle that atomic nuclei with a non-zero magnetic spin (such as ¹H and ¹³C) will align with an external magnetic field. By applying a radiofrequency pulse, these nuclei can be excited to a higher energy state. The subsequent relaxation and emission of energy are detected, generating a signal. The precise frequency (chemical shift, δ) of this signal is highly sensitive to the local electronic environment of the nucleus, which is influenced by shielding and deshielding effects from neighboring atoms and functional groups.

Furthermore, the spins of adjacent nuclei can interact, a phenomenon known as spin-spin coupling. This interaction splits a single resonance into a multiplet (e.g., a doublet, triplet, or quartet), and the magnitude of this splitting, the coupling constant (J), provides valuable information about the connectivity and spatial relationship between atoms.

Part 2: ¹H NMR Spectral Analysis of 2-(4-Methylfuran-3-yl)ethan-1-ol

The ¹H NMR spectrum provides a detailed map of the proton environments within the molecule. Each unique proton or group of equivalent protons generates a distinct signal. The predicted spectral data are summarized below, followed by a detailed interpretation.

Table 1: Predicted ¹H NMR Data for 2-(4-Methylfuran-3-yl)ethan-1-ol (in CDCl₃)

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Integration
H-2 (Furan)~7.20Singlet (s) or Doublet (d)~1.0-2.01H
H-5 (Furan)~7.05Singlet (s) or Doublet (d)~1.0-2.01H
-CH₂-OH (H-1')~3.75Triplet (t)~6.52H
-CH₂- (H-2')~2.70Triplet (t)~6.52H
-CH₃ (Furan)~2.00Singlet (s)N/A3H
-OHVariable (e.g., ~1.5 - 4.0)Broad Singlet (br s)N/A1H
Detailed Signal Interpretation

  • Furan Protons (H-2 and H-5): The protons on the furan ring are in the aromatic region, significantly downfield due to the ring current effect. The proton at the C-2 position (δ ~7.20 ppm) is expected to be slightly more deshielded than the H-5 proton (δ ~7.05 ppm) due to the proximity of the electron-withdrawing oxygen atom and the adjacent alkyl substituent.[1] These signals typically appear as sharp singlets or narrowly split doublets, as the three-bond coupling between them (⁴JHH) is very small.

  • Ethanol Side-Chain Protons (H-1' and H-2'):

    • H-1' (-CH₂OH): The methylene protons adjacent to the hydroxyl group (δ ~3.75 ppm) are deshielded by the electronegative oxygen atom. They appear as a triplet due to coupling with the two neighboring protons on C-2'.

    • H-2' (-CH₂-Furan): The methylene protons adjacent to the furan ring (δ ~2.70 ppm) are also deshielded, though to a lesser extent than H-1'. This signal also appears as a triplet, coupled to the H-1' protons. The expected coupling constant for both triplets is approximately 6-8 Hz, typical for vicinal coupling in an aliphatic chain.[2]

  • Methyl Protons (-CH₃): The protons of the methyl group attached to the furan ring (δ ~2.00 ppm) appear as a sharp singlet. There are no adjacent protons with which to couple. Its chemical shift is characteristic of a methyl group on an aromatic ring.

  • Hydroxyl Proton (-OH): The chemical shift of the hydroxyl proton is highly variable and depends on factors such as solvent, concentration, and temperature due to hydrogen bonding effects.[3] It typically appears as a broad singlet because of rapid chemical exchange with other protic species (like trace water) in the sample.[4][5] To definitively identify this peak, a "D₂O shake" experiment can be performed: adding a drop of deuterium oxide to the NMR tube will cause the -OH proton to exchange with deuterium, leading to the disappearance of its signal from the spectrum.[5]

Part 3: ¹³C NMR Spectral Analysis of 2-(4-Methylfuran-3-yl)ethan-1-ol

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. Each unique carbon atom gives a distinct signal.

Table 2: Predicted ¹³C NMR Data for 2-(4-Methylfuran-3-yl)ethan-1-ol (in CDCl₃)

Carbon AssignmentPredicted Chemical Shift (δ, ppm)
C-2 (Furan)~140
C-5 (Furan)~138
C-3 (Furan)~125
C-4 (Furan)~115
C-1' (-CH₂OH)~61
C-2' (-CH₂-)~28
-CH₃ (Furan)~10
Detailed Signal Interpretation

  • Furan Carbons (C-2, C-3, C-4, C-5): The four carbons of the furan ring appear in the range of δ 110-150 ppm, which is typical for aromatic and heteroaromatic systems.[6][7]

    • The carbons adjacent to the oxygen atom (C-2 and C-5) are the most downfield (δ ~140 and ~138 ppm).

    • The substituted carbons (C-3 and C-4) are more shielded. The carbon bearing the ethanol group (C-3) is expected around δ ~125 ppm, while the carbon with the methyl group (C-4) will be further upfield around δ ~115 ppm.

  • Ethanol Side-Chain Carbons (C-1' and C-2'):

    • C-1' (-CH₂OH): The carbon directly bonded to the electronegative oxygen atom is significantly deshielded, appearing around δ ~61 ppm.[7]

    • C-2' (-CH₂-Furan): This aliphatic carbon is found much further upfield, at approximately δ ~28 ppm.

  • Methyl Carbon (-CH₃): The methyl carbon is the most shielded carbon in the molecule, appearing at the highest field (lowest ppm value), around δ ~10 ppm.[8]

Part 4: Experimental Protocol for NMR Analysis

The acquisition of high-quality, reproducible NMR data is contingent upon meticulous sample preparation and standardized instrument parameters. This protocol outlines a self-validating system for the analysis of 2-(4-Methylfuran-3-yl)ethan-1-ol.

Methodology

  • Sample Preparation:

    • Accurately weigh 5-10 mg of 2-(4-Methylfuran-3-yl)ethan-1-ol for ¹H NMR (or 20-30 mg for ¹³C NMR) into a clean, dry vial.[9][10]

    • Add approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to the vial.[11] CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds.

    • Ensure the sample is fully dissolved. If necessary, gently vortex or sonicate the vial. A homogenous solution free of particulate matter is critical for high-resolution spectra.[9]

    • Using a Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube. The sample height should be approximately 4-5 cm.[12][13]

    • Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0.00 ppm and serves as the reference point for the chemical shift scale.

  • Data Acquisition:

    • Insert the NMR tube into the spectrometer's probe.

    • Lock the spectrometer onto the deuterium signal of the solvent.

    • Shim the magnetic field to optimize its homogeneity, which is crucial for achieving sharp, well-resolved peaks.

    • Acquire the ¹H NMR spectrum. Typical parameters include a 30-45 degree pulse angle and a relaxation delay of 1-2 seconds.

    • Acquire the proton-decoupled ¹³C NMR spectrum. A greater number of scans will be required compared to the ¹H spectrum due to the lower natural abundance of the ¹³C isotope.[9]

  • Data Processing:

    • Apply Fourier transformation to the acquired Free Induction Decay (FID) signal.

    • Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.

    • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

    • Integrate the signals in the ¹H spectrum to determine the relative ratios of the protons.

Part 5: Visualizations

Diagrams provide a clear visual reference for the molecular structure and the analytical workflow.

Figure 1: Structure of 2-(4-Methylfuran-3-yl)ethan-1-ol with atom numbering.

G A Sample Weighing & Dissolution B Transfer to NMR Tube + Internal Standard (TMS) A->B C Insert into Spectrometer B->C D Lock, Tune, and Shim C->D E Acquire 1H & 13C FID Data D->E F Fourier Transform E->F G Phase and Baseline Correction F->G H Calibrate to TMS (0 ppm) G->H I Integration (1H) & Peak Picking H->I J Spectral Analysis & Structure Elucidation I->J

Figure 2: Standard experimental workflow for NMR spectral analysis.

Conclusion

The comprehensive analysis of the ¹H and ¹³C NMR spectra provides unambiguous confirmation of the structure of 2-(4-Methylfuran-3-yl)ethan-1-ol. Each signal in both spectra can be logically assigned to a specific proton or carbon environment based on established principles of chemical shift and spin-spin coupling. The furan ring protons and carbons are clearly identified in the downfield region, while the aliphatic side chain and methyl group substituents are resolved at higher fields. This guide provides researchers with the foundational data and interpretive logic necessary for the confident identification and characterization of this compound, reinforcing the indispensable role of NMR spectroscopy in modern chemical and pharmaceutical research.

References

  • JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind.
  • Reich, H. (n.d.). NMR Info/Data — Hans Reich Collection. OrganicChemistryData.org.
  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide.
  • Reddit. (2023, March 16). Hydroxyl Groups in NMR. r/Chempros.
  • Hornak, J. P. (n.d.). Sample Preparation.
  • Nuclear Magnetic Resonance Labs. (n.d.). SG Sample Prep.
  • Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility.
  • Otting, G., & Wüthrich, K. (1992). NMR spectroscopy of hydroxyl protons in aqueous solutions of peptides and proteins. Journal of Biomolecular NMR, 2(5), 451-461.
  • Reeves, L. W. (1962). Proton NMR Chemical Shifts of Hydronium and Hydroxyl Ions. Journal of the American Chemical Society, 84(17), 3332-3337.
  • Schneider, W. G., & Bernstein, H. J. (1959). THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. Canadian Journal of Chemistry, 37(6), 1056-1067.
  • Chemistry LibreTexts. (2022, September 24). 17.11: Spectroscopy of Alcohols and Phenols.
  • Page, T. F., Alger, T., & Grant, D. M. (1965). The Carbon-13 Nuclear Magnetic Resonance Spectra of Furan, Pyrrole, Thiophene, and Some of Their Methyl Derivatives. Journal of the American Chemical Society, 87(23), 5333-5339.
  • ChemicalBook. (n.d.). 2-Methylfuran(534-22-5) 13C NMR spectrum.
  • Iowa State University. (n.d.). NMR Coupling Constants. Chemical Instrumentation Facility.
  • Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra.

Sources

A Technical Guide to the Predictive Toxicology and Safe Handling of 2-(4-Methylfuran-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: This document is intended for informational purposes for researchers, scientists, and drug development professionals. A comprehensive toxicological profile and a formal Material Safety Data Sheet (MSDS) for 2-(4-Methylfuran-3-yl)ethan-1-ol (CAS No. 1517201-53-4) are not available in publicly accessible databases.[1] The information and recommendations provided herein are based on a predictive toxicology approach, extrapolating from data on structurally analogous compounds, primarily furan and its alkylated derivatives. All laboratory work with this compound should be conducted under the assumption that it is hazardous until empirical data prove otherwise.

Section 1: Executive Summary & Rationale for a Predictive Approach

The compound 2-(4-Methylfuran-3-yl)ethan-1-ol is a specialized molecule for which specific toxicity data is absent from the current scientific literature. This guide addresses this critical information gap by synthesizing established toxicological principles of its core chemical moieties: the furan ring and the ethanol substituent. The furan heterocycle is a known structural alert, associated with hepatotoxicity and carcinogenicity following metabolic activation.[2][3] The primary toxicological concern stems from the bioactivation of the furan ring by cytochrome P450 enzymes into a reactive electrophilic intermediate, cis-2-butene-1,4-dial.[4][5] This metabolite can form covalent adducts with cellular macromolecules, leading to cytotoxicity, regenerative cell proliferation, and, potentially, tumorigenesis.[4][6]

This guide provides a framework for:

  • Predictive Hazard Assessment: Understanding the likely toxicological profile based on structure-activity relationships.

  • Safe Handling and Risk Mitigation: Establishing appropriate engineering controls, personal protective equipment (PPE), and laboratory procedures.

  • Initial Toxicological Evaluation: Proposing a tiered, logical workflow for generating preliminary in vitro safety data.

This document serves not as a replacement for a formal MSDS, but as an essential, proactive safety and research tool for any professional handling this uncharacterized compound.

Section 2: Chemical Identity and Physicochemical Properties

IdentifierValue
Chemical Name 2-(4-Methylfuran-3-yl)ethan-1-ol
CAS Number 1517201-53-4[1]
Molecular Formula C₇H₁₀O₂
Molecular Weight 126.15 g/mol
Chemical Structure alt text (Structure for visualization)

Note: Experimentally determined physicochemical properties are not available. Properties should be considered similar to other substituted furan-ethanols.

Section 3: Predictive Toxicology Profile based on Structural Analogs

The toxicological profile of 2-(4-Methylfuran-3-yl)ethan-1-ol is best predicted by examining its constituent parts.

The Furan Moiety: The Primary Toxicophore

The furan ring is the dominant structural feature driving toxicological concern.

  • Metabolic Activation: The toxicity of furan is almost entirely dependent on its bioactivation in the liver by cytochrome P450 enzymes, particularly CYP2E1.[4][7] This metabolic process oxidizes and opens the furan ring to form cis-2-butene-1,4-dial (BDA), a highly reactive α,β-unsaturated dialdehyde.[4][5]

  • Hepatotoxicity: The liver is the primary target organ for furan-induced toxicity.[4] The reactive BDA metabolite can deplete cellular glutathione (GSH) and form covalent bonds with proteins and other nucleophiles, leading to oxidative stress, mitochondrial dysfunction, hepatocellular necrosis, and inflammation.[7][8]

  • Carcinogenicity: Furan is classified by the International Agency for Research on Cancer (IARC) as a Group 2B carcinogen, "possibly carcinogenic to humans," based on clear evidence of carcinogenicity in animal studies.[4][5] It induces hepatocellular tumors in mice and both hepatocellular and bile duct tumors (cholangiocarcinomas) in rats.[5] The proposed mode of action is non-genotoxic, involving chronic cytotoxicity and subsequent regenerative cell proliferation, which increases the likelihood of spontaneous mutations.[5][6]

Substitution Effects: Influence of Methyl and Ethanol Groups

The substituents on the furan ring can modulate its metabolic activation and toxicity.

  • Methyl Group: Studies on 2-methylfuran show that it also possesses hepatotoxic and carcinogenic potential, suggesting that alkyl substitution does not eliminate the hazard.[9] A 90-day study in rats established a No-Observed-Adverse-Effect Level (NOAEL) of 1.2 mg/kg/day for 2-methylfuran, with effects on the hepatobiliary system observed at higher doses.[9][10] While the methyl group in 2-(4-Methylfuran-3-yl)ethan-1-ol is at a different position, it is reasonable to assume it will not negate the inherent toxicity of the furan ring.

  • Ethanol Group: The ethanol side chain is unlikely to be a primary driver of toxicity but may influence the molecule's pharmacokinetics. It could potentially be a site for Phase II conjugation reactions (e.g., glucuronidation), which would represent a detoxification pathway competing with the toxicating oxidation of the furan ring.

The metabolic fate of the subject compound is a balance between the toxification pathway via ring oxidation and potential detoxification pathways. The following diagram illustrates this critical balance.

Metabolic Pathways cluster_0 Predictive Metabolism of 2-(4-Methylfuran-3-yl)ethan-1-ol cluster_1 Phase I Metabolism cluster_2 Phase II Metabolism cluster_3 Cellular Outcomes Parent 2-(4-Methylfuran-3-yl)ethan-1-ol CYP450 CYP2E1-Mediated Ring Oxidation Parent->CYP450 Toxification Pathway UGT UGT-Mediated Glucuronidation Parent->UGT Detoxification Pathway Reactive Reactive α,β-Unsaturated Dialdehyde Intermediate CYP450->Reactive Toxicity Covalent Adducts GSH Depletion Oxidative Stress HEPATOTOXICITY Reactive->Toxicity Conjugate Inactive Glucuronide Conjugate UGT->Conjugate Excretion Renal Excretion Conjugate->Excretion

Caption: Predicted metabolic pathways for 2-(4-Methylfuran-3-yl)ethan-1-ol.

Section 4: Provisional MSDS and Safe Handling

Given the absence of a formal MSDS, a provisional one based on the known hazards of furan and 2-methylfuran is provided below. All personnel must handle this compound as if it is acutely toxic, a skin/eye irritant, and a potential carcinogen.

Provisional Material Safety Data Sheet (MSDS) Summary
SectionRecommendation (Based on Analog Data)
Hazards Identification DANGER. Presumed to be toxic if swallowed or inhaled.[11] Causes skin and eye irritation.[12] Suspected of causing cancer (liver).[4][5]
First-Aid Measures Inhalation: Move to fresh air immediately. Seek medical attention.[13] Skin Contact: Immediately remove contaminated clothing. Flush skin with water for at least 15 minutes.[13] Eye Contact: Immediately flush eyes with water for at least 15 minutes. Seek medical attention.[13] Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[13]
Handling and Storage Handle only within a certified chemical fume hood.[14] Use spark-proof tools and ensure equipment is grounded.[12] Store in a tightly closed container in a cool, well-ventilated, designated area away from oxidizing agents.[12][13] Label storage locations clearly.[13]
Personal Protection Engineering Controls: Chemical fume hood is mandatory.[14] Hand Protection: Chemical-resistant nitrile or neoprene gloves.[14] Eye Protection: ANSI Z87.1-compliant safety glasses and a face shield.[13] Skin/Body Protection: Chemical-resistant lab coat or apron.[15]
Disposal All waste must be collected as hazardous waste. Do not dispose of down the drain. Contact your institution's Environmental Health & Safety (EH&S) department for proper disposal procedures.[15]

Section 5: Proposed Workflow for Preliminary Toxicological Assessment

For any novel compound intended for further development, a tiered approach to toxicity testing is crucial. The following workflow outlines a logical progression from in vitro cytotoxicity to genotoxicity assessment.

Toxicology Workflow Start Start: 2-(4-Methylfuran-3-yl)ethan-1-ol Cytotoxicity Tier 1: In Vitro Cytotoxicity Assay (e.g., Neutral Red Uptake on HepG2 cells) Start->Cytotoxicity Decision1 Determine IC50 Value Cytotoxicity->Decision1 HighTox Outcome: High Cytotoxicity (Low IC50) Decision1->HighTox IC50 < Threshold LowTox Outcome: Low Cytotoxicity (High IC50) Decision1->LowTox IC50 > Threshold Genotoxicity Tier 2: In Vitro Genotoxicity (Ames Test +/- S9 Activation) Decision2 Assess Mutagenic Potential Genotoxicity->Decision2 Mutagenic Outcome: Mutagenic Decision2->Mutagenic Positive Result NonMutagenic Outcome: Non-Mutagenic Decision2->NonMutagenic Negative Result Stop STOP Development or Redesign Molecule HighTox->Stop LowTox->Genotoxicity Mutagenic->Stop Proceed Proceed to Further Advanced Studies NonMutagenic->Proceed

Caption: Proposed tiered workflow for initial toxicological evaluation.

Experimental Protocol: In Vitro Cytotoxicity (Neutral Red Uptake Assay)

This protocol is adapted from OECD Test Guideline 432 principles and is designed to determine the concentration of the test article that results in a 50% reduction in cell viability (IC50).[16][17]

Objective: To assess the cytotoxicity of 2-(4-Methylfuran-3-yl)ethan-1-ol in a relevant human liver cell line (e.g., HepG2).

Methodology:

  • Cell Culture: Culture HepG2 cells in appropriate media until they reach approximately 80% confluency.

  • Plating: Seed cells into 96-well microplates at a predetermined density and allow them to attach and grow for 24 hours.

  • Dosing: Prepare a serial dilution of 2-(4-Methylfuran-3-yl)ethan-1-ol in culture medium. Remove the old medium from the cells and add the test compound dilutions. Include vehicle controls (medium with solvent) and positive controls.

  • Incubation: Incubate the plates for a defined period (e.g., 24 or 48 hours) at 37°C in a humidified CO₂ incubator.

  • Neutral Red Staining: Remove the dosing medium and add a medium containing a non-toxic concentration of Neutral Red dye. Incubate for approximately 3 hours. Viable cells will take up the dye into their lysosomes.

  • Extraction: Wash the cells to remove excess dye. Add a destain solution (e.g., acidified ethanol) to extract the dye from the viable cells.

  • Quantification: Measure the absorbance of the extracted dye using a microplate reader at the appropriate wavelength (approx. 540 nm).

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control for each concentration. Use a suitable statistical software to fit a dose-response curve and determine the IC50 value.

Experimental Protocol: In Vitro Mutagenicity (Ames Test)

This protocol is based on the principles of the bacterial reverse mutation test (OECD Test Guideline 471) to assess mutagenic potential.[18][19]

Objective: To determine if 2-(4-Methylfuran-3-yl)ethan-1-ol can induce reverse mutations in histidine-dependent strains of Salmonella typhimurium.[20]

Methodology:

  • Strain Selection: Use multiple strains of S. typhimurium (e.g., TA98, TA100, TA1535) to detect different types of mutations.[20]

  • Metabolic Activation: Conduct the assay both with and without the addition of a rat liver homogenate fraction (S9 mix) to assess the mutagenicity of the parent compound and its potential metabolites.[21] The S9 mix contains cytochrome P450 enzymes necessary for bioactivation.[20]

  • Exposure (Plate Incorporation Method): a. Prepare tubes containing molten top agar kept at 45°C. b. To each tube, add the bacterial culture, the test compound at a specific concentration (or controls), and either the S9 mix or a buffer. c. Vortex briefly and pour the mixture onto minimal glucose agar plates, which lack histidine.

  • Incubation: Incubate the plates at 37°C for 48-72 hours.

  • Colony Counting: Count the number of revertant colonies on each plate. Only bacteria that have undergone a reverse mutation will be able to synthesize their own histidine and grow into visible colonies.

  • Data Analysis: A positive result is typically defined as a dose-dependent increase in the number of revertant colonies that is at least double the background (spontaneous reversion) rate observed in the negative control plates.

Section 6: Conclusion and Future Directions

The structural alerts within 2-(4-Methylfuran-3-yl)ethan-1-ol, specifically the substituted furan ring, warrant significant caution. The predictive toxicological assessment strongly suggests a potential for metabolism-induced hepatotoxicity, analogous to the parent compound, furan. All handling must proceed under stringent safety protocols as outlined in this guide.

The immediate priority for any research program involving this molecule should be the execution of the in vitro assays described. The results of these initial tests will provide the first empirical data on the compound's cytotoxic and mutagenic potential, forming a critical decision point for its continued development. A highly cytotoxic or mutagenic profile would be a significant barrier to any further consideration for therapeutic applications.

References

  • Furan Acute Exposure Guideline Levels. (n.d.). National Center for Biotechnology Information (NCBI), National Institutes of Health. [Link]

  • Kuroda, K., et al. (2022). Toxicity, genotoxicity, and carcinogenicity of 2-methylfuran in a 90-day comprehensive toxicity study in gpt delta rats. Food and Chemical Toxicology, 168, 113365. [Link]

  • Bakhiya, N., & Appel, K. E. (2010). Toxicity and carcinogenicity of furan in human diet. Archives of Toxicology, 84(7), 563-578. [Link]

  • Tian, M., et al. (2022). Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. Drug Metabolism and Disposition, 50(4), 435-446. [Link]

  • Lin, C. M., et al. (2006). Metabolism of Furans in Vitro: Ipomeanine and 4-Ipomeanol. Chemical Research in Toxicology, 19(9), 1259-1266. [Link]

  • OECD. (2010). Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systematic Toxicity Tests. OECD Series on Testing and Assessment, No. 129. [Link]

  • Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology, 26(1), 6-25. [Link]

  • (3R)-2-(Tetrahydrofuran-3-YL)ethan-1-OL. (n.d.). PubChem, National Center for Biotechnology Information. [Link]

  • Novel Chemicals with Unknown Hazards SOP. (n.d.). University of Nevada, Reno Environmental Health & Safety. [Link]

  • Toxicity, genotoxicity, and carcinogenicity of 2-methylfuran in a 90-day comprehensive toxicity study in gpt delta rats. (2022). ResearchGate. [Link]

  • Toxicity and carcinogenity of furan in human diet. (2010). ResearchGate. [Link]

  • Kothari, S., et al. (2018). Microbial Mutagenicity Assay: Ames Test. Bio-protocol, 8(6), e2778. [Link]

  • Safety Data Sheet: 2-Methylfuran. (n.d.). Carl ROTH. [Link]

  • Li, Y., et al. (2023). Exploring the Mechanism of Hepatotoxicity Induced by Dictamnus dasycarpus Based on Network Pharmacology, Molecular Docking and Experimental Pharmacology. Molecules, 28(13), 5091. [Link]

  • OECD Guideline for the Testing of Chemicals 471: Bacterial Reverse Mutation Test. (1997). Organisation for Economic Co-operation and Development. [Link]

  • Sulfur-substituted Furan Derivatives. (2002). JECFA Food Additives Series 50, INCHEM. [Link]

  • Unidentified Chemical. (n.d.). Medical Management Guidelines, Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

  • Ames Test – Introduction, Principle, Procedure, Uses and Result Interpretation. (2022). MicrobiologyInfo.com. [Link]

  • 2-acetyl-4-methylfuran. (n.d.). Cheméo. [Link]

  • OECD Guideline for the Testing of Chemicals 487: In Vitro Mammalian Cell Micronucleus Test. (2014). Organisation for Economic Co-operation and Development. [Link]

  • Kim, H. Y., et al. (2022). Acute inhalation toxicity assessment of 2-{2-[2-(4-nonylphenoxy)ethoxy]ethoxy}ethan-1-ol in Sprague-Dawley rats. Journal of Biomedical and Translational Research, 23(4), 164-171. [Link]

  • Hughes, T. B., et al. (2012). Computational Approach to Structural Alerts: Furans, Phenols, Nitroaromatics, and Thiophenes. Chemical Research in Toxicology, 25(9), 1899-1910. [Link]

  • White, A. T., et al. (2022). Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters. Mutagenesis, 37(1-2), 10-23. [Link]

  • Al-Maiky, H. Q., et al. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 40(1). [Link]

  • Moser, G. J., et al. (2009). Furan-induced dose-response relationships for liver cytotoxicity, cell proliferation, and tumorigenicity. Toxicologic Pathology, 37(5), 627-639. [Link]

  • Novel Chemicals With Unknown Hazards. (n.d.). University of North Carolina at Charlotte, Environmental Health and Safety. [Link]

  • Evaluation report on the cytotoxicity tests to estimate starting doses for acute oral systemic toxicity tests. (n.d.). Japanese Center for the Validation of Alternative Methods (JaCVAM). [Link]

  • 3-Methyl-1-(3-Methylfuran-2-Yl) But-2-En-1-One, A Potential Volatile Secondary Metabolite Promising To Treat The Cancer In Insilico Studies. (2021). NVEO-NATURAL VOLATILES & ESSENTIAL OILS Journal, 8(4), 11822-11833. [Link]

  • Appendix 6. Toxicological Data for Class 3 Solvents. (n.d.). U.S. Food & Drug Administration (FDA). [Link]

  • 2-Methyl-4-isothiazolin-3-one. (n.d.). J-GLOBAL. [Link]

  • Wills, J. W., et al. (2024). Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices. Mutagenesis, 39(3), 133-149. [Link]

  • Updates to OECD in vitro and in chemico test guidelines. (2023). Danish Environmental Protection Agency. [Link]

  • Unknown Chemical Guidance. (n.d.). The University of Texas at Tyler. [Link]

Sources

Navigating the Labyrinth of Solubility: A Technical Guide to the Solubility Profile of 2-(4-Methylfuran-3-yl)ethan-1-ol in Organic Solvents

Author: BenchChem Technical Support Team. Date: April 2026

For the attention of Researchers, Scientists, and Drug Development Professionals. This document provides an in-depth exploration of the solubility characteristics of the novel compound 2-(4-Methylfuran-3-yl)ethan-1-ol. As a Senior Application Scientist, the following guide moves beyond a simple recitation of data, offering a strategic framework for understanding, predicting, and experimentally determining the solubility of this and similar molecules in a range of common organic solvents. The causality behind experimental choices and the inherent logic of the scientific process are emphasized throughout.

Introduction: Solubility as a Cornerstone of Development

The solubility of an active pharmaceutical ingredient (API) or a key chemical intermediate is a critical physicochemical property that dictates its fate in a variety of processes, from synthetic workup and purification to formulation and bioavailability.[1] For a molecule like 2-(4-Methylfuran-3-yl)ethan-1-ol, possessing both a moderately polar furan ring and a hydrogen-bonding ethanol moiety, its interaction with different solvent environments is non-trivial. A comprehensive understanding of its solubility profile is therefore not merely academic but a fundamental prerequisite for its successful application in research and development. This guide will provide both the theoretical underpinnings and the practical methodologies to thoroughly characterize the solubility of this compound.

Theoretical Framework: Predicting and Understanding Solubility

Prior to embarking on extensive experimental work, a theoretical assessment can provide invaluable insights, guiding solvent selection and experimental design. The age-old adage of "like dissolves like" remains a powerful guiding principle, which can be quantified and refined through modern computational approaches.[2]

Molecular Structure and Physicochemical Properties

The structure of 2-(4-Methylfuran-3-yl)ethan-1-ol (Figure 1) reveals key features that will govern its solubility. The furan ring, an aromatic heterocycle, contributes some non-polar character, while the oxygen atom within the ring and the hydroxyl group of the ethanol tail introduce polarity and the capacity for hydrogen bonding.[3][4][5][6]

Figure 1: Chemical Structure of 2-(4-Methylfuran-3-yl)ethan-1-ol

A 2D representation of the 2-(4-Methylfuran-3-yl)ethan-1-ol molecule.

Table 1: Physicochemical Properties of 2-(4-Methylfuran-3-yl)ethan-1-ol

PropertyValueSource
CAS Number1517201-53-4[7]
Molecular FormulaC₇H₁₀O₂[7]
Molecular Weight126.15 g/mol [7]
Predicted Boiling Point ~200-220 °CEstimation based on similar furan-ethanol structures.
Predicted Melting Point ~25-45 °CEstimation based on similar furan-ethanol structures.
Predicted logP ~1.5 - 2.5Estimation based on similar furan-ethanol structures.

The predicted octanol-water partition coefficient (logP) suggests that the compound has a moderate degree of lipophilicity, indicating it is likely to be more soluble in organic solvents than in water.

Hansen Solubility Parameters (HSP)

A more sophisticated approach to predicting solubility is the use of Hansen Solubility Parameters. This model deconstructs the total cohesive energy of a substance into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding forces (δH). The principle is that substances with similar HSP values are likely to be miscible.

Table 2: Hansen Solubility Parameters of Selected Organic Solvents

SolventδD (MPa⁰.⁵)δP (MPa⁰.⁵)δH (MPa⁰.⁵)
n-Hexane14.90.00.0
Toluene18.01.42.0
Diethyl Ether14.52.95.1
Acetone15.510.47.0
Ethyl Acetate15.85.37.2
Isopropanol15.86.116.4
Ethanol15.88.819.4
Methanol15.112.322.3
Dichloromethane17.07.37.1
Acetonitrile15.318.06.1
Dimethyl Sulfoxide (DMSO)18.416.410.2
Water15.516.042.3

Based on the structure of 2-(4-Methylfuran-3-yl)ethan-1-ol, we can anticipate that its HSP will reflect both its furan and ethanol characteristics. It is expected to have a moderate δD, a significant δP due to the ether and hydroxyl groups, and a high δH due to its hydrogen-bonding capability. Therefore, solvents with balanced HSP values, such as alcohols (ethanol, isopropanol), esters (ethyl acetate), and ketones (acetone), are predicted to be good solvents. Highly non-polar solvents like n-hexane are expected to be poor solvents, while very polar, protic solvents like water may have limited dissolving power due to the non-polar hydrocarbon backbone and furan ring.

Experimental Determination of Solubility

While theoretical predictions are invaluable for guidance, empirical determination of solubility remains the gold standard. The shake-flask method is a robust and widely accepted technique for determining the thermodynamic equilibrium solubility of a compound.[1]

The Shake-Flask Method: A Step-by-Step Protocol

This protocol outlines the procedure for determining the solubility of 2-(4-Methylfuran-3-yl)ethan-1-ol in a selection of organic solvents.

Materials:

  • 2-(4-Methylfuran-3-yl)ethan-1-ol (solid or oil)

  • Selected organic solvents (e.g., n-hexane, toluene, diethyl ether, acetone, ethyl acetate, isopropanol, ethanol, methanol, dichloromethane, acetonitrile, DMSO)

  • Scintillation vials or other suitable sealed containers

  • Orbital shaker or magnetic stirrer with temperature control

  • Centrifuge

  • Syringes and syringe filters (0.22 µm or 0.45 µm, solvent-compatible)

  • Volumetric flasks and pipettes

  • Analytical balance

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system.

Procedure:

  • Preparation of Saturated Solutions:

    • Add an excess amount of 2-(4-Methylfuran-3-yl)ethan-1-ol to a series of vials, each containing a known volume of a different organic solvent. The presence of undissolved solid or a separate liquid phase is crucial to ensure saturation.

  • Equilibration:

    • Seal the vials and place them on an orbital shaker or with a magnetic stirrer in a temperature-controlled environment (e.g., 25 °C).

    • Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to 72 hours, depending on the compound and solvent. It is advisable to test multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached (i.e., the concentration in solution no longer increases).

  • Phase Separation:

    • After equilibration, allow the vials to stand undisturbed to allow the excess solid or liquid to settle.

    • To ensure complete removal of undissolved material, centrifuge the vials at a moderate speed.

  • Sample Collection and Preparation:

    • Carefully withdraw an aliquot of the clear supernatant using a syringe.

    • Filter the aliquot through a solvent-compatible syringe filter into a clean vial. This step is critical to remove any remaining microscopic particles.

    • Accurately dilute the filtered sample with a suitable solvent (often the mobile phase for HPLC analysis) to a concentration within the calibrated range of the analytical method.

  • Quantification:

    • Analyze the diluted samples using a validated HPLC or GC method.

    • Prepare a calibration curve using standard solutions of 2-(4-Methylfuran-3-yl)ethan-1-ol of known concentrations.

    • Determine the concentration of the compound in the diluted samples by comparing their analytical response to the calibration curve.

  • Calculation of Solubility:

    • Calculate the original concentration in the saturated solution by multiplying the measured concentration by the dilution factor.

    • Express the solubility in appropriate units, such as mg/mL or mol/L.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the shake-flask solubility determination workflow.

G Shake-Flask Solubility Determination Workflow cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Analysis cluster_result Result prep_solute Weigh excess 2-(4-Methylfuran-3-yl)ethan-1-ol prep_solvent Add known volume of organic solvent prep_solute->prep_solvent Creation of slurry equilibration Agitate at constant temperature for 24-72h prep_solvent->equilibration settling Allow excess solute to settle equilibration->settling centrifugation Centrifuge to pellet undissolved material settling->centrifugation sampling Withdraw and filter supernatant centrifugation->sampling dilution Accurately dilute the sample sampling->dilution quantification Analyze by HPLC/GC against a calibration curve dilution->quantification calculation Calculate solubility (mg/mL or mol/L) quantification->calculation

A flowchart outlining the key steps of the shake-flask method for determining solubility.

Data Presentation and Interpretation

The quantitative solubility data should be compiled into a clear and concise table for easy comparison and analysis.

Table 3: Illustrative Solubility Data for 2-(4-Methylfuran-3-yl)ethan-1-ol at 25 °C

SolventPolarity IndexSolubility (mg/mL)Solubility (mol/L)Classification
n-Hexane0.1< 1< 0.008Sparingly Soluble
Toluene2.450-1000.40-0.79Soluble
Diethyl Ether2.8> 200> 1.58Freely Soluble
Dichloromethane3.1> 200> 1.58Freely Soluble
Acetone5.1> 200> 1.58Freely Soluble
Ethyl Acetate4.4> 200> 1.58Freely Soluble
Isopropanol3.9> 200> 1.58Freely Soluble
Ethanol4.3> 200> 1.58Freely Soluble
Acetonitrile5.8100-1500.79-1.19Soluble
Methanol5.1> 200> 1.58Freely Soluble
Dimethyl Sulfoxide (DMSO)7.2> 200> 1.58Freely Soluble
Water10.21-50.008-0.040Slightly Soluble

Note: The data presented in this table is illustrative and should be replaced with experimentally determined values.

The illustrative data aligns with our theoretical predictions. The compound exhibits low solubility in the non-polar solvent n-hexane and is only slightly soluble in the highly polar water. Its solubility is significant in a wide range of organic solvents with varying polarities, with particularly high solubility in those capable of acting as hydrogen bond acceptors (e.g., ethers, ketones, esters) and those with similar protic character (alcohols).

Conclusion and Future Directions

This technical guide has provided a comprehensive framework for understanding and determining the solubility profile of 2-(4-Methylfuran-3-yl)ethan-1-ol. By integrating theoretical predictions based on molecular structure and Hansen Solubility Parameters with a robust experimental protocol, researchers can efficiently and accurately characterize this critical physicochemical property. The insights gained from such a study are paramount for informed decision-making in process development, formulation, and ultimately, the successful application of this promising molecule.

Further studies could explore the temperature dependence of solubility to understand the thermodynamics of dissolution and investigate the potential for co-solvency to further enhance solubility in specific solvent systems. High-throughput screening methods could also be employed for a more rapid, albeit less precise, initial screening of a wider array of solvents.

References

  • Vertex AI Search. (2025). Physics-Based Solubility Prediction for Organic Molecules | Chemical Reviews.

  • Sketchviz. (n.d.). Guide to Flowcharts in Graphviz. [Link]

  • Mhatre, P. (2022, July 11). Create a Flowchart using Graphviz Dot. Medium. [Link]

  • D_Central_Station. (2023, February 24). Flowcharting Made Easy: Visualize Your User Flow with Graphviz!. Medium. [Link]

  • ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically?. [Link]

  • Zarghampour, F., et al. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences, 30(2). [Link]

  • U.S. EPA. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Regulations.gov. [Link]

  • Quora. (2017, April 27). How do you perform the shake flask method to determine solubility?. [Link]

  • BioAssay Systems. (n.d.). Solubility Testing – Shake Flask Method. [Link]

  • Accu Dyne Test. (n.d.). Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids. [Link]

  • ResearchGate. (n.d.). Hildebrand, Hansen solubility parameters and dielectric constants for the organic solvents at 298.15 K. [Link]

  • YouTube. (2024, May 19). Create a FlowChart Diagram using Graphviz in Python. [Link]

  • ProtoQSAR. (n.d.). Computational methods for predicting properties. [Link]

  • Gadaleta, D., et al. (2024). Comprehensive benchmarking of computational tools for predicting toxicokinetic and physicochemical properties of chemicals. Journal of Cheminformatics, 16(1). [Link]

  • Hansen, C. M. (n.d.). Designer Solvent Blends - Hansen Solubility Parameters. [Link]

  • Scribd. (n.d.). Solubility Parameters: Solvents. [Link]

  • PubChem. (n.d.). (3R)-2-(Tetrahydrofuran-3-YL)ethan-1-OL. [Link]

  • ResearchGate. (n.d.). Prediction of Physicochemical Parameters. [Link]

  • ResearchGate. (n.d.). In silico prediction of physicochemical properties and drug-likeness of omega-3 fatty acids. [Link]

  • Chemical Synthesis Database. (2025, May 20). 2-(4-methyl-1,3-thiazol-5-yl)ethanol. [Link]

  • LornaJane. (2011, August 17). Drawing Flow Diagrams with GraphViz. [Link]

  • Mendeley Data. (2022, August 22). List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis. [Link]

  • TDEC. (n.d.). Physicochemical Properties. [Link]

  • eScholarship.org. (2021, June 24). Advancing physicochemical property predictions in computational drug discovery. [Link]

  • ResearchGate. (2025, October 14). Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. [Link]

  • NIST WebBook. (n.d.). Furan, 2,3-dihydro-4-(1-methylethyl)-. [Link]

  • MDPI. (2021, April 30). Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization. [Link]

  • RSC Publishing. (n.d.). Design, synthesis and biological evaluation of 2H-[2]oxazino-[2,3-f]quinazolin derivatives as potential EGFR inhibitors for non-small cell lung cancer. [Link]

  • The Good Scents Company. (n.d.). S-(2-methyl-3-furyl) ethane thioate, 55764-25-5. [Link]

  • NVEO. (2021). 3-Methyl-1-(3-Methylfuran-2-Yl) But-2-En-1-One, A Potential Volatile Secondary Metabolite Promising To Treat The Cancer In Insilico Studies. [Link]

  • Perfumer & Flavorist. (n.d.). 2-Methyltetrahydrofuran-3-one and Other Flavor Furans ingredients. [Link]

  • Wikipedia. (n.d.). 2-Acetylfuran. [Link]

  • PubMed. (2002, October 15). Reliability of logP predictions based on calculated molecular descriptors: a critical review. [Link]

  • PMC. (2024, December 26). Comprehensive benchmarking of computational tools for predicting toxicokinetic and physicochemical properties of chemicals. [Link]

  • Longdom Publishing. (2023, December 8). An Overview on Computational Tools for Predicting and Designing the Organic Compounds. [Link]

  • PMC. (2025, November 26). Study on the Molecular Dynamics of 2‑(4-Fluorophenyl)-6-methyl-4-(3- (trifluoromethyl)phenyl)-1,2-dihydrodipyrazolo[3,4-b:3′,4′‑d]pyridin-3(6H)‑one for Cancer Immunotherapy Using a DFT Model. [Link]

  • arXiv. (2025, January 17). High-Accuracy Physical Property Prediction for Organics via Molecular Representation Learning: Bridging Data to Discovery. [Link]

  • Ataman Kimya. (n.d.). FURAN. [Link]

Sources

In-Depth Technical Guide: Physicochemical Profiling and Synthetic Utility of 2-(4-Methylfuran-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Isomeric Context

In the landscape of modern drug development and advanced flavor chemistry, furan derivatives serve as critical building blocks. 2-(4-Methylfuran-3-yl)ethan-1-ol is a highly specialized, 3,4-disubstituted furan. With a strictly calculated molecular weight of 126.15 g/mol and a molecular formula of C₇H₁₀O₂ , this compound offers unique steric and electronic properties compared to its more common isomers.

While biomass-derived furans are predominantly substituted at the 2 and 5 positions (e.g., [1]), isolating or synthesizing 3,4-disubstituted furans requires deliberate, de novo synthetic strategies. Consequently, while the 2,5-isomer 2-(5-methylfuran-2-yl)ethan-1-ol possesses an established registry number (CAS 35942-94-0)[2], the precise CAS number for the 3,4-isomer remains largely unassigned in bulk commercial catalogs. This whitepaper details the physicochemical profile, self-validating synthetic protocols, and pharmacological utility of this specialized intermediate.

Quantitative Physicochemical Profiling

Understanding the baseline metrics of the C₇H₁₀O₂ furanethanol class is essential for predicting its behavior in biological systems and organic solvents. The data below is extrapolated from validated computed properties of isomeric furanethanols[3].

Table 1: Physicochemical and Structural Data

ParameterValue / Description
IUPAC Name 2-(4-Methylfuran-3-yl)ethan-1-ol
Molecular Formula C₇H₁₀O₂
Molecular Weight 126.15 g/mol
Exact Mass 126.06808 Da
Topological Polar Surface Area (TPSA) 33.4 Ų
Hydrogen Bond Donors 1 (Primary Hydroxyl)
Hydrogen Bond Acceptors 2 (Furan Oxygen, Hydroxyl Oxygen)
Rotatable Bonds 2 (Ethyl chain flexibility)

Table 2: Isomeric Comparison for Drug Design

CompoundSubstitutionMW ( g/mol )Metabolic StabilityPrimary Source
2-(4-Methylfuran-3-yl)ethan-1-ol 3,4-Disubstituted126.15High (Sterically shielded core)De novo synthesis
alpha-Methyl-2-furanethanol 2-Substituted126.15ModerateSynthetic / Biomass
Furfuryl Alcohol 2-Substituted98.10Low (Prone to rapid oxidation)Corncob/Bagasse[1]

Pharmacological Utility & Structural Causality

The furan ring is a privileged scaffold, frequently deployed as a bioisostere for phenyl rings, pyrroles, and thiophenes to modulate lipophilicity and target binding.

Why target the 3,4-substitution pattern? Unsubstituted 2,5-positions on a furan ring are highly reactive toward electrophilic aromatic substitution and cytochrome P450-mediated oxidation. By utilizing 2-(4-Methylfuran-3-yl)ethan-1-ol, medicinal chemists can exploit the steric bulk of the methyl and hydroxyethyl groups to alter the dihedral angle of attached pharmacophores. Furthermore, the primary alcohol serves as an orthogonal synthetic handle for esterification (to create prodrugs) or etherification, without interfering with the aromatic core.

Experimental Protocol: Chemoselective Synthesis

To generate 2-(4-Methylfuran-3-yl)ethan-1-ol, the most reliable pathway is the reduction of its corresponding ester, ethyl 2-(4-methylfuran-3-yl)acetate.

Causality Behind Reagent Selection

Lithium aluminum hydride (LiAlH₄) is selected over milder agents like sodium borohydride (NaBH₄) because esters resist NaBH₄ reduction. Conversely, catalytic hydrogenation is avoided as it risks over-reducing the electron-rich furan ring into a tetrahydrofuran derivative. LiAlH₄ provides the exact chemoselectivity required to reduce the ester to a primary alcohol while preserving the aromatic furan core.

SynthesisWorkflow Step1 Ester Precursor (C9H12O3) Step2 LiAlH4 Reduction (Anhydrous THF, 0°C) Step1->Step2 Hydride Transfer Step3 Fieser Quench (H2O/NaOH/H2O) Step2->Step3 Alkoxide Formation Step4 2-(4-Methylfuran-3-yl)ethan-1-ol (Target API) Step3->Step4 Aluminum Salt Precipitation Step5 Validation (NMR / GC-MS) Step4->Step5 Purity Assessment

Fig 1: Chemoselective reduction workflow and validation system for the target furanethanol.

Step-by-Step Self-Validating Methodology

Step 1: Anhydrous Preparation

  • Flame-dry a 250 mL round-bottom flask and purge with argon.

  • Causality: LiAlH₄ reacts violently with ambient moisture to produce highly flammable hydrogen gas. Argon provides a heavier-than-air inert blanket, ensuring a safe, moisture-free environment.

Step 2: Hydride Addition

  • Suspend 1.2 equivalents of LiAlH₄ in 50 mL of anhydrous tetrahydrofuran (THF) and cool to 0 °C using an ice bath.

  • Dissolve 10.0 g of the precursor ester in 20 mL of anhydrous THF and add dropwise over 30 minutes.

  • Causality: Dropwise addition controls the exothermic hydride transfer, preventing localized boiling of THF and thermal degradation of the furan ring.

Step 3: In-Line Reaction Monitoring (Self-Validation)

  • After 2 hours at room temperature, sample 50 µL of the mixture, quench with 100 µL of ethyl acetate, and analyze via Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent.

  • Validation: Stain the TLC plate with KMnO₄. The furan ring and the new primary alcohol will readily reduce the stain, appearing as bright yellow spots on a purple background. The reaction is complete when the high-Rf ester spot is entirely replaced by the lower-Rf alcohol spot (due to increased hydrogen-bonding).

Step 4: The Fieser Quench

  • Cool the mixture to 0 °C. For every x grams of LiAlH₄ used, sequentially add x mL of distilled water, x mL of 15% NaOH aqueous solution, and 3x mL of distilled water.

  • Causality: Standard aqueous quenching generates a colloidal, unfilterable aluminum hydroxide gel that traps the product. The Fieser method forces the formation of a granular, crystalline aluminum aluminate salt that is easily removed via vacuum filtration, maximizing product recovery and preventing emulsion formation.

Step 5: Isolation

  • Filter the granular salts through a Celite pad, wash with ethyl acetate, and concentrate the filtrate in vacuo to yield the target compound (MW: 126.15 g/mol ) as a pale yellow oil.

References

  • Title: alpha-Methyl-2-furanethanol | C7H10O2 | CID 10855456 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

  • Title: 2-(5-methylfuran-2-yl)ethan-1-ol — Chemical Substance Information Source: NextSDS Database URL: [Link]

  • Title: Furfuryl alcohol Source: Wikipedia URL: [Link]

Sources

Metabolic Bioactivation and Targeted Covalent Engagement of 2-(4-Methylfuran-3-yl)ethan-1-ol Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The paradigm of covalent drug discovery has shifted from avoiding reactive liabilities to rationally designing pro-electrophilic warheads that achieve high target selectivity and prolonged pharmacodynamics[1]. Historically, the furan ring was flagged as a structural alert due to its propensity for mechanism-based inactivation (MBI) of cytochromes P450 and subsequent hepatotoxicity[2]. However, modern targeted covalent inhibitors (TCIs) leverage this exact metabolic bioactivation to unmask potent electrophiles in situ[3].

This whitepaper dissects the mechanism of action (MoA) of 2-(4-Methylfuran-3-yl)ethan-1-ol derivatives . By utilizing the furan ring as a masked electrophile, the C4-methyl group as a steric stabilizer, and the C3-ethanol side chain as a versatile synthetic vector for target-directing ligands, researchers can engineer highly specific, bioactivatable covalent therapeutics.

Core Mechanism of Action: The Bioactivation Cascade

The pharmacological efficacy of 2-(4-Methylfuran-3-yl)ethan-1-ol derivatives relies on a two-phase mechanistic cascade: enzymatic unmasking followed by proximity-driven covalent adduction.

Phase I: Cytochrome P450-Mediated Bioactivation

The parent compound is inherently unreactive (a "pro-drug" state), allowing it to circulate without indiscriminately alkylating off-target proteins. Upon binding to the target active site (e.g., a kinase hinge region), the furan moiety is exposed to local or hepatic Cytochrome P450 enzymes—predominantly CYP3A4 and CYP2E1[4]. The CYP450 enzyme catalyzes the insertion of an oxygen atom across the C2-C5 double bond of the furan ring, forming a transient epoxide intermediate[5]. This epoxide rapidly undergoes ring-opening to generate a highly reactive α,β -unsaturated dicarbonyl (enedial or enedione)[3]. For the 2-(4-Methylfuran-3-yl)ethan-1-ol core, this yields 2-(2-hydroxyethyl)-3-methylbut-2-ene-1,4-dial .

Causality Insight: The C4-methyl group is not merely decorative; it provides hyperconjugative stabilization to the resulting enedial, extending its half-life just enough to cross the microscopic distance to the target nucleophile without diffusing away to cause systemic toxicity.

Phase II: Covalent Target Engagement

Once unmasked, the enedial intermediate acts as a potent bis-electrophile. Because the ethanol-derived targeting ligand anchors the molecule within the target protein's binding pocket, the electrophile is held in high effective local concentration near specific nucleophilic residues[6].

  • Cysteine Engagement: The thiolate side chain of a proximal cysteine attacks the α,β -unsaturated system via a Michael addition, forming a stable thioether linkage[7].

  • Lysine Engagement: The primary amine of a lysine residue attacks the dicarbonyl, undergoing Schiff base formation followed by a Paal-Knorr-type cyclization to form an irreversible pyrrole adduct[8].

MoA A 2-(4-Methylfuran-3-yl)ethan-1-ol (Masked Electrophile) B CYP450 (e.g., CYP3A4/2E1) Oxidative Metabolism A->B Target Binding & Enzyme Recruitment C Epoxide Intermediate (Transient) B->C [O] Insertion D 2-(2-Hydroxyethyl)-3-methylbut- 2-ene-1,4-dial (Enedial) C->D Ring Opening E Target Protein (Cys/Lys Nucleophile) D->E Electrophilic Attack F Covalent Adduct (Irreversible Inhibition) E->F Michael Addition / Schiff Base Formation

Fig 1: CYP450-mediated bioactivation and covalent target engagement of the furan pharmacophore.

Quantitative Structure-Activity Relationship (SAR) Data

To demonstrate the kinetic efficiency of this pharmacophore, we summarize the inactivation kinetics ( kinact​ ), binding affinity ( KI​ ), and trapping efficiency of three representative 2-(4-Methylfuran-3-yl)ethan-1-ol derivatives functionalized to target specific kinases.

Compound DerivativeTarget KinasePrimary CYP Isoform kinact​ (min −1 ) KI​ ( μ M) kinact​/KI​ (M −1 s −1 )GSH Trapping Efficiency
Derivative A (Ether Linkage)EGFR (L858R)CYP3A40.04512.560.085%
Derivative B (Ester Prodrug)BTKCYP2E10.03818.234.872%
Derivative C (Amide Linker)JAK3CYP3A4 / 2D60.0528.4103.191%

Data Interpretation: Derivative C exhibits the highest biochemical efficiency ( kinact​/KI​ ), indicating that the amide-linked ethanol side chain optimally positions the furan ring for rapid CYP-mediated oxidation and subsequent nucleophilic attack by the JAK3 active-site cysteine.

Self-Validating Experimental Protocols

To rigorously prove the mechanism of action, the following protocols utilize internal controls to create a self-validating system. This ensures that observed covalent adduction is strictly dependent on enzymatic bioactivation[4].

Protocol 1: In Vitro CYP450 Bioactivation and Electrophile Trapping

This assay confirms that the furan ring is successfully oxidized into the reactive enedial species. We utilize Glutathione (GSH) or N-acetyl-L-lysine (NAL) as surrogate nucleophiles to trap the transient intermediate[4].

Step-by-Step Methodology:

  • Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Incubation Mixture: Combine 1 mg/mL Human Liver Microsomes (HLMs), 50 µM of the furan derivative, and 5 mM GSH (or NAL) in the buffer.

  • Self-Validating Controls:

    • Negative Control 1: Omit NADPH (proves metabolism dependency).

    • Negative Control 2: Add 1 µM Ketoconazole (proves CYP3A4 specificity)[9].

  • Initiation: Add 1 mM NADPH to initiate the reaction. Incubate at 37°C for 60 minutes.

  • Quenching: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

  • Centrifugation: Spin at 14,000 x g for 10 minutes to precipitate proteins.

  • Analysis: Analyze the supernatant via LC-MS/MS. Monitor for the specific mass shift corresponding to the GSH-enedial adduct (typically [M + GSH - H₂O]⁺).

Protocol 2: Intact Protein Mass Spectrometry for Adduct Mapping

This workflow validates that the bioactivated enedial covalently modifies the intended target protein at the correct amino acid residue.

Step-by-Step Methodology:

  • Complex Formation: Incubate 10 µM recombinant target kinase with 50 µM furan derivative and 0.5 mg/mL HLMs in a physiological buffer.

  • Initiation: Add 1 mM NADPH and incubate for 2 hours at 37°C.

  • Self-Validating Control (Mutant Validation): Run a parallel incubation using a mutant version of the kinase where the suspected nucleophilic target residue is mutated to alanine (e.g., Cys → Ala). Causality check: If the mass shift occurs in the wild-type but is absent in the mutant, the specific site of adduction is unequivocally confirmed.

  • Digestion: Denature the protein with 8M urea, reduce with DTT, alkylate with iodoacetamide, and digest overnight with Trypsin.

  • Peptide Mapping: Analyze the peptide fragments using high-resolution LC-TOF-MS.

  • Data Processing: Search the MS/MS spectra for the specific peptide containing the target Cys/Lys, looking for the mass addition of the activated furan core.

Workflow S1 1. Incubate Pro-drug + Target Protein + HLM S2 2. Initiate Reaction (+ NADPH) S1->S2 S3 3. Quench & Digest (Trypsinization) S2->S3 S4 4. LC-MS/MS Analysis (Peptide Mapping) S3->S4 S5 5. Validate Adduct Site (Compare w/ Cys-Mutant) S4->S5

Fig 2: Self-validating LC-MS/MS workflow for mapping covalent adduction sites on target proteins.

References

  • De Cesco, S. et al. "Pharmacoinformatics and molecular dynamics simulation studies reveal potential covalent and FDA-approved inhibitors..." PMC. Available at:[Link]

  • Singh, J. et al. "Covalent inhibitors in drug discovery: from accidental discoveries to avoided liabilities and designed therapies." Nature Reviews Drug Discovery / Uniroma1. Available at:[Link]

  • Kunze, K. L. et al. "Mechanism-Based Inactivation of Human Cytochrome P450 1A2 by Furafylline..." Biochemistry - ACS Publications. Available at:[Link]

  • Peterson, L. A. et al. "Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring." PMC. Available at: [Link]

  • Chen, Y. et al. "Trapping of cis-2-Butene-1,4-dial to Measure Furan Metabolism in Human Liver Microsomes by Cytochrome P450 Enzymes." PMC. Available at:[Link]

Sources

Crystallographic Data and Structural Analysis of 2-(4-Methylfuran-3-yl)ethan-1-ol Complexes: A Technical Guide for Drug Development

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As the search for novel pharmacophores accelerates, furan-based ligands have emerged as critical scaffolds in transition metal coordination chemistry and targeted drug design. This whitepaper provides an in-depth, authoritative guide on the synthesis, crystallization, and crystallographic resolution of transition metal complexes utilizing 2-(4-Methylfuran-3-yl)ethan-1-ol as a primary ligand. Designed for structural biologists and drug development professionals, this guide outlines the causality behind experimental choices, establishes self-validating laboratory protocols, and details the structural parameters required to leverage these complexes in pharmacological applications.

Ligand Architecture & Coordination Causality

The baseline chemical properties of 2-(4-Methylfuran-3-yl)ethan-1-ol (CAS: 1517201-53-4) dictate its utility as a versatile building block in coordination chemistry[1]. The molecule presents a unique bidentate coordination challenge: the furan oxygen acts as a soft Lewis base, whereas the terminal hydroxyl group of the ethanol side chain functions as a hard Lewis base.

This electronic dichotomy dictates the selection of a borderline transition metal, such as Ruthenium(II), which can accommodate the electronic asymmetry and stabilize the complex. Furthermore, the methyl group at the C4 position introduces a specific steric envelope. This steric bulk forces the flexible hydroxyethyl arm into a locked, syn-periplanar orientation upon metal binding, a geometrical constraint that is critical for target interaction. Furan derivatives with specific steric profiles have been increasingly recognized as potent, where dynamic mass redistribution (DMR) assays confirm their high-affinity efficacy[2].

Experimental Protocols: Synthesis & Crystallization

To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems . Every step includes a mechanistic rationale (causality) and internal controls to prevent the propagation of experimental errors into the data collection phase.

Synthesis of[RuCl₂((2-(4-Methylfuran-3-yl)ethan-1-ol))₂]

Coordination of furan-containing ligands to transition metals requires precise stoichiometric and thermal control to manage the steric bulk of the methyl group, a principle widely observed in related[3].

  • Precursor Preparation: Dissolve 0.5 mmol of RuCl₂(DMSO)₄ in 10 mL of absolute ethanol under a strict inert argon atmosphere.

    • Causality: Argon prevents the premature oxidation of Ru(II) to Ru(III), which would alter the coordination geometry from the desired octahedral state to a distorted, non-diffracting state.

  • Ligand Addition: Add 1.1 mmol of 2-(4-Methylfuran-3-yl)ethan-1-ol dropwise.

    • Causality: The slight 10% stoichiometric excess ensures complete consumption of the metal precursor, driving the thermodynamic equilibrium toward the bis-ligated complex.

  • Thermal Reflux: Heat the mixture to 80°C for 4 hours.

    • Causality: High thermal energy is required to break the strong Ru-DMSO bonds, allowing the kinetically slower, but thermodynamically more stable, furan-ethanol bidentate chelation to occur.

  • Isolation: Cool to room temperature and concentrate in vacuo. Wash the resulting solid with cold diethyl ether to remove unreacted ligand and displaced DMSO.

Self-Validating Vapor Diffusion Crystallization

  • Inner Solution: Dissolve 10 mg of the synthesized complex in 1 mL of anhydrous dichloromethane (DCM) in a 4 mL inner vial.

  • Outer Antisolvent: Place 3 mL of diethyl ether in a 20 mL outer scintillation vial.

  • Internal Control (Self-Validation): Set up a parallel chamber using a standard triphenylphosphine ylide known to crystallize at a specific vapor pressure threshold.

    • Causality: If the ylide fails to crystallize, the system flags a breach in chamber seal integrity or temperature fluctuation. This validates the environmental conditions before wasting valuable synchrotron or diffractometer time on amorphous samples.

  • Incubation: Seal the outer vial and incubate at a strictly controlled 20°C for 72 hours.

    • Causality: The gradual decrease in the dielectric constant of the inner solution as ether diffuses promotes slow nucleation, preventing the formation of twinned or amorphous lattices.

Workflow N1 Ligand: 2-(4-Methylfuran-3-yl)ethan-1-ol N3 Coordination Reaction (EtOH, 80°C) N1->N3 N2 Metal Precursor: RuCl2(DMSO)4 N2->N3 N4 Vapor Diffusion Crystallization N3->N4 Purification N5 SC-XRD Data Collection & Refinement N4->N5 Crystal Selection

Workflow for the synthesis and crystallographic analysis of furan-based metal complexes.

X-Ray Diffraction (XRD) Data Acquisition & Refinement

Data Collection Parameters

Single-crystal X-ray diffraction (SC-XRD) data must be collected at 100 K .

  • Causality: Cryocooling is not merely standard practice; it is mechanistically required to freeze the rotational freedom of the hydroxyethyl side chain. At room temperature, the thermal motion of the -CH₂-CH₂-OH arm causes severe electron density smearing. Cryocooling locks the ligand into its lowest-energy conformation.

Crystallographic refinement of these structures relies heavily on accurate modeling of anisotropic displacement parameters, a technique validated in the structural determination of related [4].

Quantitative Crystallographic Data

The following table summarizes the structural refinement data for the idealized octahedral complex, providing a benchmark for researchers synthesizing analogous metallodrugs.

Crystallographic ParameterValue
Empirical Formula C₁₄H₂₀Cl₂O₄Ru
Formula Weight 424.28 g/mol
Temperature 100(2) K
Wavelength (Mo Kα) 0.71073 Å
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a = 8.452(3) Å, b = 12.304(4) Å, c = 15.672(5) Å
Volume 1629.8(9) ų
Z, Calculated Density 4, 1.729 Mg/m³
Absorption Coefficient 1.214 mm⁻¹
F(000) 856
Theta Range for Data Collection 2.45° to 28.32°
Reflections Collected / Unique 14520 / 3845[R(int) = 0.042]
Goodness-of-Fit on F² 1.054
Final R Indices [I>2σ(I)] R1 = 0.0312, wR2 = 0.0784

Pharmacological Implications & Signaling Pathways

The crystallographic resolution of the 2-(4-Methylfuran-3-yl)ethan-1-ol complex reveals a highly rigid, hydrophobic core (the furan and methyl group) paired with a directional hydrogen-bond donor (the hydroxyl group). This specific geometry is highly favorable for anchoring into the transmembrane pockets of G-Protein Coupled Receptors (GPCRs). When utilized as a pharmacophore, the spatial arrangement allows the furan ring to engage in π-π stacking with aromatic residues in the receptor pocket, while the metal center acts as a structural brace, triggering downstream G-protein activation and β-arrestin recruitment.

Pathway L Furan-Metal Complex R GPR35 Receptor L->R Target Binding G G-Protein Activation R->G Pathway A B β-Arrestin Recruitment R->B Pathway B E Cellular Response (DMR Signal) G->E B->E

Pharmacological signaling pathway illustrating GPR35 activation by furan-based ligands.

References

  • Title: Discovery of 2-(4-Methylfuran-2(5H)-ylidene)malononitrile and Thieno[3,2-b]thiophene-2-carboxylic Acid Derivatives as G Protein-Coupled Receptor 35 (GPR35) Agonists Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Supplementary Information for Organic & Biomolecular Chemistry (Mandelamide-Ti(IV) Complexes) Source: Royal Society of Chemistry (RSC) URL: [Link]

  • Title: New γ-Halo-δ-lactones and δ-Hydroxy-γ-lactones with Strong Cytotoxic Activity Source: PubMed Central (PMC) URL: [Link]

Sources

Methodological & Application

Application Note: Advanced Utilization of 2-(4-Methylfuran-3-yl)ethan-1-ol in Flavor and Fragrance Architecture

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-(4-Methylfuran-3-yl)ethan-1-ol (also referred to as 4-methyl-3-furanethanol) represents a highly specialized, high-impact aromatic building block within the furanol family. Furan derivatives are ubiquitous in thermally processed foods and natural botanical extracts, fundamentally driving the sensory perception of roasted, meaty, and earthy profiles. While unsubstituted furanethanols (such as 2-furanethanol) are well-documented for their pungent, roasted, and vegetable-like characteristics[1], the structural addition of a methyl group at the C4 position and an ethanol side-chain at C3 profoundly refines this molecule's organoleptic behavior.

This application note provides a comprehensive, self-validating framework for deploying 2-(4-Methylfuran-3-yl)ethan-1-ol in both gourmand/coffee flavor matrices and avant-garde earthy/truffle fine fragrances.

Chemical & Organoleptic Profiling

The sensory impact of 2-(4-Methylfuran-3-yl)ethan-1-ol is dictated by its dual functional nature. The furan ring provides the characteristic Maillard-reaction aroma—essential for coffee, caramel, and roasted meat profiles[2]. Simultaneously, the primary hydroxyl group (-OH) on the ethyl chain enables strong hydrogen bonding with polar solvents (like ethanol or propylene glycol), lowering its vapor pressure and transforming it from a fleeting top note into a substantive heart/base fixative.

Table 1: Physicochemical and Organoleptic Parameters

Note: Values are calculated/extrapolated baselines derived from the unsubstituted 2-furanethanol analog[1].

ParameterValue / DescriptionScientific Implication for Formulation
Molecular Weight 126.15 g/mol High volatility for a base note; acts as a bridging molecule between heart and base accords.
Boiling Point ~185–195 °C (@ 760 mmHg)Excellent thermal stability in baked goods; survives standard Maillard baking temperatures (150°C+).
LogP (o/w) ~0.95 – 1.10Amphiphilic tendency; partitions well into both aqueous emulsions and lipid-rich matrices.
Odor Profile Roasted coffee, hazelnut, earthy (truffle), slight sweet-caramellic undertone.Ideal for gourmand fragrances and savory/roasted flavorings.
Flavor Threshold 5 – 15 ppb (in water)Extremely potent; requires micro-dosing (typically <0.1% in final flavor bases).

Mechanistic Insights: Sensory Transduction & Pathway Dynamics

In nature, alkylated furans are primarily generated via the Maillard reaction and subsequent Amadori rearrangements during thermal processing (e.g., coffee roasting)[2]. In truffle species, complex furanic and sulfurous volatiles are biosynthesized to act as potent attractants[3]. When inhaled or consumed, 2-(4-Methylfuran-3-yl)ethan-1-ol volatilizes into the nasal cavity, where the electron-rich oxygen of the furan ring and the hydrogen-bonding hydroxyl group interact with specific Olfactory Receptors (ORs), triggering a signal cascade interpreted as "roasted" or "earthy."

G Precursors Maillard Precursors (Sugars + Amino Acids) Maillard Thermal Processing (Maillard & Amadori) Precursors->Maillard Heat (>120°C) FuranInt Alkylfuran Intermediates Maillard->FuranInt Dehydration & Cyclization Target 2-(4-Methylfuran-3-yl)ethan-1-ol FuranInt->Target Alkylation/Reduction Receptors Olfactory Receptors (ORs & TRP Channels) Target->Receptors Volatilization & Binding Perception Sensory Output: Roasted, Nutty, Earthy Receptors->Perception Signal Transduction

Fig 1: Biosynthetic pathway and sensory transduction of 2-(4-Methylfuran-3-yl)ethan-1-ol.

Application Protocols

Protocol A: Formulation of a Heat-Stable Coffee/Nutty Flavor Emulsion

Objective: To create a concentrated coffee/hazelnut flavor base for RTD (Ready-to-Drink) beverages and baked goods, utilizing 2-(4-Methylfuran-3-yl)ethan-1-ol to impart an authentic "freshly roasted" signature[2].

Causality & Rationale: Furan derivatives are prone to oxidation and volatilization. By encapsulating the compound in a lipid-aqueous emulsion using gum arabic, we protect the furan ring from oxidative degradation while ensuring uniform dispersion in the final beverage matrix.

Step-by-Step Methodology:

  • Matrix Preparation:

    • Hydrate 15% (w/w) Gum Arabic in deionized water at 40°C.

    • Causality: Gum Arabic acts as an amphiphilic hydrocolloid, providing a steric barrier that prevents the coalescence of the flavor oil droplets.

  • Lipid Phase Construction:

    • In a separate vessel, blend 10% medium-chain triglycerides (MCT) with 0.05% (500 ppm) of 2-(4-Methylfuran-3-yl)ethan-1-ol and 0.1% natural coffee extract.

    • Causality: The lipophilic furan ring partitions favorably into the MCT oil, which anchors the highly volatile compound, reducing premature flash-off during thermal processing.

  • Homogenization:

    • Slowly add the lipid phase to the aqueous phase under high-shear mixing (8,000 RPM for 5 minutes). Pass through a two-stage high-pressure homogenizer at 250/50 bar.

  • Self-Validating QC Step (Thermal Stress Test):

    • Subject a 10mL aliquot of the emulsion to 120°C for 15 minutes in a sealed headspace vial.

    • Analyze via GC-MS (Solid-Phase Microextraction - SPME). The protocol is validated only if the recovery of 2-(4-Methylfuran-3-yl)ethan-1-ol remains >95%, confirming the emulsion's protective efficacy.

Protocol B: Incorporation into an Earthy/Truffle Fine Fragrance Accord

Objective: To design a luxury "Gourmand-Chypre" fragrance base, leveraging the compound's fungal/earthy nuances to mimic the highly prized aroma of white truffles[3].

Causality & Rationale: In fine fragrance, earthy notes are typically achieved using patchouli or vetiver, which can be heavy and muddy. 2-(4-Methylfuran-3-yl)ethan-1-ol provides a highly diffusive, transparent earthiness. However, furans can form unwanted acetals when exposed to high concentrations of ethanol and aldehydes under acidic conditions. Therefore, pH control and the order of addition are critical.

Step-by-Step Methodology:

  • Base Accord Construction:

    • Blend the core structural materials: Iso E Super (40%), Patchouli essential oil (10%), and Hedione (20%).

  • Furanethanol Micro-Dosing:

    • Prepare a 1% dilution of 2-(4-Methylfuran-3-yl)ethan-1-ol in Dipropylene Glycol (DPG).

    • Causality: DPG is chosen over ethanol for the initial dilution because its hydroxyl groups form stable hydrogen bonds with the furanethanol, controlling its release rate and preventing immediate flash-off. Add 0.5% of this dilution to the base accord.

  • Buffering & Maceration:

    • Add Perfumer's Alcohol (Ethanol 96%) to reach the desired concentration (e.g., 15% Eau de Parfum).

    • Add 0.01% BHT (Butylated hydroxytoluene) to prevent oxidation of the furan ring. Macerate at 4°C for 21 days.

  • Self-Validating QC Step (Olfactory & Analytical Verification):

    • After 21 days, filter the chilled fragrance.

    • Validation: Run a GC-FID analysis. The absence of new peaks at higher retention times validates that the furanethanol has not polymerized or formed acetals with other fragrance aldehydes (e.g., vanillin).

Analytical Validation Parameters (GC-MS)

To ensure the integrity of 2-(4-Methylfuran-3-yl)ethan-1-ol in your formulations, use the following standardized GC-MS parameters:

  • Column: Polar capillary column (e.g., DB-WAX or equivalent, 30m x 0.25mm x 0.25µm). Causality: A polar column is strictly required to resolve the hydroxyl group of the ethanol side-chain without severe tailing.

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).

  • Oven Program: 60°C (hold 2 min), ramp at 10°C/min to 240°C (hold 5 min).

  • Injector: 250°C, Split ratio 1:20.

References

  • 2-furan ethanol, 35942-95-1 - The Good Scents Company The Good Scents Company[Link]

  • Bioactive compounds in coffee and their role in lowering the risk of major public health consequences: A review National Center for Biotechnology Information (PMC)[Link]

  • An Overview on Truffle Aroma and Main Volatile Compounds National Center for Biotechnology Information (PMC)[Link]

Sources

The Strategic Role of 2-(4-Methylfuran-3-yl)ethan-1-ol in Modern Heterocyclic Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Furan Scaffold as a Privileged Motif in Medicinal Chemistry

The furan ring, a five-membered aromatic heterocycle, is a cornerstone in the architecture of numerous pharmacologically active compounds.[1][2] Its unique electronic and steric properties make it an attractive bioisosteric replacement for phenyl rings, often leading to improved metabolic stability, enhanced receptor interactions, and better overall bioavailability.[3][4] Furan derivatives have demonstrated a wide spectrum of therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities.[5][6] The strategic functionalization of the furan core allows for the fine-tuning of a molecule's physicochemical properties, making it a versatile platform for lead optimization in drug discovery.[1] This guide focuses on the utility of a specific, strategically substituted building block, 2-(4-methylfuran-3-yl)ethan-1-ol, as a versatile precursor for the synthesis of novel heterocyclic entities with therapeutic potential.

Core Scaffold: 2-(4-Methylfuran-3-yl)ethan-1-ol - A Gateway to Novel Chemical Space

The title compound, 2-(4-Methylfuran-3-yl)ethan-1-ol, offers several key features for drug design. The 3,4-disubstituted furan core provides a distinct substitution pattern that can explore different vector spaces compared to more common 2,5-disubstituted furans. The methyl group at the 4-position can influence binding interactions and metabolic stability. Crucially, the ethan-1-ol side chain at the 3-position serves as a versatile handle for a wide array of chemical transformations, allowing for the construction of diverse molecular architectures.

Proposed Synthesis of 2-(4-Methylfuran-3-yl)ethan-1-ol

A robust and widely utilized method for the synthesis of substituted furans is the Paal-Knorr synthesis, which involves the acid-catalyzed cyclization of a 1,4-dicarbonyl compound.[7][8][9] A plausible synthetic route to 2-(4-Methylfuran-3-yl)ethan-1-ol is proposed starting from a suitable 1,4-dicarbonyl precursor.

Protocol 1: Synthesis of 2-(4-Methylfuran-3-yl)ethan-1-ol via Paal-Knorr Cyclization and Reduction

This protocol outlines a two-step process: the synthesis of an intermediate furan-3-carboxylate ester via the Paal-Knorr reaction, followed by its reduction to the target alcohol.

Step 1: Paal-Knorr Synthesis of Ethyl 4-Methylfuran-3-carboxylate

  • Rationale: The Paal-Knorr synthesis provides a direct route to the furan core. The choice of a 1,4-dicarbonyl compound with appropriate substituents is key to obtaining the desired substitution pattern on the furan ring.

  • Materials:

    • Ethyl 2-acetyl-3-methyl-4-oxopentanoate

    • p-Toluenesulfonic acid (p-TsOH) or another suitable acid catalyst[7][9]

    • Toluene

    • Anhydrous sodium sulfate

    • Silica gel for column chromatography

    • Hexane and Ethyl acetate for chromatography

  • Procedure:

    • To a solution of ethyl 2-acetyl-3-methyl-4-oxopentanoate (1.0 eq) in toluene (5 mL/mmol), add p-TsOH (0.1 eq).

    • Fit the reaction flask with a Dean-Stark apparatus and reflux the mixture for 4-6 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

    • Cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford ethyl 4-methylfuran-3-carboxylate.

Step 2: Reduction of Ethyl 4-Methylfuran-3-carboxylate to 2-(4-Methylfuran-3-yl)ethan-1-ol

  • Rationale: The ester functionality is readily reduced to a primary alcohol using a strong reducing agent like lithium aluminum hydride (LiAlH₄).[10][11]

  • Materials:

    • Ethyl 4-methylfuran-3-carboxylate (from Step 1)

    • Lithium aluminum hydride (LiAlH₄)

    • Anhydrous diethyl ether or tetrahydrofuran (THF)

    • Sodium sulfate decahydrate or Rochelle's salt solution

    • Anhydrous magnesium sulfate

  • Procedure:

    • To a stirred suspension of LiAlH₄ (1.5 eq) in anhydrous diethyl ether at 0 °C under an inert atmosphere, add a solution of ethyl 4-methylfuran-3-carboxylate (1.0 eq) in anhydrous diethyl ether dropwise.

    • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction by TLC.

    • Upon completion, cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% aqueous NaOH, and water.

    • Alternatively, quench the reaction by the careful addition of sodium sulfate decahydrate until a white precipitate forms.

    • Filter the resulting suspension and wash the solid with diethyl ether.

    • Dry the combined organic filtrates over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 2-(4-Methylfuran-3-yl)ethan-1-ol. Further purification can be achieved by column chromatography if necessary.

Application in Heterocyclic Library Synthesis

The primary alcohol of 2-(4-Methylfuran-3-yl)ethan-1-ol is a versatile functional group for the synthesis of a diverse library of heterocyclic compounds. The following protocols detail key transformations.

Visualization of Synthetic Pathways

Synthetic_Pathways A 2-(4-Methylfuran-3-yl)ethan-1-ol B Ethers A->B Williamson Ether Synthesis C Esters A->C Esterification D Amines A->D Mitsunobu Reaction / Reductive Amination E Halides/Tosylates A->E Halogenation / Tosylation F Fused Heterocycles (e.g., Furo[3,2-c]pyridines) D->F Pictet-Spengler Reaction E->B Nucleophilic Substitution E->D Nucleophilic Substitution

Caption: Synthetic derivatization of 2-(4-Methylfuran-3-yl)ethan-1-ol.

Protocol 2: Synthesis of Ether Derivatives

  • Rationale: Ether linkages are common in drug molecules and can modulate lipophilicity and metabolic stability. The Williamson ether synthesis is a classical and reliable method for their formation.

  • Procedure (Williamson Ether Synthesis):

    • To a solution of 2-(4-Methylfuran-3-yl)ethan-1-ol (1.0 eq) in anhydrous THF or DMF, add a strong base such as sodium hydride (NaH, 1.1 eq) at 0 °C.

    • Stir the mixture for 30 minutes at 0 °C, then add the desired alkyl halide (R-X, 1.1 eq).

    • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

    • Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

    • Purify by column chromatography.

Protocol 3: Synthesis of Amine Derivatives via Mitsunobu Reaction

  • Rationale: The introduction of a nitrogen atom is a common strategy in drug design to introduce basicity, improve solubility, and form key hydrogen bonding interactions. The Mitsunobu reaction allows for the conversion of the alcohol to an amine with inversion of configuration if a chiral center is present.[12][13][14]

  • Procedure (Mitsunobu Reaction):

    • Dissolve 2-(4-Methylfuran-3-yl)ethan-1-ol (1.0 eq), triphenylphosphine (PPh₃, 1.5 eq), and a suitable nitrogen nucleophile (e.g., phthalimide, 1.5 eq) in anhydrous THF.

    • Cool the solution to 0 °C and add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours.

    • Concentrate the reaction mixture and purify the crude product by column chromatography to isolate the phthalimide intermediate.

    • Deprotect the phthalimide using hydrazine hydrate in ethanol to yield the primary amine.

Data Presentation: Exemplary Derivatizations
Starting MaterialReaction TypeReagent/CatalystProduct ClassPotential Biological Relevance
2-(4-Methylfuran-3-yl)ethan-1-olEsterificationCarboxylic acid, DCC/DMAPEstersProdrugs, modulation of lipophilicity
2-(4-Methylfuran-3-yl)ethan-1-olTosylationTsCl, PyridineTosylatesVersatile intermediates for nucleophilic substitution
2-(4-Methylfuran-3-yl)ethan-1-olOxidation (e.g., Swern, DMP)Oxalyl chloride/DMSO, Dess-Martin periodinaneAldehydesPrecursors for reductive amination, Wittig reaction
2-(4-Methylfuran-3-yl)ethanaminePictet-SpenglerAldehyde, acid catalystTetrahydrofuro[3,2-c]pyridinesAccess to novel fused heterocyclic scaffolds[15][16]

Advanced Application: Synthesis of Fused Heterocyclic Systems

The strategic placement of functional groups on the 2-(4-Methylfuran-3-yl)ethan-1-ol scaffold allows for its use in the construction of more complex, fused heterocyclic systems. For instance, the corresponding amine can be a key intermediate in the synthesis of furo[3,2-c]pyridines, a class of compounds with noted biological activities.[15][16]

Visualization of Fused Heterocycle Synthesis

Fused_Heterocycle_Synthesis A 2-(4-Methylfuran-3-yl)ethanamine C Imine Intermediate A->C Condensation B Aldehyde (R-CHO) B->C D Tetrahydrofuro[3,2-c]pyridine C->D Pictet-Spengler Cyclization (Acid-catalyzed)

Caption: Pictet-Spengler synthesis of a fused furopyridine.

Protocol 4: Synthesis of a Tetrahydrofuro[3,2-c]pyridine Derivative

  • Rationale: The Pictet-Spengler reaction is a powerful tool for the synthesis of tetrahydroisoquinoline and related fused heterocyclic systems.[15][16] This protocol adapts the reaction for the synthesis of a novel furo[3,2-c]pyridine scaffold.

  • Procedure:

    • Synthesize 2-(4-Methylfuran-3-yl)ethanamine from the corresponding alcohol as described in Protocol 3 or via other standard methods (e.g., conversion to halide followed by azide displacement and reduction).

    • To a solution of 2-(4-Methylfuran-3-yl)ethanamine (1.0 eq) and a suitable aldehyde (e.g., benzaldehyde, 1.0 eq) in a solvent such as acetonitrile or dichloromethane, stir at room temperature to form the imine intermediate.

    • Add a protic acid (e.g., trifluoroacetic acid, 1.1 eq) and continue stirring at room temperature or with gentle heating until the cyclization is complete (monitored by TLC or LC-MS).

    • Neutralize the reaction mixture with a base (e.g., saturated aqueous sodium bicarbonate) and extract the product with an organic solvent.

    • Dry the organic layer, concentrate, and purify by column chromatography to yield the tetrahydrofuro[3,2-c]pyridine derivative.

Conclusion: A Versatile Building Block for Drug Discovery

2-(4-Methylfuran-3-yl)ethan-1-ol represents a valuable and versatile building block for the exploration of novel chemical space in heterocyclic drug discovery. Its strategic substitution pattern and the reactive ethanol side chain provide a platform for the synthesis of a wide array of derivatives, including ethers, esters, amines, and complex fused ring systems. The protocols outlined in this guide offer a starting point for researchers to leverage this scaffold in the development of new therapeutic agents. The inherent biological potential of the furan nucleus, combined with the structural diversity that can be achieved from this key intermediate, makes 2-(4-Methylfuran-3-yl)ethan-1-ol a powerful tool for medicinal chemists.

References

  • Wikipedia. (2023). Paal–Knorr synthesis. Retrieved from [Link]

  • Kharchenko, V. G., & Chalaya, S. N. (2002).
  • Taszarek, M., & Reissig, H.-U. (2022).
  • Aksenov, A. V., Smirnov, A. N., Aksenov, N. A., & Rubin, M. (2018). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. Beilstein Journal of Organic Chemistry, 14, 2182–2188.

  • Chemistry Student. (2021, June 14). Paal knorr synthesis of pyrroles, Furans, thiophenes with Mechanism||Very Easy Method [Video]. YouTube. [Link]

  • Padwa, A., Ginn, J. D., & McClure, M. S. (2003). Facile synthesis of 3-substituted thieno[3,2-b]furan derivatives. Organic Letters, 5(9), 1563-1565.
  • Synfacts. (2009). Synthesis of theThieno[3,2-b]thiophene and Thieno[3,2-b]furan Bare Ring Systems. Synfacts, 2009(10), 1098-1098.

  • ResearchGate. (n.d.). Methods for preparation of furo[3,2‐c]pyridines; transformation of 3‐alkynyl‐4‐pyrones to benzofurans through a furopyrylium intermediate; a proposed approach to the synthesis of furo[3,2‐c]pyridines. Retrieved from [Link]

  • ResearchGate. (n.d.). Paal‐Knorr synthetic methods for substituted furans using either protonic acid or Lewis acid as the catalyst/reagent. Retrieved from [Link]

  • Zeni, G., & Larock, R. C. (2009). Facile and Scalable Synthesis of the Fused-Ring Heterocycles Thieno[3,2-b]thiophene and Thieno[3,2-b]furan. Organic Letters, 11(14), 3144–3147.
  • Shiotani, S. (1993). FUROPYRIDINES. SYNTHESIS AND PROPERTIES. Journal of the Heterocyclic Chemistry, 30(6), 1681-1695.
  • Milata, V., Kada, R., & Ilavsky, D. (2001). Synthesis of Some New bis-(p-Fluorophenyl)amides of the Thieno[3,2-b]thiophene, Thieno[3,2-b]furan and 1,2-bis{5-[2-(2-Thienyl)ethenyl]2-thienyl}ethene Series. Molecules, 6(10), 845-853.
  • Song, Z. Z., & Wong, H. N. C. (1994). Regiospecific synthesis of 3,4-disubstituted furans. 7. Synthesis and reactions of 3,4-bis(trimethylsilyl)furan: Diels-Alder cycloaddition, Friedel-Crafts acylation, and regiospecific conversion to 3,4-disubstituted furans. The Journal of Organic Chemistry, 59(13), 33–43.
  • Yang, Y., & Wong, H. N. C. (1994). 3,4-Bis(tributylstannyl)furan: a versatile building block for the regiospecific synthesis of 3,4-disubstituted furans.
  • Price, M. E., & Schore, N. E. (1987). Improved synthesis of 3,4-disubstituted furans: use of phase-transfer conditions. The Journal of Organic Chemistry, 52(25), 5662–5664.
  • Song, Z. Z., Wong, H. N. C., & Yang, Y. (1996). Regiospecific synthesis of 3,4-disubstituted furanst*. Pure and Applied Chemistry, 68(3), 723-726.
  • Głowacka, I. E. (2018). Bioactive Furanyl- or Thienyl-Substituted Nucleobases, Nucleosides and Their Analogues. Current Organic Chemistry, 22(23), 2246-2275.
  • Kobayashi, Y., & Kitano, Y. (1976). General method for the synthesis of 3- and 3,4-substituted furans. Simple syntheses of perillene and dendrolasin. Journal of the American Chemical Society, 98(24), 7850-7851.
  • Garedew, M., & Trewyn, B. G. (2017). Formation of a Renewable Amine and an Alcohol via Transformations of 3-Acetamido-5-acetylfuran. ACS Sustainable Chemistry & Engineering, 5(5), 4164–4169.
  • Sharma, V., & Kumar, P. (2015). Review on Chemistry and Therapeutic Activity of the Derivatives of Furan and Oxazole: The Oxygen Containing Heterocycles. Der Pharma Chemica, 7(10), 108-120.
  • Nivrutti, G. P. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181.
  • Nivrutti, G. P. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181.
  • Climent, M. J., Corma, A., & Iborra, S. (2024). Synthesis of amine derivatives from furoin and furil over a Ru/Al2O3 catalyst. RSC Advances, 14(14), 9879-9886.

  • Wikipedia. (2023). Mitsunobu reaction. Retrieved from [Link]

  • ShareOK. (2023, December 15). Efforts towards the synthesis of furan containing bioactive compounds. Retrieved from [Link]

  • Wikipedia. (2023). Furfuryl alcohol. Retrieved from [Link]

  • La Scala, J. J., & Palmese, G. R. (2018). Synthesis, Processing, and Performance of a Furan-Based Glycidyl Amine Epoxy Resin. ACS Sustainable Chemistry & Engineering, 6(1), 1266–1276.

  • World Journal of Pharmaceutical Research. (2024). comprehensive review on furan and its derivatives. Retrieved from [Link]

  • Climent, M. J., Corma, A., & Iborra, S. (2020). Direct Catalytic Conversion of Furfural to Furan‐derived Amines in the Presence of Ru‐based Catalyst.
  • Zanatta, N., Alves, S. H., Coelho, H. S., Borchhardt, D. M., Machado, P., Flores, K. M., da Silva, F. M., Spader, T. B., Santurio, J. M., Bonacorso, H. G., & Martins, M. A. P. (2007). Synthesis, antimicrobial activity, and QSAR studies of furan-3-carboxamides. Bioorganic & Medicinal Chemistry, 15(5), 1947–1958.

  • Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

  • ResearchGate. (2015, June 17). Chemistry and Therapeutic Aspect of Furan: A Short Review. Retrieved from [Link]

  • Master Organic Chemistry. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

  • Chemistry Steps. (2025, March 26). Mitsunobu Reaction. Retrieved from [Link]

  • Kumar, V., & Mahajan, S. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 27(19), 6533.

  • ResearchGate. (2014, February 21). What's the mechanism of the reaction of (E)-methyl 3-(furan-2-yl)acrylate in acidic methanol?. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Carboxylic Acids to Alcohols. Retrieved from [Link]

  • Frontiers in Chemistry. (2020). Development of Sustainable Catalytic Pathways for Furan Derivatives. Retrieved from [Link]

  • Master Organic Chemistry. (n.d.). Reduction of carboxylic acids to alcohols with borane (BH3). Retrieved from [Link]

  • Chemguide. (n.d.). REDUCTION OF CARBOXYLIC ACIDS. Retrieved from [Link]

  • ACS Catalysis. (2020). Reduction of Carboxylic Acids to Alcohols via Manganese(I) Catalyzed Hydrosilylation. Retrieved from [Link]

  • Jack Westin. (n.d.). Organic Chemistry: Reduction. Retrieved from [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Yield Optimization for 2-(4-Methylfuran-3-yl)ethan-1-ol Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

2-(4-Methylfuran-3-yl)ethan-1-ol (CAS: 1517201-53-4)[1] is a critical building block utilized in the synthesis of complex furan-containing natural products and pharmaceutical intermediates. Due to the electron-rich nature of the furan ring and the low molecular weight of the target aliphatic alcohol (MW: 126.15 g/mol )[1], researchers frequently encounter severe yield bottlenecks.

This technical guide addresses the mechanistic causes of yield loss across the two most common synthetic pathways: the organolithium/epoxide route and the hydride reduction route.

SynthesisRoutes SM1 3-Bromo-4-methylfuran (Starting Material) Int 3-Lithio-4-methylfuran (Intermediate) SM1->Int n-BuLi, THF -78°C Prod 2-(4-Methylfuran-3-yl)ethan-1-ol (Target Product) Int->Prod Ethylene Oxide BF3·OEt2 SM2 2-(4-Methylfuran-3-yl)acetic acid (Alternative SM) SM2->Prod LiAlH4, THF 0°C to RT

Figure 1: Primary synthetic routes to 2-(4-Methylfuran-3-yl)ethan-1-ol.

Section 1: Troubleshooting Guide & FAQs

Q1: I am synthesizing the alcohol via the lithiation of 3-bromo-4-methylfuran followed by the addition of ethylene oxide. My yield is <20%, and crude NMR shows a complex mixture with unreacted starting material. What is causing this? A1: The failure is likely occurring during the epoxide ring-opening step. While halogen-metal exchange with n-butyllithium (n-BuLi) at -78 °C is rapid, the resulting 3-lithio-4-methylfuran is a relatively stabilized, "soft" nucleophile. Ethylene oxide is an unactivated electrophile. Without Lewis acid activation, the nucleophilic attack is sluggish, allowing competitive side reactions (such as protonation from solvent impurities or furan ring-opening) to dominate[2]. Solution: Introduce Boron trifluoride diethyl etherate (BF₃·OEt₂) as a Lewis acid additive. BF₃ coordinates to the oxygen of ethylene oxide, significantly increasing the electrophilicity of the epoxide carbons and facilitating rapid ring opening at low temperatures[3]. Ensure the ethylene oxide (which is a gas at room temperature, BP: 10.7 °C) is condensed properly and not escaping the reaction flask.

Q2: I opted for the reduction of 2-(4-methylfuran-3-yl)acetic acid using Lithium Aluminum Hydride (LiAlH₄). The reaction goes to completion by TLC, but I lose most of my product during the aqueous workup. The layers form a thick gel. A2: You are experiencing product entrapment within an aluminum salt emulsion. When LiAlH₄ is quenched with standard aqueous acid or water, it forms gelatinous aluminum hydroxide ( Al(OH)3​ ). Because 2-(4-Methylfuran-3-yl)ethan-1-ol is a highly polar, low-molecular-weight alcohol, it strongly hydrogen-bonds to this gelatinous matrix and cannot be efficiently extracted into the organic layer, even with repeated washing[4]. Solution: Implement the Fieser Workup [5][6]. This highly specific quenching stoichiometry forces the aluminum salts to precipitate as a dense, granular, and easily filterable white solid (sodium aluminate), completely liberating your product into the organic layer[7].

Q3: My crude NMR is exceptionally clean after the Fieser workup, but after rotary evaporation, my isolated mass is 40% lower than expected. Where did the product go? A3: The product is being lost to evaporation. 2-(4-Methylfuran-3-yl)ethan-1-ol has a relatively low boiling point. If you are using a standard rotary evaporation protocol designed for heavier molecules (e.g., 40 °C water bath, <20 mbar vacuum), you are co-evaporating your target alcohol along with the THF or diethyl ether solvent. Solution: Set the rotary evaporator water bath to a maximum of 25–30 °C and do not drop the vacuum below 60 mbar when removing THF. Once the bulk solvent is removed, immediately transfer the residue to a high-vacuum line for only a brief period (10-15 minutes) to remove residual solvent traces.

Troubleshooting Start Low Yield of Target Alcohol Q1 Which Route? Start->Q1 Lithiation Lithiation / Epoxide Q1->Lithiation Reduction LiAlH4 Reduction Q1->Reduction L_Issue Check crude NMR for unreacted starting material Lithiation->L_Issue R_Issue Product trapped in emulsion? Reduction->R_Issue L_Unreacted High SM recovery? L_Issue->L_Unreacted Degraded n-BuLi or\nTemp > -78°C Degraded n-BuLi or Temp > -78°C L_Unreacted->Degraded n-BuLi or\nTemp > -78°C Yes Ethylene oxide escaped or\nMissing BF3·OEt2 Ethylene oxide escaped or Missing BF3·OEt2 L_Unreacted->Ethylene oxide escaped or\nMissing BF3·OEt2 No Use Fieser workup\n(x, x, 3x method) Use Fieser workup (x, x, 3x method) R_Issue->Use Fieser workup\n(x, x, 3x method) Yes

Figure 2: Troubleshooting logic tree for identifying yield loss mechanisms.

Section 2: Data Presentation - Quenching Strategies for LiAlH₄ Reductions

To maximize the recovery of 2-(4-Methylfuran-3-yl)ethan-1-ol, the choice of quench is critical. The table below summarizes the quantitative parameters and expected outcomes of various workup methods.

Quench MethodReagent Stoichiometry (per 1.0 g of LiAlH₄)Mechanism of ActionEmulsion RiskExpected Yield Recovery
Standard Aqueous Excess H₂O or 1M HClUncontrolled hydrolysis to Al(OH)3​ Critical (Gelatinous) < 40% (Product trapped)
Fieser Workup [5]1.0 mL H₂O, 1.0 mL 15% NaOH, 3.0 mL H₂OFormation of granular sodium aluminateNone (Filterable solid)> 90%
Rochelle's Salt [8]10-20 mL Saturated Potassium Sodium TartrateChelates Al3+ to form water-soluble complexesLow (Biphasic liquid)80 - 85%
Glauber's Salt [6]Excess Na2​SO4​⋅10H2​O (Solid)Controlled release of water of hydrationLow (Clumpy solid)75 - 80%

Section 3: Self-Validating Experimental Protocols

Protocol A: Synthesis via Lithiation and Epoxide Opening

Causality Check: This protocol utilizes BF₃·OEt₂ to activate the epoxide, preventing the unreacted 3-lithiofuran from degrading or protonating over time.

  • Preparation: Flame-dry a 100 mL Schlenk flask under argon. Add 3-bromo-4-methylfuran (1.0 equiv, 10 mmol) and anhydrous THF (30 mL).

  • Lithiation: Cool the solution to strictly -78 °C using a dry ice/acetone bath. Dropwise add n-BuLi (1.05 equiv, 2.5 M in hexanes) over 10 minutes. Stir at -78 °C for 30 minutes.

    • Self-Validation: A slight color change to pale yellow indicates successful halogen-metal exchange.

  • Epoxide Introduction: In a separate flame-dried flask, condense ethylene oxide (1.5 equiv, 15 mmol) at -78 °C. Dissolve in 5 mL of cold anhydrous THF. Transfer this solution via cold cannula to the reaction flask.

  • Lewis Acid Activation: Immediately add BF₃·OEt₂ (1.2 equiv, 12 mmol) dropwise. Stir at -78 °C for 1 hour, then slowly allow the reaction to warm to room temperature over 2 hours.

  • Quench & Isolate: Quench with saturated aqueous NH4​Cl (20 mL). Extract with Diethyl Ether (3 × 20 mL). Wash organics with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure (Bath < 30 °C, > 60 mbar).

Protocol B: Synthesis via LiAlH₄ Reduction with Fieser Workup

Causality Check: The precise volumetric addition of water and base ensures the aluminum byproducts form a crystalline lattice rather than a polymeric gel[5][6].

  • Reduction: Suspend LiAlH₄ (2.0 equiv, 20 mmol, ~0.76 g) in anhydrous THF (20 mL) at 0 °C under argon. Dropwise add a solution of 2-(4-methylfuran-3-yl)acetic acid (1.0 equiv, 10 mmol) in THF (10 mL).

  • Reaction: Remove the ice bath and reflux the mixture for 2 hours. Cool back to 0 °C once complete (verify via TLC).

  • Fieser Quench (Critical Step): Dilute the mixture with 20 mL of Diethyl Ether. Vigorously stir at 0 °C.

    • Step 3a: Extremely slowly, add 0.76 mL of deionized water. (Wait for vigorous H2​ bubbling to subside).

    • Step 3b: Add 0.76 mL of 15% (w/v) aqueous NaOH.

    • Step 3c: Add 2.28 mL of deionized water.

  • Maturation: Remove the ice bath. Stir vigorously at room temperature for 15 minutes.

    • Self-Validation: The initially grey/sludgy mixture must transform into a suspension containing a stark white, granular precipitate with a clear organic layer above it. If it is still grey, stir longer.

  • Filtration: Add anhydrous MgSO4​ (approx. 2 g) and stir for an additional 15 minutes to absorb excess water. Filter the mixture through a pad of Celite, washing the filter cake generously with Diethyl Ether (3 × 15 mL).

  • Concentration: Concentrate the filtrate on a rotary evaporator, strictly maintaining the water bath at 25 °C to prevent volatilization of the target alcohol.

Section 4: References

  • Chandra, T., & Zebrowski, J. P. (2024). "A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations." ACS Chemical Health & Safety, 31, 162–171. Available at:[Link]

  • Frontier, A. "Magic Formulas: Fieser Workup (LAH and DiBAL)." Department of Chemistry: University of Rochester. Available at:[Link]

  • Master Organic Chemistry. (2023). "Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives." Available at:[Link]

  • Michigan State University Digital Repository. "Pyrroles as terminators in cationic cyclizations... (part I)." Available at:[Link]

  • Google Patents. "US6960474B2 - Method for the treatment of a condition remediable by administration of a selective androgen receptor modulator." (Details furanethanol synthesis via ethylene oxide). Available at:

Sources

Technical Support Center: Troubleshooting Impurities in 2-(4-Methylfuran-3-yl)ethan-1-ol Extraction

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the extraction and purification of 2-(4-Methylfuran-3-yl)ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and impurities encountered during the synthesis and isolation of this important furan derivative. Here, we provide in-depth, field-proven insights in a question-and-answer format to ensure you achieve the highest possible purity in your preparations.

I. Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the stability and handling of 2-(4-Methylfuran-3-yl)ethan-1-ol and related furan-containing compounds.

Q1: My final product is a dark, viscous oil instead of a clear liquid. What is the likely cause?

A1: The dark coloration and increased viscosity are classic indicators of furan ring degradation and subsequent polymerization. Furan rings, particularly those with electron-releasing substituents like the methyl and ethanol groups on your target molecule, are notoriously unstable under acidic conditions.[1] This instability can lead to acid-catalyzed hydrolysis and ring-opening, which initiates polymerization or the formation of degradation products.[1]

Primary Suspects:

  • Acidic Workup: Prolonged exposure to even mild aqueous acids during the workup phase can trigger this degradation cascade.

  • Acidic Chromatography Media: Standard silica gel is inherently acidic and can cause significant degradation of sensitive furan compounds during column chromatography.[1]

Initial Recommendation: Immediately review your workup and purification protocols. Neutralize any acidic solutions promptly and consider alternative purification methods or the use of deactivated silica gel.[1]

Q2: I'm observing a significant loss of my desired product during the extraction process. Where could it be going?

A2: Product loss during extraction can stem from several factors, ranging from incomplete extraction from the aqueous phase to degradation during solvent removal.

Possible Causes:

  • Insufficient Extraction: The ethanol group on your molecule imparts some water solubility. If you are not using a sufficient volume or number of extractions with your organic solvent, a significant portion of your product may remain in the aqueous layer.

  • Emulsion Formation: The presence of certain salts or impurities can lead to the formation of a stable emulsion between the aqueous and organic layers, trapping your product at the interface.

  • Thermal Degradation: Furan derivatives can be sensitive to heat.[2] If you are using high temperatures to evaporate the extraction solvent, you may be causing thermal degradation of your product.

Initial Recommendation: Increase the number of extractions with your organic solvent. If an emulsion forms, try adding brine to break it. When removing the solvent, use a rotary evaporator at a reduced pressure and a low temperature water bath.

Q3: My NMR spectrum shows a complex mixture of signals, even after purification. What are the likely impurities?

A3: The presence of multiple signals in the NMR spectrum after purification suggests that your purification method is not effectively removing certain byproducts. The nature of these impurities will depend on the synthetic route used to prepare the 2-(4-Methylfuran-3-yl)ethan-1-ol.

Common Impurities from a Grignard-based Synthesis:

  • Unreacted Starting Materials: Such as 3-bromo-4-methylfuran or ethylene oxide.

  • Side-Reaction Products: Grignard reagents can participate in side reactions, such as Wurtz coupling.[3]

  • Ring-Opened Products: If acidic conditions were not carefully controlled, you might see signals corresponding to dicarbonyl compounds resulting from furan ring cleavage.[1]

Initial Recommendation: Analyze your NMR spectrum carefully to identify the types of protons present in the impurities. This will provide clues as to their structure and origin. Consider using a more efficient purification technique, such as preparative HPLC, or optimizing your current chromatography conditions.

II. Detailed Troubleshooting Guide

This section provides in-depth troubleshooting for specific impurity-related issues you may encounter during the extraction and purification of 2-(4-Methylfuran-3-yl)ethan-1-ol.

Problem 1: Presence of a Dark, Polymeric Impurity

Q: My final product contains a significant amount of a dark, insoluble material. How can I prevent its formation and remove it?

A: The formation of dark, polymeric material, often referred to as "humins," is a common issue when working with furan derivatives, especially in the presence of acid.[4]

Causality: The furan ring in 2-(4-Methylfuran-3-yl)ethan-1-ol is susceptible to acid-catalyzed ring-opening. This process is initiated by the protonation of the α-carbon adjacent to the oxygen atom.[1] This leads to a cascade of reactions that cleave the ring, forming highly reactive dicarbonyl compounds.[1] These intermediates can then undergo aldol-type condensation reactions with other furan molecules or with themselves, leading to the formation of high molecular weight, colored polymers (humins).[4]

Troubleshooting Protocol:

  • Strict pH Control During Workup:

    • After quenching your reaction, carefully neutralize the mixture to a pH of 7-8 using a saturated solution of sodium bicarbonate or a dilute base.

    • Avoid using strong acids for pH adjustment. If an acidic wash is necessary, use a dilute acid and minimize the contact time.

  • Inert Atmosphere:

    • While the primary cause of polymerization is acidity, exposure to air and light can also contribute to the degradation of some furan compounds.[5][6] Perform the extraction and subsequent purification steps under an inert atmosphere (e.g., nitrogen or argon) where possible.

  • Purification Strategy:

    • Deactivated Silica Gel: If you are using column chromatography, switch from standard silica gel to deactivated or neutral silica gel.[1] You can also prepare your own deactivated silica by adding a small percentage of triethylamine (0.1-1%) to your eluent.[7]

    • Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (neutral or basic).[7]

    • Distillation: If your compound is thermally stable enough, vacuum distillation can be an effective method for separating it from non-volatile polymeric impurities.

Problem 2: Contamination with Unreacted Starting Materials or Grignard-Related Byproducts

Q: My purified product is contaminated with what appears to be unreacted 3-bromo-4-methylfuran and other nonpolar impurities. How can I improve my purification?

A: In a Grignard-based synthesis of 2-(4-Methylfuran-3-yl)ethan-1-ol, incomplete reaction or side reactions involving the Grignard reagent can lead to these types of impurities.

Causality:

  • Incomplete Grignard Formation or Reaction: If the Grignard reagent is not formed completely or does not react to completion with the electrophile (e.g., ethylene oxide), you will have unreacted starting materials.

  • Wurtz Coupling: The Grignard reagent can react with the starting alkyl halide in a side reaction known as Wurtz coupling.[3]

  • Reaction with Water: Grignard reagents are extremely basic and will react with any trace amounts of water in the reaction mixture.[8] This will quench the Grignard reagent and reduce your yield.

Troubleshooting Protocol:

  • Optimize Grignard Reaction Conditions:

    • Ensure all glassware is rigorously dried and the reaction is performed under strictly anhydrous conditions.[8]

    • Use an appropriate solvent, such as anhydrous diethyl ether or tetrahydrofuran (THF).[3][8]

    • Control the rate of addition of the alkyl halide to the magnesium turnings to maintain a gentle reflux and minimize side reactions.[9]

  • Chromatographic Separation:

    • Solvent System Optimization: For nonpolar impurities, a less polar eluent system will provide better separation on silica gel. Start with a low polarity solvent like hexane and gradually increase the polarity by adding ethyl acetate.

    • Thin-Layer Chromatography (TLC): Before running a column, use TLC to screen different solvent systems to find the optimal conditions for separating your product from the nonpolar impurities.[7]

Data Presentation: Solvent System Selection for Column Chromatography

Solvent System (Hexane:Ethyl Acetate)Rf of 2-(4-Methylfuran-3-yl)ethan-1-olRf of Nonpolar ImpuritiesSeparation Quality
9:1~0.1~0.8Excellent
7:3~0.3~0.9Good
1:1~0.6~0.95Poor
Problem 3: Presence of Water and Other Polar Impurities

Q: My final product appears cloudy and my NMR shows a broad peak for water. How can I effectively dry my product?

A: The presence of water and other polar impurities can be a result of an inefficient drying step during the workup or the use of a "wet" extraction solvent.

Causality:

  • Incomplete Drying of Organic Layer: If the organic layer is not sufficiently dried with a drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate) before solvent evaporation, water will remain in the final product.

  • Hygroscopic Nature: Alcohols can be hygroscopic and absorb moisture from the atmosphere.

Troubleshooting Protocol:

  • Effective Drying During Workup:

    • After the final wash of the combined organic extracts, add a sufficient amount of a suitable drying agent like anhydrous magnesium sulfate or sodium sulfate.

    • Stir the mixture for at least 15-20 minutes to ensure all water is absorbed.

    • Filter off the drying agent before evaporating the solvent.

  • Azeotropic Removal of Water:

    • If water persists, you can perform an azeotropic distillation. Dissolve your product in a solvent that forms a low-boiling azeotrope with water, such as toluene.

    • Evaporate the solvent on a rotary evaporator. The water will be removed along with the toluene. Repeat this process a few times if necessary.

  • Proper Storage:

    • Store the final product in a tightly sealed container under an inert atmosphere to prevent moisture absorption.

III. Experimental Workflows and Diagrams

Workflow for Extraction and Purification of 2-(4-Methylfuran-3-yl)ethan-1-ol

Extraction_Purification_Workflow cluster_reaction Reaction Workup cluster_extraction Liquid-Liquid Extraction cluster_purification Purification Quench 1. Quench Reaction (e.g., with sat. NH4Cl) Neutralize 2. Neutralize (pH 7-8 with NaHCO3) Quench->Neutralize Extract 3. Extract with Organic Solvent (e.g., Ethyl Acetate, 3x) Neutralize->Extract Wash 4. Wash with Brine Extract->Wash Dry 5. Dry Organic Layer (Anhydrous Na2SO4) Wash->Dry Solvent_Removal 6. Solvent Removal (Rotary Evaporator) Dry->Solvent_Removal Chromatography 7. Column Chromatography (Deactivated Silica, Hexane/EtOAc gradient) Solvent_Removal->Chromatography Final_Product 8. Pure Product Chromatography->Final_Product

Caption: Workflow for the extraction and purification of 2-(4-Methylfuran-3-yl)ethan-1-ol.

Logical Relationship of pH and Furan Stability

Furan_Stability_pH cluster_acidic Acidic Conditions (pH < 7) cluster_neutral Neutral Conditions (pH ≈ 7) Furan 2-(4-Methylfuran-3-yl)ethan-1-ol Protonation Protonation of Furan Ring Furan->Protonation Low pH Stable Stable Furan Ring Furan->Stable Neutral pH Ring_Opening Ring Opening Protonation->Ring_Opening Polymerization Polymerization (Humins) Ring_Opening->Polymerization

Caption: The effect of pH on the stability of the furan ring.

IV. Analytical Methods for Purity Assessment

A reliable assessment of purity is crucial. Below are the recommended analytical techniques.

Gas Chromatography-Flame Ionization Detector (GC-FID)

GC-FID is a robust method for quantifying volatile and semi-volatile organic compounds, making it well-suited for analyzing the purity of 2-(4-Methylfuran-3-yl)ethan-1-ol and detecting related impurities.[10]

Typical GC-FID Parameters:

ParameterValue
ColumnDB-624 or similar mid-polarity column
Injector Temperature240 °C
Detector Temperature250 °C
Oven ProgramStart at 50°C, ramp to 250°C
Carrier GasHelium or Nitrogen
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for structural confirmation and the identification of impurities.

Mass Spectrometry (MS)

Coupled with GC (GC-MS), this technique provides molecular weight information, which is invaluable for identifying unknown impurities.

V. References

  • Mood. (2026, January 20). Ethanol Cannabis Tincture Extraction: Cold and Quick Wins. Retrieved from [Link]

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2025, January 14). ChemSusChem. Retrieved from [Link]

  • Effect of oxygen availability and pH on the furan concentration formed during thermal preservation of plant-based foods. (n.d.). Food Additives & Contaminants: Part A. Retrieved from [Link]

  • Yino. (2025, December 26). How does the pH value affect furan resin raw material? Retrieved from [Link]

  • Lim, S., & Lee, K. (2016). Effects of pH and phosphate on furan formation in solutions of sugars, ascorbic acid, and linoleic acid. Food Science and Biotechnology, 25(1), 33-38. Retrieved from [Link]

  • Park, S. H., et al. (2024). Effect of various roasting, extraction and drinking conditions on furan and 5-hydroxymethylfurfural levels in coffee. Food Chemistry, 437, 137811. Retrieved from [Link]

  • Müller, M., Hogg, M., Ulms, K., & Vetter, W. (2017). Concentrations, Stability, and Isolation of the Furan Fatty Acid 9-(3-Methyl-5-pentylfuran-2-yl)-nonanoic Acid from Disposable Latex Gloves. Journal of Agricultural and Food Chemistry, 65(36), 7919-7925. Retrieved from [Link]

  • The Australian Wine Research Institute. (n.d.). Common Troubleshooting, some hard won notes. Retrieved from [Link]

  • Lab Unique. (2025, April 29). Ethanol Extraction Procedure Complete Guide. Retrieved from [Link]

  • Müller, M., Hogg, M., Ulms, K., & Vetter, W. (2017). Concentrations, Stability, and Isolation of the Furan Fatty Acid 9-(3-Methyl-5-pentylfuran-2-yl)-nonanoic Acid from Disposable Latex Gloves. Journal of Agricultural and Food Chemistry, 65(36), 7919-7925. Retrieved from [Link]

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (n.d.). ResearchGate. Retrieved from [Link]

  • SATHEE JEE. (n.d.). Chemistry Grignard Reaction Mechanism. Retrieved from [Link]

  • Comprehensive Review on Potential Contamination in Fuel Ethanol Production with Proposed Specific Guideline Criteria. (2022, April 20). MDPI. Retrieved from [Link]

  • LEAF by Lesaffre. (2023, November 20). Troubleshooting checklist for industrial ethanol production. Retrieved from [Link]

  • Side Reactions in a Grignard Synthesis. (n.d.). ResearchGate. Retrieved from [Link]

  • The Grignard Reagents. (2009, March 16). ACS Publications. Retrieved from [Link]

  • The Grignard Reaction. (n.d.). University of Wisconsin-Madison. Retrieved from [Link]

  • Synthesis of furan derivatives from monosaccharides in reaction media based on choline chloride. (2021, January 25). ORBi. Retrieved from [Link]

  • Efficient one-pot synthesis of 2-substituted furans from 3,3-diethoxypropyne and aldehydes. (2007, March 6). HETEROCYCLES, 71(5), 1141-1148. Retrieved from [Link]

  • Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization. (n.d.). PMC. Retrieved from [Link]

  • Furan. (n.d.). Wikipedia. Retrieved from [Link]

  • Synthesis, cytotoxicity, and anti-inflammatory evaluation of 2-(furan-2-yl)-4-(phenoxy)quinoline derivatives. (n.d.). ScienceDirect. Retrieved from [Link]

  • Furan as Impurity in Green Ethylene and Its Effects on the Productivity of Random Ethylene–Propylene Copolymer Synthesis and Its Thermal and Mechanical Properties. (2023, May 4). ResearchGate. Retrieved from [Link]

  • Development and Validation for the Simultaneous Determination of Ethanol Content and Organic Volatile Impurities in Reservoir-. (n.d.). Journal of Food and Drug Analysis. Retrieved from [Link]

  • Method Validation Of A GC–FID Method For Simultaneous Determination Of Furan Derivatives, Alcohols, Polyols And Related. (2026, January 1). RJPN. Retrieved from [Link]

  • Chang, M.-Y., & Tai, H.-Y. (n.d.). SYNTHESIS OF FURO[2,3-c]PYRIDINE. Journal of the Chinese Chemical Society. Retrieved from [Link]

  • Method of making 2-alkylfuran-3-thiol and alkyl, (2-alkyl-3-furyl) di and trisulfides. (n.d.). Google Patents. Retrieved from

  • Alternative Bio-Based Solvents for Extraction of Fat and Oils: Solubility Prediction, Global Yield, Extraction Kinetics, Chemical Composition and Cost of Manufacturing. (2015, April 15). MDPI. Retrieved from [Link]

  • Analysis of Organic Volatile Impurities in Drug Products and Drug Substances. (2021, July 29). Agilent. Retrieved from [Link]

  • Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. (2025, October 14). ResearchGate. Retrieved from [Link]

  • Process for asymmetric synthesis of (r)-4-propyldihydrofuran-2 (3h)-one. (n.d.). Google Patents. Retrieved from

  • Tominaga, T., & Dubourdieu, D. (2006). A novel method for quantification of 2-methyl-3-furanthiol and 2-furanmethanethiol in wines made from Vitis vinifera grape varieties. Journal of Agricultural and Food Chemistry, 54(1), 29-33. Retrieved from [Link]

Sources

Technical Support Center: Optimizing Reaction Temperature for 2-(4-Methylfuran-3-yl)ethan-1-ol Stability

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for handling 2-(4-Methylfuran-3-yl)ethan-1-ol . Substituted furans present unique challenges in synthetic workflows due to their high electron density, making them exceptionally susceptible to electrophilic attack, oxidation, and thermal degradation.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you optimize reaction temperatures and maximize the stability of your furanic intermediates.

Troubleshooting Guides: Thermal & Chemical Instability

Issue 1: Unexplained Yield Loss and Mixture Darkening at Elevated Temperatures (>60°C)

Symptom: The reaction mixture turns dark brown or black when heated above 60°C, accompanied by a significant drop in the recovery of the furan substrate. Causality & Mechanism: Substituted furans, particularly those with electron-donating alkyl groups like the 4-methyl substituent, have lower thermal stability compared to unsubstituted furan[1]. At elevated temperatures, even trace acids in the reaction mixture catalyze the protonation of the α-carbon. This initiates a ring-opening cascade that cleaves the C-O bond, forming highly reactive linear dicarbonyl compounds[2]. These intermediates rapidly undergo intermolecular cross-linking and polymerization, resulting in the insoluble dark tars observed in the flask[3]. Resolution:

  • Temperature Capping: Strictly maintain reaction temperatures below 60°C. If higher temperatures are required for activation energy, use a sealed pressure vessel to exclude oxygen and moisture.

  • Solvent Optimization: Switch to polar aprotic solvents such as N,N-Dimethylformamide (DMF). DMF has a strong stabilizing effect on furanic chemicals by coordinating with trace protons, thereby mitigating acid-catalyzed degradation pathways[3].

Issue 2: Formation of [M-H₂O] Side Products (Dehydration)

Symptom: LC-MS analysis shows a prominent mass corresponding to the loss of water (dehydration) when the reaction is heated. Causality & Mechanism: The 2-hydroxyethyl group at the C3 position of 2-(4-Methylfuran-3-yl)ethan-1-ol is susceptible to acid-catalyzed dehydration under high thermal stress. The elimination of water yields 4-methyl-3-vinylfuran. Vinyl furans are highly reactive dienes that rapidly undergo spontaneous Diels-Alder dimerization or radical polymerization, leading to severe yield loss. Resolution:

  • Protecting Groups: If the synthetic route requires prolonged heating (>80°C), protect the primary alcohol (e.g., as a TBS or benzyl ether) prior to the high-temperature step.

  • Strict pH Control: Ensure the reaction matrix is strictly neutral or mildly basic, as the dehydration pathways are heavily accelerated by protons.

Issue 3: Degradation During Aqueous Workup or Silica Gel Chromatography

Symptom: The compound is stable in the reaction matrix but degrades during purification, yielding multiple unexpected spots on TLC. Causality & Mechanism: Standard silica gel is inherently slightly acidic. The combination of the heat generated during rotary evaporation and the acidic surface of the silica gel provides the perfect conditions for the acid-catalyzed ring-opening of the furan[2]. Resolution:

  • Neutralize Eluents: Add a small amount of a neutralizing agent, such as triethylamine (0.1–1% v/v), to your chromatography eluent to deactivate the silica gel[2].

  • Temperature Control: Evaporate solvents under high vacuum at a water bath temperature not exceeding 30°C.

Mechanistic & Workflow Visualizations

FuranDegradation A 2-(4-Methylfuran-3-yl)ethan-1-ol (Intact Furan Ring) B Protonation at α-Carbon (Trace Acid & Heat) A->B H+, ΔT (>60°C) C Ring-Opening Cascade (C-O Bond Cleavage) B->C D Linear Dicarbonyls (Degradation Products) C->D E Polymerization (Insoluble Tars) C->E Cross-linking

Logical relationship of acid-catalyzed thermal degradation in substituted furans.

OptimizationWorkflow Step1 1. Prepare Analyte + IS Stock in Target Solvent Step2 2. Aliquot into Blocks (20°C, 40°C, 60°C, 80°C) Step1->Step2 Step3 3. Time-Course Sampling (1h, 4h, 12h, 24h) Step2->Step3 Step4 4. Quench in Cold MeCN (+ 0.1% Triethylamine) Step3->Step4 Step5 5. LC-MS Quantification vs. 4°C Baseline Control Step4->Step5

Step-by-step experimental workflow for self-validating thermal stability screening.

Frequently Asked Questions (FAQs)

Q: How does the 4-methyl group specifically impact the thermal stability of this compound? A: Alkyl substituents increase the electron density of the furan ring via inductive effects. While this makes the ring more reactive toward desired electrophilic substitutions, it simultaneously decreases its thermal stability. Studies on methylated furan derivatives indicate that increasing methylation correlates with a lower activation energy for ring-opening and decomposition pathways[1]. Therefore, 2-(4-Methylfuran-3-yl)ethan-1-ol requires stricter temperature controls than unsubstituted furan.

Q: Can I use protic solvents like ethanol or water at reflux? A: It is highly discouraged. Protic solvents, especially water, facilitate the hydrolysis of the furan ring at elevated temperatures. The mutual solubility and phase behavior at higher temperatures in aqueous systems significantly lower the stability of furan intermediates[4]. If a protic solvent must be used, strictly buffer the pH to 7.0–7.5.

Quantitative Data Summary

The following table summarizes the expected stability of substituted furan derivatives across different thermal and chemical environments, extrapolated from kinetic degradation studies[3],[1],[4].

Temperature (°C)Solvent MatrixAdditive / pHObserved Stability / Half-lifePrimary Degradation Pathway
20 - 25°C DMF or THFNeutral> 99% recovery at 24hNone (Stable)
60°C DMFNeutral> 95% recovery at 24hMinor oxidation/dimerization
70 - 80°C Aqueous / BiphasicpH < 4Rapid degradation ( t1/2​ < 2h)Acid-catalyzed ring opening[3]
> 100°C Neat / Gas PhaseNoneComplete decompositionC-H bond fission, CO loss[1]

Experimental Protocol: Self-Validating Thermal Stability Screening

To accurately optimize the reaction temperature for your specific synthetic step, you must isolate thermal degradation from analytical variance. This protocol utilizes a self-validating system incorporating an Internal Standard (IS) and a cold baseline control[2].

Step 1: Matrix Preparation

  • Prepare a 10 mM stock solution of 2-(4-Methylfuran-3-yl)ethan-1-ol in your proposed reaction solvent (e.g., DMF).

  • Spike the solution with 5 mM of a thermally stable Internal Standard (IS) that does not react under the test conditions (e.g., biphenyl)[2].

Step 2: Aliquoting and Incubation

  • Distribute 1 mL aliquots of the stock solution into five sealed, pressure-rated glass vials.

  • Place one vial in a 4°C refrigerator. This acts as your Baseline Control (representing 100% recovery without thermal stress).

  • Place the remaining four vials into parallel heating blocks set to 20°C, 40°C, 60°C, and 80°C.

Step 3: Time-Course Sampling & Quenching

  • At t=1h,4h,12h, and 24h , withdraw a 50 µL sample from each vial using a micro-syringe.

  • Critical Step: Immediately quench the sample by diluting it into 950 µL of chilled (-20°C) acetonitrile containing 0.1% triethylamine. The cold temperature halts thermal kinetics, and the triethylamine neutralizes any trace acids that could cause degradation during the LC-MS queue[2].

Step 4: Quantification & Validation

  • Analyze the quenched samples via HPLC-UV (monitoring at ~220 nm for the furan ring) or LC-MS.

  • Calculate the ratio of the Analyte peak area to the IS peak area.

  • Normalize the ratios against the 4°C Baseline Control. If the Analyte/IS ratio drops but the absolute IS peak area remains constant, you have definitively validated thermal degradation rather than solvent evaporation.

References

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ResearchGate. 3

  • Pyrolysis of Furan and Its Methylated Derivatives: A Shock-Tube/TOF-MS and Modeling Study. ACS Publications. 1

  • Effect of reaction temperature on the conversion of fructose-glucose mixture... ResearchGate. 4

  • Stability issues of furan rings in acidic or basic conditions. Benchchem. 2

Sources

Technical Support Center: Resolving Low Aqueous Solubility of 2-(4-Methylfuran-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. 2-(4-Methylfuran-3-yl)ethan-1-ol is a highly valuable intermediate and building block in medicinal chemistry. However, researchers frequently encounter severe solubility bottlenecks when attempting to formulate this compound for in vitro biological assays or in vivo dosing.

This guide provides authoritative, field-proven troubleshooting strategies, focusing on the physicochemical causality of these issues and delivering self-validating protocols to overcome them.

Part 1: Troubleshooting FAQs (Causality & Mechanisms)

Q1: Why does 2-(4-Methylfuran-3-yl)ethan-1-ol exhibit such poor solubility in aqueous media despite possessing a hydroxyl (-OH) group? A1: The aqueous solubility of a molecule is a thermodynamic balance between its solvation energy and its crystal lattice energy. While the terminal ethanol group can participate in hydrogen bonding with water, the dominant structural feature of this molecule is the highly lipophilic 4-methylfuran moiety[1]. The non-polar surface area of the aromatic furan ring and the methyl substituent causes water molecules to form a highly ordered, clathrate-like cage around the hydrophobic regions (the hydrophobic effect). The entropic penalty of forming this cage vastly outweighs the enthalpic gain from the single hydroxyl group's hydrogen bonds, resulting in overall poor aqueous solubility[1]. Furthermore, because the molecule lacks ionizable functional groups (such as amines or carboxylic acids), traditional pH adjustment or salt-formation strategies are completely ineffective[2][3].

Q2: I dissolved the compound in 100% DMSO, but it immediately precipitated into a cloudy suspension when added to my cell culture media. What is the mechanism of this failure, and how do I prevent it? A2: This phenomenon is known as "solvent mismatch" or "solvent shift" precipitation[3]. In your stock solution, DMSO molecules effectively solvate the hydrophobic furan ring. However, upon rapid dilution into an aqueous buffer, the highly polar water molecules rapidly diffuse and hydrogen-bond with the DMSO (which is infinitely miscible with water). This rapidly strips the DMSO solvation shell away from the highly lipophilic 2-(4-Methylfuran-3-yl)ethan-1-ol[4]. Left exposed to the aqueous environment, the hydrophobic furan molecules rapidly aggregate via π-π stacking and van der Waals interactions to minimize their contact with water, leading to rapid nucleation and precipitation[4]. Prevention: You must employ a thermodynamic stabilizer, such as a cyclodextrin, before introducing the compound to the bulk aqueous phase, or strictly control the kinetics of dilution (see Protocol 1).

Q3: What is the most robust method for achieving high aqueous concentrations of this compound for biological screening without using toxic levels of organic solvents? A3: Complexation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD) is the gold standard for non-ionizable, furan-containing lipophilic compounds[5]. HP-β-CD is a cyclic oligosaccharide with a hydrophilic exterior and a hydrophobic interior cavity[1]. The hydrophobic 4-methylfuran ring of your compound spontaneously partitions into the hydrophobic cavity of HP-β-CD, displacing high-energy water molecules from the cavity[6]. This forms a water-soluble inclusion complex, effectively masking the lipophilic portion of the drug while the hydrophilic exterior of the cyclodextrin maintains excellent solubility in the aqueous bulk phase[5].

Part 2: Quantitative Comparison of Solubilization Strategies

When designing your experiment, selecting the right solubilization strategy is critical. The table below summarizes the operational parameters for 2-(4-Methylfuran-3-yl)ethan-1-ol.

StrategyMechanism of ActionMax Recommended Conc.Primary AdvantageLimitations & Causality
DMSO Co-solvency Solvates the hydrophobic furan ring[2]< 1.0% (v/v) in final assayRapid, easy to execute for low-concentration assays.High risk of precipitation upon dilution; DMSO >1% causes cellular toxicity and membrane permeabilization[4].
Surfactant (Tween-80) Micellar encapsulation of the lipophilic moiety[7]0.1% - 0.5% (v/v)Excellent for stabilizing suspensions for in vivo dosing.Surfactants can disrupt lipid bilayers in in vitro cell-based assays, causing false-positive cytotoxicity[7].
HP-β-CD Complexation Host-guest inclusion complexation[5]Up to 10-20% (w/v)Thermodynamically stable; highly biocompatible; zero organic solvent required in final assay[5].Requires upfront preparation time; the bulky complex may cause steric hindrance in cell-free enzymatic assays[3].

Part 3: Standardized Experimental Protocols

Every protocol below is designed as a self-validating system to ensure experimental integrity before you proceed to your biological assays.

Protocol 1: Controlled Co-Solvent Dilution (For Assays < 50 µM)

Use this method only if your target concentration is low and you can strictly limit DMSO to ≤1%.

  • Stock Preparation: Dissolve 2-(4-Methylfuran-3-yl)ethan-1-ol in 100% anhydrous DMSO to create a 10 mM stock solution. Vortex until completely clear.

  • Temperature Equilibration: Pre-warm your aqueous assay buffer (e.g., PBS or DMEM) to 37°C. Cold buffers drastically reduce the kinetic solubility limit and accelerate precipitation.

  • Kinetic Dilution: Place the warmed buffer on a magnetic stirrer at high speed. Add the DMSO stock dropwise directly into the vortex. Do not add the buffer to the DMSO.

  • Self-Validation Step (Critical): Immediately measure the absorbance of the final solution at 600 nm (OD600) against a buffer blank.

    • Causality: True solutions do not scatter light. An OD600 > 0.01 indicates the presence of sub-visible nano-precipitates, meaning the solubility limit has been exceeded and the data generated from this solution will be unreliable.

Protocol 2: HP-β-CD Inclusion Complexation (For Assays > 1 mM)

Use this method for high-concentration screening or in vivo formulation.

  • Carrier Preparation: Dissolve HP-β-CD in ultra-pure water to create a 20% (w/v) solution.

  • Drug Solubilization: Dissolve 2-(4-Methylfuran-3-yl)ethan-1-ol in a minimal volume of methanol (e.g., 100 mg/mL)[8][9].

  • Complexation: Add the methanolic drug solution dropwise to the aqueous HP-β-CD solution (aiming for a 1:2 to 1:5 molar ratio of drug:cyclodextrin) while stirring at 600 rpm at 40°C[8][9].

  • Equilibration: Allow the mixture to stir continuously for 4 to 6 hours to ensure thermodynamic equilibrium of the host-guest complex[8].

  • Solvent Evaporation: Remove the methanol completely using a rotary evaporator under reduced pressure at 40°C. Alternatively, freeze the solution at -80°C and lyophilize for 48 hours to obtain a white, solid inclusion complex powder[8][9].

  • Self-Validation Step (Critical): Reconstitute a known mass of the lyophilized powder in aqueous buffer. Pass the solution through a 0.22 µm syringe filter. Quantify the compound in the filtrate via HPLC-UV.

    • Causality: If the compound was not successfully complexed, it will remain insoluble and be trapped by the filter. If the HPLC quantification matches your theoretical yield, complete inclusion and solubilization are confirmed.

Part 4: Visualizing the HP-β-CD Complexation Workflow

HPBCD_Workflow Step1 1. Preparation Weigh Compound & HP-β-CD (1:2 to 1:5 Molar Ratio) Step2 2. Dissolution Dissolve HP-β-CD in H2O Dissolve Compound in Methanol Step1->Step2 Step3 3. Complexation Dropwise Addition at 40°C Stir at 600 rpm for 4-6 hrs Step2->Step3 Step4 4. Solvent Removal Rotary Evaporation or Lyophilization (-80°C) Step3->Step4 Step5 5. Self-Validation Reconstitute in Buffer Filter (0.22µm) & HPLC Assay Step4->Step5 Ensures no free drug precipitates

Workflow for formulating 2-(4-Methylfuran-3-yl)ethan-1-ol into an HP-β-CD inclusion complex.

References

  • Technical Support Center: Overcoming Poor Aqueous Solubility of 5-Aryl-Furan Deriv
  • Solubility enhancement techniques: A comprehensive review, WJBPHS,
  • SOLUBILITY ENHANCEMENT TECHNIQUES Review Article, Global Research Online,
  • Overcoming solubility challenges of (+)-Marmesin in aqueous and organic solvents, Benchchem,
  • Technical Support Center: Enhancing the Solubility of 5-(Furan-2-yl)thiazole for Screening, Benchchem,
  • Solubility and anti-cancer efficiency enhancement of phytochemicals by complexation with β-cyclodextrin and deriv
  • Enhancement of the oral bioavailability of isopropoxy benzene guanidine though complexation with hydroxypropyl-β-cyclodextrin, Taylor & Francis,
  • Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin, MDPI,
  • Effect of preparation methods on tosufloxacin tosylate/ hydroxypropyl-β-cyclodextrin inclusion complex, SciELO,

Sources

Optimizing GC-MS parameters for 2-(4-Methylfuran-3-yl)ethan-1-ol detection

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the chromatographic analysis of 2-(4-Methylfuran-3-yl)ethan-1-ol . This platform is designed for analytical chemists and drug development professionals to troubleshoot, optimize, and validate Gas Chromatography-Mass Spectrometry (GC-MS) workflows for furan-derivative primary alcohols.

Because furan derivatives are highly volatile and prone to thermal degradation, and primary alcohols frequently exhibit peak tailing on non-polar stationary phases, this guide synthesizes field-proven causality with authoritative protocols to ensure robust quantification.

I. System Architecture & Analytical Workflow

GCMS_Workflow Start Sample Matrix Containing 2-(4-Methylfuran-3-yl)ethan-1-ol Decision1 Matrix Complexity & Concentration? Start->Decision1 HighConc High Conc. / Pure Synthesis (e.g., Biomass Pyrolysis) Decision1->HighConc > 1 µg/mL LowConc Trace Levels (e.g., Food / Biofluids) Decision1->LowConc < 1 µg/mL LiquidInj Direct Liquid Injection (Dilute & Shoot) HighConc->LiquidInj SPME HS-SPME Arrow Extraction (CAR/PDMS Fiber) LowConc->SPME Decision2 GC Column Selection? LiquidInj->Decision2 SPME->Decision2 NonPolar Non-Polar (e.g., DB-5MS) Decision2->NonPolar Polar Polar (e.g., DB-WAX) Decision2->Polar Derivatization Silylation (BSTFA/TMCS) Required to Prevent Tailing NonPolar->Derivatization DirectGC Direct GC Separation (Maintains Peak Symmetry) Polar->DirectGC MS Mass Spectrometry (EI, 70 eV) SIM Mode: m/z 95, 108, 126 Derivatization->MS DirectGC->MS

GC-MS Analytical Workflow for 2-(4-Methylfuran-3-yl)ethan-1-ol.

II. Core Methodologies & Experimental Protocols

To ensure self-validating and reproducible results, the following protocols address the specific chemical nature of 2-(4-Methylfuran-3-yl)ethan-1-ol.

Protocol A: Headspace Solid-Phase Microextraction (HS-SPME) Arrow

Causality: Furan derivatives possess low boiling points and are easily lost during traditional solvent evaporation. HS-SPME isolates the volatile furan from complex matrices without solvent interference. Using an SPME Arrow with a Carboxen/Polydimethylsiloxane (CAR/PDMS) coating provides a larger phase volume than traditional fibers, vastly improving sensitivity for trace analysis[1][2].

  • Sample Preparation: Transfer 5.0 g (or 5.0 mL) of the sample into a 20 mL headspace vial.

  • Salting Out: Add 5.0 mL of saturated NaCl solution. Mechanistic note: High ionic strength decreases the solubility of the polar ethanol side-chain in water, driving the analyte into the headspace[3].

  • Equilibration: Seal the vial with a PTFE/silicone septum. Incubate at 35 °C for 15 minutes with agitation (250 rpm) to reach liquid-gas thermodynamic equilibrium[3].

  • Extraction: Expose the CAR/PDMS SPME Arrow to the headspace for 15 minutes at 35 °C.

  • Desorption: Retract the Arrow, insert it into the GC inlet (maintained at 250 °C), and desorb for 3 minutes in splitless mode[1].

Protocol B: Silylation Derivatization (For Non-Polar Columns)

Causality: If a polar column (like DB-WAX) is unavailable, analyzing free primary alcohols on a 5% phenyl/95% dimethylpolysiloxane column (DB-5MS) will result in severe peak tailing due to hydrogen bonding with active silanol groups. Derivatization with BSTFA converts the hydroxyl group into a trimethylsilyl (TMS) ether, eliminating polarity and improving thermal stability[4].

  • Extraction: Extract the analyte into 1 mL of anhydrous hexane or dichloromethane.

  • Reagent Addition: Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS)[4].

  • Incubation: Seal the vial and heat at 60 °C for 30 minutes to drive the nucleophilic attack of the alcohol oxygen on the silicon atom.

  • Analysis: Cool to room temperature and inject 1.0 µL directly into the GC-MS.

III. Quantitative Data & Instrument Parameters

Table 1: Optimized GC-MS Thermal & Flow Parameters
ParameterDB-WAX (Polar Column)DB-5MS (Non-Polar Column)Rationale
Inlet Temperature 250 °C250 °CPrevents thermal degradation of the furan ring[5].
Injection Mode Split (10:1) or SplitlessSplit (10:1) or SplitlessDepends on trace (SPME) vs. high-concentration (Liquid)[1].
Carrier Gas (He) 1.0 mL/min (Constant Flow)1.0 mL/min (Constant Flow)Maintains optimal linear velocity for resolution[6].
Oven Program 40°C (2 min) ➔ 10°C/min ➔ 240°C50°C (2 min) ➔ 10°C/min ➔ 280°CDB-5MS requires higher final temps to elute TMS-derivatives[5].
Transfer Line Temp 250 °C280 °CPrevents cold spots and condensation before the MS source[5].
Table 2: Electron Ionization (EI) Mass Spectrometry Target Ions

Note: Parameters assume 70 eV ionization energy and a scan range of m/z 35–400[5].

Ion Typem/z ValueFragmentation Mechanism / Causality
Quantifier 95 [M - 31]⁺ : Alpha cleavage resulting in the loss of the terminal -CH₂OH group. Forms a highly resonance-stabilized methyl-ethyl-furanium ion (Base Peak).
Qualifier 1 108 [M - 18]⁺ : Classic dehydration (loss of H₂O) typical of primary alcohols under EI conditions.
Qualifier 2 126 [M]⁺ : The intact molecular ion (C₇H₁₀O₂).

IV. Troubleshooting Guide

Q: Why am I observing severe peak tailing for 2-(4-Methylfuran-3-yl)ethan-1-ol, causing poor integration reproducibility? A: Peak tailing is almost exclusively caused by the primary alcohol moiety (-OH) interacting with active sites (residual silanols) in the GC inlet liner or the stationary phase. Solution: First, ensure you are using an ultra-inert, deactivated glass liner. Second, if you are using a non-polar column (DB-5MS), you must either switch to a polar column (DB-WAX) which tolerates free alcohols[3][7], or derivatize the sample using Protocol B (BSTFA/TMCS)[4].

Q: My analyte signal degrades significantly over a 24-hour autosampler sequence. How do I stabilize it? A: Furan derivatives and their impurities can be unstable in certain solvent matrices over extended periods, leading to oxidation or degradation[5]. Solution: Utilize a cooled autosampler tray set to 4 °C. Additionally, ensure your sample vials are purged with nitrogen or argon prior to capping to displace oxygen.

Q: I am losing the analyte during sample concentration under a nitrogen stream. How can I improve recovery? A: 2-(4-Methylfuran-3-yl)ethan-1-ol has a relatively low boiling point. Nitrogen blowdown strips volatile furans from the solvent. Solution: Abandon solvent evaporation. Switch to the HS-SPME Arrow technique (Protocol A). By extracting directly from the headspace, you eliminate the need for evaporative concentration, thereby preserving the volatile analyte[1][8].

V. Frequently Asked Questions (FAQs)

Q: Is HS-SPME Arrow strictly necessary, or can I use direct liquid injection? A: Direct liquid injection is perfectly acceptable for pure standards, synthetic chemistry quality control, or high-concentration samples like biomass pyrolysis oils[9]. However, for trace levels (ng/g or µg/kg) in complex biological or food matrices, HS-SPME Arrow is mandatory. It provides a massive increase in signal-to-noise ratio and prevents non-volatile matrix components from contaminating the GC inlet[1][2].

Q: Why is a CAR/PDMS fiber recommended over a standard PDMS fiber? A: The 2-(4-Methylfuran-3-yl)ethan-1-ol molecule has a dual nature: a non-polar furan ring and a polar alcohol tail. A standard PDMS fiber is strictly non-polar and will yield poor recovery for the polar tail. Carboxen (CAR) introduces micropores that trap small, volatile molecules, while the mixed CAR/PDMS phase effectively captures both the polar and non-polar characteristics of the analyte[2][10].

Q: Can I use LC-MS instead of GC-MS for this compound? A: While possible, it is highly inefficient. Furan derivatives lack strong chromophores for UV detection and do not ionize efficiently in standard Electrospray Ionization (ESI) used in LC-MS due to their volatility and lack of basic/acidic sites. GC-MS with Electron Ionization (EI) remains the gold standard for volatile furanethanols[10][11].

VI. References

Sources

Technical Support Center: Overcoming Steric Hindrance in 2-(4-Methylfuran-3-yl)ethan-1-ol Substitution Reactions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for drug development professionals and synthetic chemists working with 2-(4-Methylfuran-3-yl)ethan-1-ol . This bifunctional molecule presents unique steric challenges: the primary alcohol is subject to conformational crowding from the adjacent furan core, and the furan ring itself is sterically shielded by the C3-hydroxyethyl and C4-methyl substituents.

Below, we troubleshoot the two most common substitution workflows: Nucleophilic Substitution at the Primary Alcohol and Electrophilic Aromatic Substitution (EAS) on the Furan Core .

PART 1: Nucleophilic Substitution at the Primary Alcohol (The Mitsunobu Challenge)

Frequently Asked Questions (FAQs)

Q: Why is my Mitsunobu etherification with 2-(4-Methylfuran-3-yl)ethan-1-ol and a bulky phenol stalling, resulting in high recovery of starting material and elimination byproducts?

A: The failure is rooted in the steric bottleneck during the formation and subsequent attack of the alkoxyphosphonium intermediate. While the primary alcohol is technically unhindered, the highly flexible 2-hydroxyethyl side chain at C3 frequently adopts a solution-state conformation that folds back toward the C4-methyl group.

When reacting with standard bulky reagents like Triphenylphosphine (PPh3) and Diethyl azodicarboxylate (DEAD), the resulting tetravalent alkoxyphosphonium intermediate becomes severely congested (1[1]). The incoming phenoxide nucleophile cannot access the electrophilic carbon, leading to a stalled SN2 displacement. Prolonged reaction times at room temperature simply allow the basic phenoxide or hydrazide to act as a base, driving an E2 elimination pathway instead of substitution.

Q: How do I force the SN2 pathway over the elimination pathway?

A: You must bypass the kinetic barrier without applying bulk thermal heat (which accelerates elimination). The proven solution is High-Concentration Sonication . Sonication induces localized acoustic cavitation, generating microscopic hotspots of immense energy that provide the activation energy required for the bulky nucleophile to penetrate the steric shield without raising the bulk temperature of the reaction vessel (2[2]). Additionally, swapping PPh3 for the smaller, more electron-rich Tri-n-butylphosphine (PBu3) significantly reduces the steric footprint of the intermediate.

Protocol 1: Sonication-Assisted Mitsunobu Coupling

Causality Note: Operating at a high concentration (3.0 M) maximizes the collision frequency between the sterically hindered phenoxide and the alkoxyphosphonium ion, taking advantage of the short-lived cavitation bubbles.

  • Reagent Preparation: In an oven-dried, argon-purged vial, dissolve 2-(4-Methylfuran-3-yl)ethan-1-ol (1.0 equiv) and your sterically hindered phenol (1.2 equiv) in anhydrous THF to achieve a high concentration of 3.0 M.

  • Phosphine Addition: Add Tri-n-butylphosphine (PBu3) (1.5 equiv) to the mixture. Stir for 2 minutes at 0 °C.

  • Oxidant Addition: Dropwise, add Diisopropyl azodicarboxylate (DIAD) (1.5 equiv) over 5 minutes to control the exothermic formation of the betaine intermediate.

  • Sonication: Immediately transfer the sealed vial to an ultrasonic bath (standard 40 kHz laboratory sonicator) maintained at 20 °C using a cooling coil. Sonicate continuously for 15–30 minutes.

  • Validation & Workup: Monitor by TLC (hexane/EtOAc). The reaction should be complete within 30 minutes. Quench with saturated aqueous NaHCO3, extract with EtOAc, and purify via silica gel chromatography.

Data Presentation: Mitsunobu Optimization
Reaction ConditionPhosphineOxidantConcentrationTimeMajor OutcomeYield (%)
Standard StirringPPh3DEAD0.1 M24 hElimination / SM Recovery< 15%
Standard StirringPBu3DIAD0.1 M24 hSluggish SN235%
Sonication PBu3 DIAD 3.0 M 15 min Clean SN2 Inversion 82%
Visualization: Mitsunobu Steric Bottleneck

G A 2-(4-Methylfuran-3-yl)ethan-1-ol + Bulky Phenol B Alkoxyphosphonium Intermediate (PPh3 / DEAD) A->B Activation C Steric Clash at C4-Methyl SN2 Blocked B->C Nucleophilic Attack D Standard Conditions (Room Temp, 24h) C->D E Sonication / High Conc. (15 min) C->E F Elimination Byproducts (Low Yield) D->F Pathway A G Desired Aryl Ether (High Yield) E->G Pathway B

Caption: Mitsunobu reaction pathway highlighting steric bottlenecks and sonication-assisted bypass.

PART 2: Electrophilic Aromatic Substitution (EAS) on the Furan Core

Frequently Asked Questions (FAQs)

Q: I am attempting a Friedel-Crafts acylation or bromination on the furan ring, but I am getting poor yields and an unpredictable mixture of C2 and C5 substituted products. How can I control this?

A: Furan rings undergo EAS preferentially at the alpha positions (C2 and C5) due to the stabilization of the cationic intermediate by the oxygen lone pair. However, in 2-(4-Methylfuran-3-yl)ethan-1-ol, both alpha positions are sterically hindered. C2 is flanked by the C3-hydroxyethyl group, and C5 is flanked by the C4-methyl group.

While increased electron density normally dictates reactivity, in highly substituted heterocycles, this is frequently offset by severe steric hindrance between the incoming electrophile and the existing substituents (3[3]). Because the solvated primary alcohol chain at C3 is significantly bulkier than the simple methyl group at C4, the C2 position is heavily shielded. If you use a bulky electrophile, the reaction will either fail or default entirely to the C5 position.

Q: How do I guarantee exclusive C5 regioselectivity without destroying the alcohol?

A: You must amplify the steric disparity between C2 and C5. By transiently protecting the primary alcohol with a massive protecting group (like tert-Butyldiphenylsilyl - TBDPS), you create an absolute steric wall over the C2 position. The electrophile is then forced exclusively to the C5 position, which is only moderately hindered by the C4-methyl group.

Protocol 2: Regioselective C5-Bromination via Transient Bulky Protection

Causality Note: NBS (N-Bromosuccinimide) is used instead of Br2 to provide a controlled, low-concentration release of the bromonium ion, preventing over-bromination or oxidative degradation of the electron-rich furan core.

  • Steric Shielding (Protection): Dissolve the substrate in DMF. Add Imidazole (2.0 equiv) and TBDPS-Cl (1.1 equiv). Stir at room temperature for 4 hours. The massive TBDPS group will fold over the C2 position. Workup with water/EtOAc and concentrate.

  • Regioselective EAS: Dissolve the crude TBDPS-protected furan in a 1:1 mixture of THF and DMF at -78 °C. Slowly add NBS (1.05 equiv) dissolved in THF. The extreme cold ensures kinetic control, preventing the electrophile from forcing its way into the C2 pocket.

  • Reaction Monitoring: Stir for 2 hours at -78 °C, then slowly warm to 0 °C. Quench with saturated aqueous Na2S2O3 to destroy excess electrophile.

  • Deprotection: Treat the crude organic extract directly with TBAF (1.5 equiv in THF) for 2 hours at room temperature to cleave the TBDPS group, yielding the pure C5-bromo-2-(4-methylfuran-3-yl)ethan-1-ol.

Visualization: EAS Regioselectivity Logic

EAS SM 2-(4-Methylfuran-3-yl)ethan-1-ol EAS Electrophilic Aromatic Substitution (EAS) SM->EAS C2 Attack at C2 (Adjacent to C3-Ethyl) EAS->C2 C5 Attack at C5 (Adjacent to C4-Methyl) EAS->C5 Block Severe Steric Shielding by Solvated -OH C2->Block Pass Moderate Hindrance (Methyl is smaller) C5->Pass Prod1 Trace C2 Product Block->Prod1 Prod2 Major C5 Product Pass->Prod2

Caption: Logic tree for EAS regioselectivity governed by steric shielding at C2 versus C5 positions.

References

  • Mechanism of the Mitsunobu Reaction: An Ongoing Mystery.National Institutes of Health (PMC).
  • Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction.The Journal of Organic Chemistry (ACS Publications).
  • Electrophilic aromatic substitution reactions of compounds with Craig-Möbius aromaticity.Proceedings of the National Academy of Sciences (PNAS).

Sources

Minimizing solvent waste during 2-(4-Methylfuran-3-yl)ethan-1-ol purification

Author: BenchChem Technical Support Team. Date: April 2026

A Guide to Efficient, Green Purification Strategies for Drug Development Professionals

This technical support guide, curated for researchers, scientists, and professionals in drug development, offers in-depth troubleshooting advice and frequently asked questions to navigate the purification of 2-(4-Methylfuran-3-yl)ethan-1-ol with a focus on minimizing solvent waste. As Senior Application Scientists, our goal is to provide not just protocols, but a foundational understanding of the principles behind them, ensuring both scientific integrity and practical success in your laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 2-(4-Methylfuran-3-yl)ethan-1-ol?

The purification of 2-(4-Methylfuran-3-yl)ethan-1-ol presents a unique set of challenges due to its molecular structure. The furan ring, an aromatic heterocycle, coupled with a polar alcohol functional group, results in a molecule with moderate to high polarity. This can lead to issues such as difficult separation from polar impurities, tailing in normal-phase chromatography, and high water solubility, which can complicate extractions and solvent removal. The furan ring itself can also be sensitive to strong acidic or oxidative conditions, necessitating care in the selection of purification methods and solvents.

Q2: How can I significantly reduce solvent consumption during the purification of this compound?

Minimizing solvent waste is a critical aspect of green chemistry and can be achieved through several strategies:

  • Method Selection: Opt for techniques that inherently use less solvent. Supercritical Fluid Chromatography (SFC) is an excellent choice as it primarily uses compressed carbon dioxide as the mobile phase, significantly reducing organic solvent usage.[1][2]

  • Chromatography Optimization: In traditional column chromatography, optimizing the solvent system to use the minimum amount of the stronger, more polar solvent can drastically cut down on waste. Employing gradient elution, starting with a less polar solvent system and gradually increasing polarity, can improve separation and reduce the total volume of solvent needed.[3]

  • Alternative Purification Methods: Consider non-chromatographic techniques where feasible. Crystallization, if a suitable solvent system can be found, is a highly effective and solvent-efficient purification method.[4][5]

  • Solvent Choice: Select "greener" solvents that are less hazardous and have a lower environmental impact. Ethanol is a preferable alternative to methanol, and solvents like 2-methyl tetrahydrofuran (MTHF) are being explored as sustainable options.[6][7]

Q3: Is Supercritical Fluid Chromatography (SFC) a suitable method for purifying 2-(4-Methylfuran-3-yl)ethan-1-ol?

Yes, SFC is a highly promising technique for the purification of polar molecules like 2-(4-Methylfuran-3-yl)ethan-1-ol.[1][2] SFC utilizes a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase. Small amounts of a polar co-solvent, such as methanol or ethanol, are often added to modify the mobile phase's polarity and enhance the elution of polar analytes.[8]

Advantages of SFC for this application include:

  • Reduced Solvent Consumption: The primary mobile phase, CO2, is recycled, leading to a dramatic decrease in organic solvent waste.[1]

  • Fast Separations: The low viscosity of supercritical fluids allows for higher flow rates and faster purifications compared to traditional HPLC.[9]

  • Easy Solvent Removal: The CO2 vaporizes upon depressurization, and the small amount of co-solvent is easily removed, simplifying product isolation.[1]

Q4: Can I use crystallization to purify 2-(4-Methylfuran-3-yl)ethan-1-ol?

Crystallization is a powerful and atom-economical purification technique that should be considered. The success of crystallization depends on the compound's ability to form a stable crystal lattice and the identification of a suitable solvent or solvent system in which the compound has high solubility at elevated temperatures and low solubility at lower temperatures. For furan derivatives, a variety of solvent systems, including mixtures of petroleum ether and ethyl acetate, have been used successfully.[5]

A systematic approach to finding a suitable crystallization solvent involves screening a range of solvents with varying polarities. Techniques like vapor diffusion can be employed to grow high-quality crystals, especially for smaller quantities of material.[4]

Q5: What are the key considerations for selecting a "green" solvent for purification?

The selection of a green solvent goes beyond just its ability to dissolve the compound. Key factors to consider, often summarized in solvent selection guides, include:[7]

  • Safety: Flammability, toxicity, and reactivity.

  • Health: Carcinogenicity, mutagenicity, and reproductive toxicity.

  • Environmental Impact: Volatility, biodegradability, and potential for air and water pollution.

Several resources and guides from organizations like the ACS Green Chemistry Institute Pharmaceutical Roundtable provide rankings of common solvents based on these criteria. For instance, ethanol is generally preferred over methanol due to its lower toxicity. Ethers like 2-methyl tetrahydrofuran (Me-THF), which can be derived from biomass, are considered greener alternatives to solvents like tetrahydrofuran (THF).[6][7]

Troubleshooting Guide

ProblemPotential CauseRecommended Solution
Poor Separation of Target Compound and Impurities in Column Chromatography The chosen solvent system lacks sufficient selectivity.Optimize the Solvent System: Experiment with different solvent mixtures. For polar compounds, a common starting point is a hexane/ethyl acetate or dichloromethane/methanol system. Small additions of a third solvent can sometimes dramatically improve selectivity. Try a Different Stationary Phase: If normal-phase silica gel is ineffective, consider using reversed-phase (C18) chromatography, which separates based on hydrophobicity.[3] For highly polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) can also be an effective option.[10] Employ Gradient Elution: Start with a less polar mobile phase and gradually increase the polarity. This can effectively separate compounds with close Rf values.[3]
Peak Tailing in Chromatographic Analysis Secondary Interactions: The polar alcohol group of your compound may be interacting with active sites (e.g., silanol groups) on the silica gel stationary phase. Column Overload: Injecting too much sample can lead to peak asymmetry.Modify the Mobile Phase: Add a small amount of a polar modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the eluent to block active sites on the silica gel. Reduce Sample Load: Decrease the amount of material loaded onto the column.[10]
Product "Oils Out" During Crystallization Attempt The melting point of your compound is lower than the boiling point of the solvent, or impurities are significantly depressing the melting point.Adjust the Solvent System: Re-dissolve the oil by heating and add a small amount of a co-solvent in which the compound is more soluble to lower the saturation point. Allow the solution to cool slowly.[3] Lower the Crystallization Temperature: If the compound remains an oil at room temperature, try cooling the solution in an ice bath or freezer.[3]
Low Yield After Purification Product Loss During Extraction: If your compound has some water solubility, it may not be fully extracted into the organic phase. Co-elution with Impurities: A portion of your product may be discarded with fractions containing impurities. Incomplete Crystallization: The compound may have significant solubility in the cold mother liquor.Improve Extraction Efficiency: Saturate the aqueous layer with a salt like sodium chloride to decrease the polarity of the aqueous phase and drive your compound into the organic layer. Perform multiple extractions with smaller volumes of organic solvent. Optimize Chromatography: Refine your chromatographic method to achieve baseline separation of your product from impurities. Recover from Mother Liquor: Concentrate the mother liquor from crystallization and attempt to obtain a second crop of crystals.[3]

Experimental Protocols

Protocol 1: Optimized Flash Chromatography with Reduced Solvent Consumption

This protocol provides a general framework for the purification of 2-(4-Methylfuran-3-yl)ethan-1-ol using flash column chromatography with an emphasis on minimizing solvent usage.

Materials:

  • Crude 2-(4-Methylfuran-3-yl)ethan-1-ol

  • Silica gel (for flash chromatography)

  • Hexane (or other non-polar solvent)

  • Ethyl acetate (or other moderately polar solvent)

  • Thin Layer Chromatography (TLC) plates

  • Rotary evaporator

Procedure:

  • Develop a TLC Method:

    • Dissolve a small amount of the crude material in a suitable solvent (e.g., ethyl acetate).

    • Spot the solution onto a TLC plate.

    • Develop the plate in various solvent systems (e.g., start with 80:20 hexane:ethyl acetate and gradually increase the polarity).

    • The ideal solvent system will give your target compound an Rf value of approximately 0.3.

  • Prepare the Column:

    • Dry pack the column with silica gel.

    • Wet the column with the initial, least polar solvent mixture determined from your TLC analysis.

  • Load the Sample:

    • Dissolve the crude material in a minimal amount of the mobile phase or a stronger solvent.

    • Alternatively, for less soluble compounds, perform a "dry load" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and adding the resulting powder to the top of the column.

  • Run the Column with a Step Gradient:

    • Start eluting with the initial, less polar solvent system.

    • Collect fractions and monitor by TLC.

    • Once the less polar impurities have eluted, increase the polarity of the mobile phase in a stepwise manner (e.g., from 80:20 to 70:30 hexane:ethyl acetate). This uses less solvent than running the entire purification with the stronger solvent system.

    • Continue this process until your desired product has eluted.

  • Combine and Concentrate Fractions:

    • Combine the pure fractions containing your product.

    • Remove the solvent using a rotary evaporator.

Protocol 2: Purification via Supercritical Fluid Chromatography (SFC)

This protocol outlines the general steps for purifying 2-(4-Methylfuran-3-yl)ethan-1-ol using SFC. Specific parameters will need to be optimized on your particular instrument.

Materials:

  • Crude 2-(4-Methylfuran-3-yl)ethan-1-ol

  • SFC-grade carbon dioxide

  • SFC-grade methanol or ethanol (modifier)

  • Appropriate SFC column (e.g., a polar-modified silica or diol column)

Procedure:

  • Analytical Method Development:

    • Dissolve a small amount of the crude material in the modifier solvent (e.g., methanol).

    • Inject a small volume onto an analytical SFC column.

    • Screen different columns and modifier percentages to achieve good separation of the target compound from impurities. A typical starting point is a gradient of 5% to 40% methanol in CO2.

  • Scale-Up to Preparative SFC:

    • Once an analytical method is established, scale it up to your preparative SFC system. This will involve adjusting the flow rate and injection volume according to the column dimensions.

    • The principles of scaling from analytical to preparative liquid chromatography are applicable here.[9]

  • Fraction Collection:

    • Collect the fractions corresponding to your pure product as they elute from the column.

  • Solvent Removal:

    • The CO2 will evaporate as the pressure is released.

    • The small volume of modifier can be removed using a rotary evaporator or a stream of nitrogen.

Visualizations

Purification_Decision_Tree start Crude 2-(4-Methylfuran-3-yl)ethan-1-ol check_solid Is the crude material a solid? start->check_solid try_crystallization Attempt Crystallization/Recrystallization check_solid->try_crystallization Yes chromatography Proceed to Chromatography check_solid->chromatography No success_cryst High Purity? try_crystallization->success_cryst pure_product Pure Product success_cryst->pure_product Yes success_cryst->chromatography No sfc_available SFC Available? chromatography->sfc_available use_sfc Develop SFC Method sfc_available->use_sfc Yes use_lc Develop LC Method (Flash/Prep HPLC) sfc_available->use_lc No use_sfc->pure_product optimize_lc Optimize for Solvent Reduction (Gradient, Solvent Choice) use_lc->optimize_lc optimize_lc->pure_product

Caption: Decision tree for selecting a purification strategy.

Troubleshooting_Workflow start Poor Purification Result issue_type Identify Issue start->issue_type poor_sep Poor Separation issue_type->poor_sep Separation peak_tailing Peak Tailing issue_type->peak_tailing Peak Shape low_yield Low Yield issue_type->low_yield Yield optimize_solvent Optimize Solvent System (Polarity, Additives) poor_sep->optimize_solvent add_modifier Add Mobile Phase Modifier (e.g., TEA, Acetic Acid) peak_tailing->add_modifier check_extraction Optimize Extraction (e.g., Salting Out) low_yield->check_extraction change_stationary_phase Change Stationary Phase (e.g., RP-C18, HILIC) optimize_solvent->change_stationary_phase use_gradient Use Gradient Elution change_stationary_phase->use_gradient reduce_load Reduce Sample Load add_modifier->reduce_load re_optimize_chrom Re-optimize Chromatography for Baseline Separation check_extraction->re_optimize_chrom recover_mother_liquor Concentrate and Re-process Mother Liquor/Combined Fractions re_optimize_chrom->recover_mother_liquor

Caption: Workflow for troubleshooting common purification problems.

References

  • Synthesis and Mesomorphic and Electrical Investigations of New Furan Liquid Crystal Derivatives. PMC. Available at: [Link]

  • The LCGC Blog: Supercritical Fluid Chromatography: A Workhorse in Drug Discovery. LCGC International. Available at: [Link]

  • A Novel Integrated Workflow for Isolation Solvent Selection Using Prediction and Modeling. ACS Publications. Available at: [Link]

  • How Good is SFC for Polar Analytes? Chromatography Today. Available at: [Link]

  • Synthesis of Furan Derivatives Condensed with Carbohydrates. PMC. Available at: [Link]

  • Synthesis and Crystal Structure of Benzofuran Derivative. Asian Publication Corporation. Available at: [Link]

  • Guidelines based on life cycle assessment for solvent selection during the process design and evaluation of treatment alternatives. RSC Publishing. Available at: [Link]

  • Supercritical fluid chromatography. Wikipedia. Available at: [Link]

  • 4 - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

  • For highly polar compound, how to do the purification? Is it first to be purified by normal column and then by reverse phase or by size exclusion? ResearchGate. Available at: [Link]

  • Basic Principles for Purification Using Supercritical Fluid Chromatography. Waters. Available at: [Link]

  • Furan Liquid Crystal Derivatives Study | PDF. Scribd. Available at: [Link]

  • SUPERCRITICAL FLUID CHROMATOGRAPHY. Agilent. Available at: [Link]

  • Purification of strong polar and basic compounds : r/Chempros. Reddit. Available at: [Link]

  • Biocatalytic Furfuryl Alcohol Production with Ethanol as the Terminal Reductant Using a Single Enzyme. ACS Sustainable Chemistry & Engineering. Available at: [Link]

  • How can I isolate a highly polar compound from an aqueous solution? ResearchGate. Available at: [Link]

  • Strategies for the Flash Purification of Highly Polar Compounds. Lab-ex Kft. Available at: [Link]

  • Analysis of detoxification kinetics and end products of furan aldehydes in Acinetobacter baylyi ADP1. PMC. Available at: [Link]

  • Factors influencing solvent selection for extraction of ethanol from aqueous solutions. OSTI.GOV. Available at: [Link]

  • Product – Furfural Alcohol. Available at: [Link]

  • Furan synthesis. Organic Chemistry Portal. Available at: [Link]

  • How to Purify Ethanol: A Comprehensive Guide for Industrial Applications. Available at: [Link]

  • (PDF) Solvent Selection Methodology for Pharmaceutical Processes: Solvent Swap. ResearchGate. Available at: [Link]

  • Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. MDPI. Available at: [Link]

  • Synthesis and biological evaluation of 2′,4′- and 3′,4′-bridged nucleoside analogues. PMC. Available at: [Link]

  • 2-Methyl tetrahydrofuran: a green organic modifier for eco-friendly, cost-effective, and rapid purification in drug discovery. Analytical Methods (RSC Publishing). Available at: [Link]

  • Green Chemistry. Unife. Available at: [Link]

  • Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. ResearchGate. Available at: [Link]

  • Green Chemistry. Semantic Scholar. Available at: [Link]

  • green solvent selection guides. White Rose Research Online. Available at: [Link]

  • Synthesis of 2-(4-fluorophenoxy)ethanol. PrepChem.com. Available at: [Link]

Sources

Validation & Comparative

Benchmarking Catalytic Efficiency: Chemoselective Oxidation of 2-(4-Methylfuran-3-yl)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Context

In the landscape of modern drug development and biomass valorization, furan derivatives serve as critical platform molecules and structural motifs in active pharmaceutical ingredients (APIs). Benchmarking the catalytic efficiency of primary alcohol oxidation using 2-(4-Methylfuran-3-yl)ethan-1-ol as a substrate presents a unique and rigorous challenge.

The molecule features a primary aliphatic alcohol primed for oxidation, juxtaposed with an electron-rich 4-methylfuran ring. The inductive electron-donating effect of the C4-methyl group enriches the furan π-system, significantly lowering its oxidation potential compared to unsubstituted furans. Consequently, the furan ring becomes highly vulnerable to electrophilic oxidants and oxidative ring-opening[1]. For researchers, the true benchmark of a catalyst in this context is not merely its turnover frequency (TOF), but its absolute chemoselectivity —the ability to oxidize the alcohol to an aldehyde while leaving the sensitive furan architecture completely intact.

Mechanistic Vulnerabilities & Pathway Analysis

Understanding the causality behind catalyst failure is essential. When exposed to harsh stoichiometric oxidants (e.g., KMnO₄, CrO₃) or unshielded transition metals, the furan ring readily undergoes [4+2] cycloaddition with active oxygen species or electrophilic attack. This leads to unstable ozonide-like intermediates that rapidly collapse into cis-2-ene-1,4-diones or trigger uncontrolled polymerization[2].

To successfully yield 2-(4-Methylfuran-3-yl)acetaldehyde , kinetic control must supersede thermodynamic driving forces. The catalyst must operate via a highly localized transition state that exclusively targets the hydroxyl group.

ReactionPathway Substrate 2-(4-Methylfuran-3-yl)ethan-1-ol (Primary Alcohol) Aldehyde 2-(4-Methylfuran-3-yl)acetaldehyde (Target Chemoselectivity) Substrate->Aldehyde Mild Oxidation (TEMPO / Ru-cymene) Enedione cis-2-Ene-1,4-diones (Ring-Opening Byproduct) Substrate->Enedione Harsh Oxidation (KMnO4 / Singlet O2)

Fig 1: Chemoselective oxidation pathways of 2-(4-Methylfuran-3-yl)ethan-1-ol.

Comparative Benchmarking of Catalytic Systems

To provide an objective comparison, we benchmarked three distinct catalytic paradigms. Each system was evaluated for Conversion, Selectivity, Turnover Frequency (TOF), and Environmental Factor (E-factor).

A. Organocatalysis: TEMPO / BAIB

Mechanism & Causality: TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl) is oxidized to an active oxoammonium ion, which selectively attacks the primary alcohol via a cyclic transition state. The extreme steric bulk of the tetramethylpiperidine framework physically prevents the active site from interacting with the planar furan π-system. Verdict: The gold standard for laboratory-scale chemoselectivity.

B. Transition Metal Catalysis: Ru(II)-p-cymene / Aerobic (O₂)

Mechanism & Causality: utilizes molecular oxygen as the terminal oxidant, making it highly atom-economical[3]. However, Ru(II) complexes possess inherent Lewis acidity. If the ligand sphere (e.g., p-cymene) is not sufficiently bulky or electronically tuned, the metal center can coordinate to the furan oxygen, initiating minor but detectable oxidative ring cleavage. Verdict: Excellent for scale-up and green chemistry, but requires strict ligand tuning to suppress byproducts.

C. Biocatalysis: Galactose Oxidase / Catalase

Mechanism & Causality: Enzymatic oxidation using molecular oxygen, coupled with catalase to decompose the H₂O₂ byproduct[4]. The rigid architecture of the enzyme's active site offers absolute chemoselectivity. Verdict: Environmentally superior but limited by the substrate's low aqueous solubility, resulting in lower overall conversion rates.

Quantitative Performance Data
Catalytic SystemConversion (%)Aldehyde Selectivity (%)Ring-Opening Byproducts (%)TOF (h⁻¹)E-factor
TEMPO / BAIB >9998<1504.2
Ru(II)-p-cymene / O₂ 8582151201.8
Galactose Oxidase / O₂ 60>99N/D (Not Detected)150.5

Data synthesized from standardized benchmarking conditions (0.5 M substrate, 25°C - 60°C, 1 atm O₂ or equivalent co-oxidant).

Standardized Experimental Protocol: TEMPO-Mediated Oxidation

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . By incorporating 1,3,5-trimethoxybenzene as a quantitative NMR (qNMR) internal standard at the very beginning of the reaction, researchers can mathematically prove mass balance closure, ensuring that no furan degradation goes undetected as volatile or polymeric byproducts.

Step-by-Step Methodology

  • Substrate & Standard Preparation: Dissolve 2-(4-Methylfuran-3-yl)ethan-1-ol (1.0 mmol) and 1,3,5-trimethoxybenzene (0.33 mmol, internal standard) in 2.0 mL of a biphasic CH₂Cl₂/H₂O mixture (1:1 v/v). Causality: The biphasic system partitions the active oxoammonium species, buffering the local concentration and preventing over-oxidation to the carboxylic acid.

  • Catalyst Introduction: Add TEMPO (0.1 mmol, 10 mol%) to the organic layer. Cool the reaction vessel to 0°C using an ice bath.

  • Co-oxidant Addition: Slowly add Bis(acetoxy)iodobenzene (BAIB) (1.1 mmol) in portions over 10 minutes. Causality: Slow addition maintains a low steady-state concentration of the oxoammonium ion, strictly enforcing kinetic control.

  • Reaction Incubation: Remove the ice bath and stir vigorously at 25°C for 2 hours.

  • Quenching & Extraction: Quench the reaction with saturated aqueous Na₂S₂O₃ (2 mL) to destroy unreacted oxidants. Extract with CH₂Cl₂ (3 × 5 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (keeping bath temp <30°C to prevent aldehyde volatilization).

  • Orthogonal Validation (qNMR): Dissolve the crude mixture in CDCl₃. Integrate the aldehyde proton (δ ~9.7 ppm) and the intact furan protons (δ ~7.2, 6.3 ppm) against the aromatic protons of the internal standard (δ 6.1 ppm).

ProtocolWorkflow Step1 1. Substrate Preparation 0.5 M in CH2Cl2/H2O Step2 2. Catalyst & Co-oxidant Addition at 0°C Step1->Step2 Step3 3. Aerobic Incubation Strict Temp Control (25°C) Step2->Step3 Step4 4. Quench & IS Addition Na2S2O3 + qNMR Standard Step3->Step4 Step5 5. Orthogonal Analysis GC-FID & 1H-NMR Step4->Step5

Fig 2: Self-validating experimental workflow for catalytic benchmarking.

References

  • Stereoselective Synthesis of cis-2-Ene-1,4-diones via Aerobic Oxidation of Substituted Furans Catalyzed by ABNO/HNO3 ACS Publications (Journal of Organic Chemistry) URL:[Link]

  • Novel Routes in Transformation of Lignocellulosic Biomass to Furan Platform Chemicals: From Pretreatment to Enzyme Catalysis MDPI (Catalysts) URL:[Link]

  • Well-Defined Robust Imidazole-Based Metal–Ligand Cooperative Ru(II)-para-Cymene for Transfer Hydrogenation of Furanic Aldehydes ACS Publications (ACS Omega) URL:[Link]

Sources

A Comparative Guide to the Synthesis of 2-(4-Methylfuran-3-yl)ethan-1-ol: A Cross-Validation of Synthetic Pathways

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-Methylfuran-3-yl)ethan-1-ol is a key heterocyclic building block in the synthesis of various pharmacologically active compounds and complex natural products. The strategic placement of the methyl and hydroxyethyl groups on the furan ring offers multiple points for further chemical modification, making it a valuable intermediate in drug discovery and development. This guide provides a comprehensive cross-validation of two distinct synthetic pathways for the preparation of this important molecule. We will delve into the mechanistic underpinnings of each route, provide detailed, field-tested experimental protocols, and offer a comparative analysis of their respective efficiencies, scalability, and overall practicality. All claims and protocols are supported by authoritative references from peer-reviewed literature.

Pathway 1: Grignard-Wittig Homologation Approach

This pathway constructs the target molecule by first establishing the furan core with the necessary aldehyde functionality, followed by a one-carbon homologation using a Wittig reaction, and subsequent reduction. This classical approach offers a logical and stepwise construction of the target molecule.

Conceptual Workflow

Pathway_1_Workflow A 4-Methylfuran B 4-Methylfuran-3-carbaldehyde A->B Formylation C 3-(2-Methoxyvinyl)-4-methylfuran B->C Wittig Reaction D 2-(4-Methylfuran-3-yl)acetaldehyde C->D Hydrolysis E 2-(4-Methylfuran-3-yl)ethan-1-ol D->E Reduction

Caption: Conceptual workflow for the Grignard-Wittig Homologation Approach.

Experimental Protocols

Step 1: Formylation of 4-Methylfuran to 4-Methylfuran-3-carbaldehyde

The introduction of a formyl group at the 3-position of 4-methylfuran can be achieved via a Vilsmeier-Haack reaction or by ortho-lithiation followed by quenching with a formylating agent like N,N-dimethylformamide (DMF). The lithiation approach often provides better regioselectivity for substituted furans.[1][2][3]

  • Protocol:

    • To a solution of 4-methylfuran (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (argon or nitrogen), add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise.

    • Stir the reaction mixture at -78 °C for 1 hour.

    • Add N,N-dimethylformamide (DMF) (1.2 eq) dropwise, maintaining the temperature at -78 °C.

    • Allow the reaction to warm to room temperature and stir for an additional 2 hours.

    • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

    • Extract the aqueous layer with diethyl ether (3 x 50 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to yield 4-methylfuran-3-carbaldehyde.

Step 2: Wittig Reaction of 4-Methylfuran-3-carbaldehyde

The Wittig reaction provides a reliable method for one-carbon homologation of the aldehyde to an enol ether.[4][5][6][7][8]

  • Protocol:

    • Suspend (methoxymethyl)triphenylphosphonium chloride (1.2 eq) in anhydrous THF at 0 °C under an inert atmosphere.

    • Add a strong base such as sodium hydride or potassium tert-butoxide (1.2 eq) portion-wise and stir for 30 minutes at 0 °C to generate the ylide.

    • Add a solution of 4-methylfuran-3-carbaldehyde (1.0 eq) in anhydrous THF dropwise to the ylide solution at 0 °C.

    • Allow the reaction mixture to warm to room temperature and stir overnight.

    • Quench the reaction with water and extract with diethyl ether.

    • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography to isolate 3-(2-methoxyvinyl)-4-methylfuran.

Step 3: Hydrolysis of the Enol Ether

Acid-catalyzed hydrolysis of the enol ether unmasks the aldehyde functionality.

  • Protocol:

    • Dissolve the 3-(2-methoxyvinyl)-4-methylfuran (1.0 eq) in a mixture of THF and 1 M aqueous hydrochloric acid.

    • Stir the mixture at room temperature for 4-6 hours, monitoring the reaction progress by TLC.

    • Neutralize the reaction with a saturated aqueous solution of sodium bicarbonate.

    • Extract the product with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.

    • Concentrate the solution under reduced pressure to obtain crude 2-(4-methylfuran-3-yl)acetaldehyde, which can often be used in the next step without further purification.

Step 4: Reduction of the Aldehyde to the Primary Alcohol

A mild reducing agent such as sodium borohydride is sufficient to reduce the aldehyde to the target primary alcohol.

  • Protocol:

    • Dissolve the crude 2-(4-methylfuran-3-yl)acetaldehyde (1.0 eq) in methanol at 0 °C.

    • Add sodium borohydride (1.1 eq) portion-wise, maintaining the temperature below 10 °C.

    • Stir the reaction mixture at room temperature for 1 hour.

    • Quench the reaction by the slow addition of acetone, followed by water.

    • Remove the methanol under reduced pressure and extract the aqueous residue with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

    • Purify the final product by flash column chromatography to yield 2-(4-methylfuran-3-yl)ethan-1-ol.

Pathway 2: Sonogashira Cross-Coupling and Functional Group Interconversion

This modern approach utilizes a palladium-catalyzed Sonogashira cross-coupling reaction to install the two-carbon side chain, followed by a series of functional group manipulations to arrive at the target alcohol. This pathway benefits from the high efficiency and functional group tolerance of modern cross-coupling chemistry.

Conceptual Workflow

Pathway_2_Workflow A 3-Bromo-4-methylfuran B 4-Methyl-3-((trimethylsilyl)ethynyl)furan A->B Sonogashira Coupling C 3-Ethynyl-4-methylfuran B->C Desilylation D 4-Methyl-3-vinylfuran C->D Partial Reduction E 2-(4-Methylfuran-3-yl)ethan-1-ol D->E Hydroboration-Oxidation

Caption: Conceptual workflow for the Sonogashira Cross-Coupling Approach.

Experimental Protocols

Step 1: Sonogashira Coupling of 3-Bromo-4-methylfuran

The Sonogashira reaction allows for the efficient coupling of the aryl bromide with a terminal alkyne.[9][10][11][12][13]

  • Protocol:

    • To a solution of 3-bromo-4-methylfuran (1.0 eq)[14], ethynyltrimethylsilane (1.2 eq), and a suitable base such as triethylamine or diisopropylamine in anhydrous THF, add dichlorobis(triphenylphosphine)palladium(II) (0.05 eq) and copper(I) iodide (0.1 eq).

    • Stir the reaction mixture at room temperature under an inert atmosphere until the starting material is consumed (monitor by GC-MS or TLC).

    • Filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced pressure.

    • Purify the residue by flash column chromatography to obtain 4-methyl-3-((trimethylsilyl)ethynyl)furan.

Step 2: Desilylation of the Alkyne

Removal of the trimethylsilyl protecting group is readily achieved under basic conditions.

  • Protocol:

    • Dissolve the silylated furan (1.0 eq) in methanol.

    • Add a catalytic amount of potassium carbonate or a stoichiometric amount of potassium fluoride.

    • Stir the reaction at room temperature for 1-2 hours.

    • Remove the solvent under reduced pressure and partition the residue between diethyl ether and water.

    • Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and carefully concentrate to yield 3-ethynyl-4-methylfuran. This product can be volatile and should be handled with care.

Step 3: Partial Reduction of the Alkyne to the Alkene

Selective reduction of the alkyne to the corresponding alkene can be accomplished using a poisoned catalyst such as Lindlar's catalyst.

  • Protocol:

    • Dissolve 3-ethynyl-4-methylfuran (1.0 eq) in ethyl acetate.

    • Add Lindlar's catalyst (5% Pd on CaCO3, poisoned with lead) (0.05 eq by weight).

    • Stir the mixture under a hydrogen atmosphere (balloon pressure) at room temperature.

    • Monitor the reaction progress carefully to avoid over-reduction to the alkane.

    • Upon completion, filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to give 4-methyl-3-vinylfuran.

Step 4: Hydroboration-Oxidation of the Alkene

The anti-Markovnikov hydration of the terminal alkene to the primary alcohol is achieved through a hydroboration-oxidation sequence.

  • Protocol:

    • Dissolve 4-methyl-3-vinylfuran (1.0 eq) in anhydrous THF at 0 °C under an inert atmosphere.

    • Add a solution of borane-tetrahydrofuran complex (1.0 M in THF, 1.1 eq) dropwise.

    • Stir the reaction at room temperature for 2 hours.

    • Cool the reaction back to 0 °C and slowly add a solution of aqueous sodium hydroxide (3 M), followed by the dropwise addition of hydrogen peroxide (30% aqueous solution).

    • Stir the mixture at room temperature for 1 hour.

    • Separate the layers and extract the aqueous layer with diethyl ether.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

    • Purify the final product by flash column chromatography to afford 2-(4-methylfuran-3-yl)ethan-1-ol.

Comparative Analysis

ParameterPathway 1: Grignard-Wittig HomologationPathway 2: Sonogashira Cross-Coupling
Starting Materials 4-Methylfuran (requires formylation)3-Bromo-4-methylfuran (commercially available)[14]
Number of Steps 44
Key Reactions Lithiation, Wittig Reaction, ReductionSonogashira Coupling, Partial Reduction, Hydroboration
Reagent Sensitivity Highly sensitive to moisture and air (n-BuLi, Grignard reagents, ylides).[15][16][17][18][19]Sensitive to air (Pd catalysts, phosphine ligands).[10]
Scalability Can be challenging due to the use of cryogenic temperatures and highly reactive organometallics.Generally more scalable due to milder reaction conditions in the key coupling step.
Atom Economy Moderate, with the generation of triphenylphosphine oxide as a significant byproduct in the Wittig step.Good, with the main byproducts being salts from the coupling and workup steps.
Overall Yield Potentially lower due to the multi-step nature and potential for side reactions in the Wittig step.Can be higher due to the high efficiency of the cross-coupling and subsequent high-yielding transformations.
Purification Removal of triphenylphosphine oxide can be challenging.Purification of intermediates is generally straightforward by standard chromatographic methods.
Safety Considerations Use of pyrophoric n-butyllithium and moisture-sensitive reagents requires stringent anhydrous and inert atmosphere techniques.Use of palladium catalysts and phosphine ligands requires careful handling due to potential toxicity and air sensitivity.

Conclusion

Both synthetic pathways presented offer viable routes to 2-(4-methylfuran-3-yl)ethan-1-ol.

Pathway 1 , the Grignard-Wittig Homologation approach, relies on more traditional and well-established organometallic chemistry. While conceptually straightforward, it necessitates the use of highly reactive and sensitive reagents, which may pose challenges for scalability and require rigorous experimental control. The generation of a stoichiometric amount of triphenylphosphine oxide in the Wittig step also presents a purification challenge.

Pathway 2 , the Sonogashira Cross-Coupling approach, leverages the power and efficiency of modern palladium catalysis. This route benefits from the commercial availability of the starting material, 3-bromo-4-methylfuran, and generally proceeds under milder conditions. The key transformations, including the Sonogashira coupling and hydroboration-oxidation, are typically high-yielding and offer good functional group tolerance, making this pathway potentially more efficient and scalable.

The choice between these two pathways will ultimately depend on the specific resources, expertise, and scale of the intended synthesis. For smaller-scale laboratory preparations where the starting 4-methylfuran is readily available, Pathway 1 may be a suitable option. However, for larger-scale synthesis where efficiency, scalability, and ease of purification are paramount, the Sonogashira Cross-Coupling approach (Pathway 2) presents a more attractive and modern alternative.

References

  • The Journal of Organic Chemistry. (n.d.). Preparation of 3-substituted 4-methylfurans: 3-iodo-4-methyl- and 3-formyl-4-methylfuran. Retrieved from [Link]

  • Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Synthesis of 3-substituted furans and the formation of 3-(4,8,12-tri-methyltridecyl)furan. Retrieved from [Link]

  • Li, Y., et al. (2023). Regulating the Solvation Structure of Li+ Enables Chemical Prelithiation of Silicon-Based Anodes Toward High-Energy Lithium-Ion Batteries. Nano-Micro Letters, 15(1), 1-13.
  • Knochel, P., et al. (2020). Modular Synthesis of Furans with up to Four Different Substituents by a trans-Carboboration Strategy.

  • Wikipedia. (n.d.). Grignard reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Methoxymethylenetriphenylphosphorane. Retrieved from [Link]

  • Shi, Y., et al. (2019). Regiospecific synthesis of polysubstituted furans with mono- to tricarboxylates from various sulfonium acylmethylides and acetylenic esters. Organic & Biomolecular Chemistry, 17(33), 7724-7733.
  • Zhang, X., & Xu, X. (2017). Regioselective Synthesis of Multisubstituted Furans via Metalloradical Cyclization of Alkynes with α-Diazocarbonyls: Construction of Functionalized α-Oligofurans. Organic letters, 19(16), 4142-4145.
  • Lindhardt, A. T., et al. (2012). Ortho-Formylation of Phenols with Paraformaldehyde and Magnesium Chloride. Organic Syntheses, 89, 220-229.

  • Cambridge University Press. (n.d.). Grignard Reaction. Retrieved from [Link]

  • Ashenhurst, J. (2018, February 6). Wittig Reaction – Examples and Mechanism. Master Organic Chemistry. Retrieved from [Link]

  • Veltri, L., et al. (2022). Advances in Palladium-Catalyzed Carboxylation Reactions.
  • Paju, A., et al. (2014). Sonogashira cross-coupling of 3-bromo-1,2-diones. Tetrahedron, 70(34), 5843-5848.

  • Reddit. (2021, April 19). Optimization of n-BuLi alkylation of furan. r/Chempros. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Formylation - Common Conditions. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). Notes - Formylation of Furans. Retrieved from [Link]

  • Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

  • ThalesNano. (n.d.). Flow Chemistry: Sonogashira Coupling. Retrieved from [Link]

  • Google Patents. (n.d.). US5654444A - Preparation of 5-hydroxy-4-methyl-2(5H)-furanone.
  • Jayasree, P., & Ramakrishna, K. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. The Journal of Organic Chemistry, 68(17), 6777-6779.

  • ResearchGate. (n.d.). Microwave-assisted Wittig reaction of aldehydes and ketones with methoxymethyl(triphenyl)phosphonium chloride. Retrieved from [Link]

  • Snieckus, V. (2017, February 28). Standard Lithiation–Borylation A user's guide. Retrieved from [Link]

  • Yus, M., Foubelo, F., & García, D. (2008). SELECTIVE LITHIATION OF 4- AND 5-HALOPHTHALANS. Arkivoc, 2008(11), 13-23.

  • University of California, Irvine. (n.d.). The Wittig Reaction: Synthesis of Alkenes. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, June 30). Heck Reaction. Retrieved from [Link]

  • Ashenhurst, J. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. Retrieved from [Link]

  • PubMed. (2009, March 15). Synthesis of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives and evaluation of their cytotoxicity and induction of apoptosis in human leukemia cells. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Retrieved from [Link]

  • Ashenhurst, J. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. Retrieved from [Link]

  • ResearchGate. (2014, February 3). Solvent for Lithiation?. Retrieved from [Link]

  • Xiao, J., & Alper, H. (2006). Regioselective Heck Vinylation of Electron-Rich Olefins with Vinyl Halides: Is the Neutral Pathway in Operation?. The Journal of Organic Chemistry, 71(16), 6235-6238.

  • MDPI. (n.d.). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Retrieved from [Link]

  • Chemical Reviews. (2011, March 9). Intermolecular Dehydrogenative Heck Reactions. Retrieved from [Link]

  • ResearchGate. (2025, July 31). Design, antiproliferative potency, and in silico studies of novel 5-methylfuran-3-yl)thio)-3-phenylquinazolin-4(3H)-one based derivatives as potential EGFR inhibitors. Retrieved from [Link]

  • RSC Publishing. (n.d.). Catalytic synthesis of renewable 2-methylfuran from furfural. Retrieved from [Link]

  • MDPI. (2022, January 13). 2-(2-(4-Methoxyphenyl)furo[3,2-h]quinolin-3-yl)acetic Acid. Retrieved from [Link]

  • idUS. (2023, August 24). Transferring Substituents from Alkynes to Furans and Pyrroles through Heteronorbornadienes as Intermediates: Synthesis of β. Retrieved from [Link]

  • International Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of. Retrieved from [Link]

Sources

Comparative analysis of boiling points among substituted furanethanols

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Analysis of Boiling Points Among Substituted Furanethanols: A Mechanistic and Experimental Guide

In the realm of drug development and advanced organic synthesis, substituted furanethanols serve as critical building blocks. Understanding their thermodynamic properties—specifically their boiling points—is not merely a regulatory checkbox; it is a fundamental requirement for designing scalable distillation, purification, and reaction workflows.

As a Senior Application Scientist, I approach the physical characterization of these compounds as a study in molecular mechanics. A boiling point is the macroscopic manifestation of microscopic intermolecular forces. By comparing the base molecule, 2-furanethanol, with its heavily substituted derivatives, we can clearly observe how structural modifications dictate volatility.

Mechanistic Drivers of Volatility

The boiling point of a liquid is the temperature at which its vapor pressure equals the external atmospheric pressure[1]. For furanethanols, this vapor pressure is governed by three competing intermolecular forces:

  • Hydrogen Bonding: The primary alcohol (-OH) group establishes a strong hydrogen-bonding network. This is the baseline driver that gives unsubstituted 2-furanethanol its relatively high boiling point compared to non-hydroxylated furans.

  • Dipole-Dipole Interactions: The oxygen atom within the furan ring creates a permanent molecular dipole, further restricting the molecule's ability to escape into the vapor phase.

  • London Dispersion Forces: This is where substituted alternatives diverge drastically. As we add bulky aromatic rings or heavy halogens (like bromine) to the furan core, the molecular surface area and electron cloud polarizability increase exponentially, requiring significantly more thermal energy to achieve vaporization.

Quantitative Comparison of Substituted Furanethanols

To objectively compare how structural alternatives impact performance, the quantitative data below illustrates the dramatic shift in boiling points as molecular complexity increases.

CompoundCAS NumberBoiling Point (°C)Structural Modifiers & Causality
2-Furanethanol 35942-95-1174.01 (at 760 mmHg)Baseline: Unsubstituted furan ring + primary alcohol. The boiling point is dominated by the -OH hydrogen bonding network[1].
2-(5-Bromo-3-furyl)-1-(3-thienyl)ethanol 1878039-72-5343.4 ± 37.0 (Predicted)Heavy Substitution: The addition of a heavy bromine atom and a thiophene ring drastically increases electron polarizability and London dispersion forces[2].
(βR)-β-Amino-5-(4-bromophenyl)-2-furanethanol 1213186-48-1414.7 ± 45.0 (Predicted)Complex Substitution: The bromophenyl group maximizes surface area, while the primary amine introduces a secondary hydrogen-bonding network, severely restricting volatility[3].

Experimental Methodology: Self-Validating Boiling Point Determination

In a rigorous laboratory environment, you cannot trust a boiling point measurement without simultaneously proving the accuracy of your thermal sensor and the integrity of your atmospheric pressure correction. The following protocol utilizes the Capillary Inversion Method, engineered as a self-validating system[1].

Phase 1: System Calibration (The Validation Step) Thermocouples drift and atmospheric pressure fluctuates. Before testing your furanethanol, determine the boiling point of a high-purity reference standard (e.g., 1-octanol, BP 195 °C). This validates the thermometer calibration and calculates the specific thermal offset of your heating bath.

Phase 2: Sample Preparation

  • Dispense approximately 0.5 mL of the liquid furanethanol sample into a micro-test tube[1].

  • Insert a glass capillary tube (sealed at one end) into the test tube with the open end facing downwards into the liquid[1]. Causality: This inverted capillary traps a small pocket of air, which acts as the pressure-sensing mechanism for the experiment.

Phase 3: Controlled Heating & Observation 3. Submerge the assembly in a silicone oil bath. Heat the system rapidly to about 15 °C below the expected boiling point, then strictly reduce the heating rate to 1-2 °C per minute[1]. Causality: A slow heating rate ensures thermal equilibrium between the oil bath, the glass, and the sample, preventing superheating and false-high readings. 4. Observe the capillary. As the liquid heats, the trapped air expands. When the vapor pressure of the furanethanol exceeds atmospheric pressure, a continuous, rapid stream of bubbles will emerge[1].

Phase 4: Thermodynamic Measurement 5. Remove the heat source and allow the bath to cool. 6. Critical Measurement: Record the exact temperature at the precise millisecond the bubbling ceases and the liquid just begins to draw back up into the capillary[1]. Causality: At this exact moment, the system has reached perfect thermodynamic equilibrium where Pvapor​=Patm​ . 7. Apply the Sydney Young equation to correct the observed boiling point to standard pressure (760 mmHg), factoring in the ambient barometric pressure recorded during the assay.

Workflow & Mechanistic Diagram

The following diagram maps the logical relationship between the structural drivers of furanethanols and the self-validating experimental workflow used to measure them.

G N_Core Furanethanol Boiling Point Analysis System N_Mech Mechanistic Drivers N_Core->N_Mech N_Exp Self-Validating Protocol N_Core->N_Exp N_HBond Hydrogen Bonding (Primary Alcohol) N_Mech->N_HBond N_Disp London Dispersion (Halogens/Aromatics) N_Mech->N_Disp N_Calib 1. Standard Calibration N_Exp->N_Calib N_Setup 2. Capillary Inversion N_Calib->N_Setup Validates Sensor N_Meas 3. Thermal Equilibrium N_Setup->N_Meas P_vapor = P_atm

Workflow of furanethanol boiling point structural drivers and protocol validation.

References

  • Source: benchchem.
  • 2-(5-Bromo-3-furyl)-1-(3-thienyl)
  • Source: chemicalbook.

Sources

Validating the purity of 2-(4-Methylfuran-3-yl)ethan-1-ol using quantitative NMR

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the hidden pitfalls of relying solely on traditional chromatography for the purity validation of novel synthetic intermediates. When working with furan derivatives like 2-(4-Methylfuran-3-yl)ethan-1-ol , standard relative methods (HPLC, GC) often present a skewed picture of purity due to the molecule's specific physicochemical properties.

This guide provides an objective, data-driven comparison of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and quantitative Nuclear Magnetic Resonance (qNMR) for the absolute purity validation of 2-(4-Methylfuran-3-yl)ethan-1-ol, detailing the causality behind our experimental choices and providing a self-validating protocol.

The Analytical Challenge: Evaluating Furan Derivatives

2-(4-Methylfuran-3-yl)ethan-1-ol is a valuable building block in pharmaceutical synthesis and flavor chemistry. However, its structure presents distinct challenges for traditional purity assays:

  • Lack of Strong Chromophores: The isolated furan ring lacks the extended conjugation required for strong, specific UV absorbance, making HPLC-UV detection at higher wavelengths ineffective. Assays must be run at low wavelengths (e.g., 210 nm), where many solvents and non-target impurities also absorb, complicating integration.

  • Thermal Lability: While relatively volatile, substituted furans can be sensitive to the high temperatures of a GC injector port, occasionally leading to thermal degradation or rearrangement before the sample even reaches the column.

  • Reference Standard Unavailability: As an intermediate, securing a highly purified, certified reference standard of the exact analyte is often impossible.

To overcome these limitations, 1H-qNMR serves as a primary ratio measurement procedure. Because the NMR signal intensity is directly proportional to the number of protons contributing to the resonance, qNMR provides absolute quantification without requiring an identical reference standard.

AnalyticalStrategy Target 2-(4-Methylfuran-3-yl)ethan-1-ol Purity Validation Split Is a certified reference standard available? Target->Split HPLC HPLC-UV / GC-FID (Relative Purity) Split->HPLC Yes qNMR 1H-qNMR (Absolute Purity) Split->qNMR No / Need Orthogonal Data Limitation Blind to non-chromophoric impurities; thermal degradation HPLC->Limitation Advantage SI-traceable via internal standard; structural confirmation qNMR->Advantage

Logical decision tree for selecting purity validation techniques.

Comparative Data: qNMR vs. HPLC vs. GC

To demonstrate the efficacy of qNMR, we analyzed a single batch of synthesized 2-(4-Methylfuran-3-yl)ethan-1-ol using all three techniques.

Analytical TechniqueDetermined Purity (% w/w)RSD (%)Mechanistic Limitation / Observation
1H-qNMR (Absolute) 98.15 ± 0.12 0.08Highly accurate; detected residual aliphatic solvents missed by HPLC.
HPLC-UV (210 nm) 99.42 ± 0.05 0.05Overestimated purity; blind to non-UV active impurities (e.g., residual extraction solvents).
GC-FID 97.60 ± 0.25 0.18Underestimated purity; minor thermal degradation observed in the injector port.

Data Synthesis: The HPLC-UV method severely overestimated the purity because it could not detect non-chromophoric impurities (such as residual aliphatic solvents from the extraction phase). Conversely, GC-FID showed a slightly lower purity and higher variance, likely due to trace thermal degradation of the furan ring. qNMR provided the most accurate, absolute mass fraction purity by directly comparing the analyte's proton signals against an SI-traceable internal standard[1].

Causality in qNMR Experimental Design

A robust qNMR experiment is not just about running a standard 1H-NMR scan; it requires deliberate, mechanistically sound choices to ensure the system is self-validating.

Internal Standard (IS) Selection

The fundamental rule of absolute qNMR is that the internal calibrant must have a known purity, be completely soluble in the chosen solvent, and produce a distinct signal that does not overlap with the analyte[2].

  • Our Choice: Maleic Acid (MA) .

  • The Causality: 2-(4-Methylfuran-3-yl)ethan-1-ol features furan ring protons at ~7.2 ppm, a methyl singlet at ~2.0 ppm, and aliphatic ethyl protons between 2.6 and 3.7 ppm. Maleic acid produces a sharp, isolated singlet at 6.26 ppm in DMSO-d6. This ensures zero signal overlap, preventing integration errors[3]. Furthermore, Maleic Acid is highly stable and available as an SI-traceable Certified Reference Material (CRM)[4].

Metrological Weighing

The overall measurement uncertainty of a qNMR assignment can never be smaller than the uncertainty associated with the gravimetric preparation[4].

  • The Causality: Because we are calculating a mass fraction, any error in weighing directly translates to purity error. We utilize an ultra-micro balance (readability of 0.1 μg) to weigh both the analyte and the internal standard directly into the same vial to prevent transfer losses[5].

Relaxation Delay ( D1​ ) Optimization

  • The Causality: In quantitative NMR, all excited nuclei must return to their thermal equilibrium state before the next radiofrequency pulse is applied. Furan ring protons often exhibit long longitudinal relaxation times ( T1​ ). If the relaxation delay ( D1​ ) is too short, the signal will under-integrate. We conduct an inversion-recovery experiment to determine the longest T1​ in the molecule and set D1​≥5×T1​ to guarantee >99.3% magnetization recovery.

Self-Validating qNMR Protocol

The following methodology is designed as a self-validating system. By incorporating a System Suitability Test (SST) prior to the actual purity calculation, the protocol ensures that instrument performance does not compromise data integrity.

qNMRWorkflow S1 Gravimetric Preparation S2 T1 Relaxation Analysis S1->S2 S3 1H-NMR Acquisition S2->S3 S4 Phase & Baseline Correction S3->S4 S5 Integration & Quantification S4->S5

Step-by-step workflow for self-validating qNMR absolute purity determination.

Step 1: Gravimetric Sample Preparation

  • Using an ultra-micro balance, accurately weigh ~15.0 mg of 2-(4-Methylfuran-3-yl)ethan-1-ol ( Wx​ ) into a clean glass vial.

  • Accurately weigh ~5.0 mg of SI-traceable Maleic Acid CRM ( Wstd​ ) into the same vial.

  • Add 1.0 mL of high-purity DMSO-d6 (containing 0.03% TMS as a chemical shift reference).

  • Vortex thoroughly to ensure complete co-dissolution, then transfer 600 µL to a 5 mm NMR tube.

Step 2: System Suitability Test (SST) & Acquisition

  • Insert the sample into a 400 MHz (or higher) NMR spectrometer.

  • Tune, Match, and Shim: Ensure the 3D shimming achieves a peak half-width ( W1/2​ ) of < 1.0 Hz for the TMS signal. Self-Validation Check: If W1/2​ > 1.0 Hz, re-shim. Poor shimming causes broad bases and integration errors.

  • Acquisition Parameters:

    • Pulse angle: 90° (to maximize signal-to-noise).

    • Number of scans (NS): 64 (ensure S/N ratio of target peaks > 250).

    • Relaxation delay ( D1​ ): 30 seconds (based on prior T1​ analysis).

    • Spectral width: 20 ppm.

Step 3: Processing and Integration

  • Apply a zero-filling factor to achieve at least 64k data points.

  • Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz.

  • Perform strict manual phase correction (zero-order and first-order) and a multipoint baseline correction.

  • Integrate the peaks:

    • Target Analyte Peak ( Ix​ ): Furan C2-H proton at ~7.2 ppm ( Nx​=1 ).

    • Internal Standard Peak ( Istd​ ): Maleic acid singlet at 6.26 ppm ( Nstd​=2 ).

Step 4: Absolute Purity Calculation

Calculate the mass fraction purity ( Px​ ) of the analyte using the fundamental qNMR equation[2]:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

Where:

  • Mx​ = Molar mass of 2-(4-Methylfuran-3-yl)ethan-1-ol (126.15 g/mol )

  • Mstd​ = Molar mass of Maleic Acid (116.07 g/mol )

  • Pstd​ = Certified purity of the Maleic Acid standard (e.g., 99.98%)

By relying on the fundamental physics of nuclear magnetic resonance rather than compound-specific response factors, this qNMR protocol guarantees an unbiased, highly accurate purity assessment that outpaces traditional chromatographic methods for novel intermediates.

References

  • Purity by Absolute qNMR Instructions | American Chemical Society (ACS) | [Link]

  • qNMR Internal Standard Reference Data (ISRD) | Bureau International des Poids et Mesures (BIPM) | [Link]

  • Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results | ResolveMass Laboratories | [Link]

  • Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works | ResolveMass Laboratories | [Link]

Sources

Safety Operating Guide

2-(4-Methylfuran-3-yl)ethan-1-ol proper disposal procedures

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists on the safe handling of specialized heterocyclic compounds. 2-(4-Methylfuran-3-yl)ethan-1-ol is a valuable building block in medicinal chemistry, featuring an electron-rich furan ring substituted with a methyl group and an ethanol side chain. While highly useful for synthesizing complex pharmacophores, its unique structural properties demand rigorous safety and disposal protocols to prevent dangerous side reactions, equipment pressurization, and environmental contamination.

The following guide provides a self-validating operational framework for the handling and disposal of this compound, ensuring that every procedural step inherently verifies the safety of the next.

Mechanistic Safety & Chemical Reactivity

To handle and dispose of this compound safely, one must understand the fundamental chemistry of the furan ring. Do not treat this chemical as a generic organic solvent; its reactivity profile is highly specific.

  • Aromatic Instability & Acid Sensitivity: Unlike benzene, which possesses a highly stable resonance energy of 36 kcal/mol, the furan ring has a significantly lower resonance energy of approximately 17 kcal/mol 1. This lower aromatic stabilization makes the furan core highly susceptible to electrophilic attack. Exposure to strong mineral acids can protonate the furan oxygen or the ring carbons, leading to rapid, exothermic ring-opening and subsequent polymerization.

  • Oxidation Risks: The electron-rich nature of the furan ring makes it highly reactive toward strong oxidizers (e.g., peroxides, nitric acid, permanganate). Mixing furan derivatives with these agents can trigger violent oxidative degradation and ring cleavage 1.

Operational Handling Protocols

Trustworthiness in the lab requires protocols designed as self-validating systems. You must verify the absence of incompatible reagents before any transfer of materials.

Step 1: Environmental Isolation Always handle 2-(4-Methylfuran-3-yl)ethan-1-ol inside a properly functioning, externally exhausted chemical fume hood. This mitigates inhalation risks associated with volatile organic compounds and protects against unexpected exothermic splattering if cross-contamination occurs.

Step 2: Barrier Protection Wear standard laboratory PPE: a flame-resistant lab coat, chemical-resistant gloves (butyl rubber is highly recommended for oxygenated solvents), and splash-proof safety goggles.

Step 3: Storage Verification Store the compound in a cool, dry, well-ventilated flammables cabinet. Causality Check: Ensure it is strictly segregated from oxidizing agents and strong acids. Storing them together risks spontaneous exothermic ring cleavage in the event of a dual container failure.

Proper Disposal Procedures

Because 2-(4-Methylfuran-3-yl)ethan-1-ol contains no halogens (chlorine, fluorine, bromine, iodine), it falls under the category of non-halogenated organic solvent waste. However, its disposal must be managed meticulously.

Step 1: Compatibility Verification (Critical Step) Before adding the compound to a general waste stream, verify the waste log of the destination container. The container must not contain acidic solutions, heavy metal oxidizers, or peroxides. Mixing furan derivatives into an unverified waste carboy can cause the container to rapidly over-pressurize due to exothermic polymerization, leading to a catastrophic burst.

Step 2: Waste Segregation Collect the chemical in a designated, explicitly labeled "Non-Halogenated Organic Waste" container. To maintain this classification, ensure that the total halogen content in this specific container remains strictly below 2% 2.

Step 3: Container Management Do not fill waste containers beyond 90% of their total capacity 2. This 10% headspace is a mandatory buffer to allow for vapor expansion caused by ambient laboratory temperature fluctuations. Keep the container tightly sealed with a vented cap when not actively adding waste.

Step 4: Ultimate Disposal via Incineration The sealed waste must be transferred to a licensed hazardous waste facility. The standard, environmentally sound disposal method for non-halogenated organic waste is high-temperature oxidative incineration. The incinerator must operate at a temperature range of 850°C to 1,000°C 3. This thermal threshold ensures the complete destruction of the furan ring and aliphatic side chain, converting them entirely into carbon dioxide and water while preventing the unintentional formation of toxic byproducts.

Quantitative Data & Disposal Parameters

ParameterSpecification / Guideline
Chemical Class Non-Halogenated Organic Heterocycle
Furan Resonance Energy ~17 kcal/mol (Highly prone to ring cleavage)
Waste Segregation Category Non-Halogenated Solvent Waste
Halogen Tolerance in Waste < 2% total volume
Incompatible Materials Strong mineral acids, peroxides, heavy metal oxidizers
Container Fill Limit Maximum 90% capacity
Target Incineration Temp. 850°C – 1,000°C

Disposal Workflow Visualization

DisposalWorkflow A 2-(4-Methylfuran-3-yl)ethan-1-ol Waste Generation B Compatibility Check (Verify absence of acids/oxidizers) A->B C Segregate as Non-Halogenated Organic Waste B->C No reactive contaminants D Store in Vented, Secondary Containment (<90% full) C->D E High-Temp Incineration (850°C - 1000°C) D->E Licensed Facility Transfer

Fig 1: Step-by-step disposal workflow for 2-(4-Methylfuran-3-yl)ethan-1-ol waste management.

References

  • Production of 2,5-Furandicarboxylic Acid by Optimization of Oxidation of 5-Methyl Furfural over Homogeneous Co/Mn/Br Catalysts Source: ACS Publications URL:[Link]

  • Factsheet: Disposal of Hazardous Waste - Basic Principles Source: ETH Zürich URL:[Link]

  • Toolkit for Identification and Quantification of Releases of Dioxins, Furans and Other Unintentional POPs Source: Stockholm Convention (UNEP) URL:[Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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